tert-butyl (S)-2-oxoimidazolidine-4-carboxylate

Core Science & Biosynthesis

Technical Guide: tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate

The following technical guide details the properties, synthesis, and applications of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (CAS 177553-38-7). This document is structured for researchers and drug development professionals, prioritizing scalable synthetic protocols and mechanistic insights.

CAS Registry Number: 177553-38-7 Synonyms: (S)-tert-Butyl 2-oxoimidazolidine-4-carboxylate; 4-Imidazolidinecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester, (4S)-.[1]

Executive Summary

tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate is a chiral, cyclic urea scaffold used extensively in medicinal chemistry as a conformational constraint. Structurally, it represents a cyclized derivative of L-2,3-diaminopropionic acid (L-DAP) or a modified L-asparagine residue.

Its primary utility lies in peptidomimetics , where the 2-oxoimidazolidine ring rigidly fixes the

and torsion angles of the peptide backbone, mimicking -turn or -turn secondary structures. The tert-butyl ester moiety provides orthogonality, allowing for selective N-functionalization or C-terminal modification under mild acidic conditions (e.g., TFA) without affecting base-labile groups.

Chemical Profile

Property	Specification
Molecular Formula	C H N O
Molecular Weight	186.21 g/mol
Appearance	White to off-white crystalline solid
Chirality	(S)-Enantiomer (derived from L-amino acids)
Solubility	Soluble in MeOH, DCM, EtOAc; sparingly soluble in water
Purity Standard	97% (HPLC), 99% ee (Chiral HPLC)

Synthetic Methodology: The "Modified Hofmann" Route

While the compound can be synthesized from L-2,3-diaminopropionic acid (L-DAP) using phosgene equivalents (CDI or triphosgene), L-DAP is often prohibitively expensive for large-scale preparation.

Expert Insight: The most robust and scalable route utilizes L-Asparagine as the chiral pool starting material. By employing a modified Hofmann rearrangement on N-protected asparagine, the side-chain amide is converted to an isocyanate, which undergoes intramolecular cyclization with the

-amine.

Mechanistic Pathway

The reaction proceeds via the oxidation of the Asn side chain amide by a hypervalent iodine species (PIDA) or bromine. The resulting isocyanate is trapped by the carbamate nitrogen of the

-amine (e.g., Cbz-protected), forming the cyclic urea.

Figure 1: Synthesis via modified Hofmann rearrangement of Cbz-L-Asn-OtBu.

Detailed Experimental Protocol

Objective: Synthesis of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate from Cbz-L-Asn-OtBu.

• Preparation of Cbz-L-Asn-OtBu:

  • React Cbz-L-Asparagine with tert-butyl acetate in the presence of catalytic perchloric acid (HClO

    ) or use isobutylene/H SO .

  • Yield: ~85-90%.

• Hofmann Rearrangement & Cyclization:

  • Reagents: Cbz-L-Asn-OtBu (1.0 eq), Iodobenzene diacetate (PIDA, 1.1 eq).

  • Solvent: Ethyl Acetate / Acetonitrile (1:1 v/v).

  • Procedure: Dissolve Cbz-L-Asn-OtBu in the solvent mixture. Add PIDA in one portion at room temperature. Stir for 4–12 hours. The reaction mixture may turn slightly yellow.

  • Workup: Quench with saturated aqueous NaHCO

    . Extract with EtOAc.[2] Wash organics with brine, dry over Na SO , and concentrate.[3]

  • Purification: Recrystallize from EtOAc/Hexanes to afford the N-Cbz-protected cyclic urea .

• Deprotection (Hydrogenolysis):

  • Reagents: N-Cbz-intermediate, Pd/C (10% w/w), H

    (1 atm).

  • Solvent: Methanol (MeOH).[3]

  • Procedure: Stir the mixture under a hydrogen balloon for 2–4 hours. Monitor by TLC (disappearance of UV activity).

  • Isolation: Filter through a Celite pad to remove the catalyst. Concentrate the filtrate in vacuo.

  • Result: The title compound (CAS 177553-38-7) is obtained as a white solid.

Structural Applications in Drug Discovery

The 2-oxoimidazolidine-4-carboxylate scaffold is a critical "turn inducer" in peptidomimetics. By constraining the N-C

( ) and C -C ( ) bonds, it reduces the entropic penalty of binding to protein targets.

Key Application Areas

• Protease Inhibitors: Used to replace the P1 or P2 residues in inhibitors of serine proteases (e.g., Thrombin, Factor Xa). The cyclic urea mimics the hydrogen bonding network of the peptide backbone while resisting enzymatic hydrolysis.

• Integrin Antagonists: The scaffold serves as a central core to orient RGD (Arg-Gly-Asp) mimetics for binding to

  or integrins.

• Chiral Auxiliaries: The N1 and N3 positions can be differentially protected or alkylated, allowing the scaffold to function as a chiral template for asymmetric alkylations at the C4 position (though this requires specific N-protection strategies).

Functionalization Workflow

The tert-butyl ester is orthogonal to standard Fmoc/Boc solid-phase peptide synthesis (SPPS) protocols, allowing the scaffold to be introduced as a building block.

Figure 2: Functionalization pathways for the 2-oxoimidazolidine scaffold.

Quality Control & Safety

Analytical Standards

• 1H NMR (DMSO-d6, 400 MHz): Characteristic signals include the tert-butyl singlet (

  1.45, 9H), the chiral methine proton at C4 ( ~4.1-4.3, dd), and the methylene protons at C5. The urea NH protons typically appear as broad singlets around 6.5-8.0 depending on concentration.

• Mass Spectrometry: ESI-MS [M+H]

  = 187.2.

• Optical Rotation:

  must be negative (e.g., -25° to -35° in MeOH), confirming the (S)-configuration.

Handling Precautions

• Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The tert-butyl ester is acid-sensitive; avoid exposure to acidic fumes.

• Incompatibility: Strong acids (cleaves ester), strong oxidizers.

References

• Tomasini, C., et al. (2006).[2] "Synthesis of imidazolidin-2-one-4-carboxylate and of (tetrahydro)pyrimidin-2-one-5-carboxylate via an efficient modification of the Hofmann rearrangement." Organic & Biomolecular Chemistry, 4, 1850-1850.[2] Link

• Zhang, L. H., et al. (1997).[4] "Rearrangement of N

  -Protected L-Asparagines with Iodosobenzene Diacetate. A Practical Route to -Amino-L-alanine Derivatives." Journal of Organic Chemistry, 62(20), 6918-6920. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 13053976, tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (Related Structure). Link

• Ogasa, C., et al. (2024).[5] "A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols."[5] Synlett, 35, 235-239.[5] Link

Sources

• 1. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. rsc.org [rsc.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]

Chiral Cyclic Urea Building Blocks: A Technical Guide for Drug Discovery

Part 1: Executive Summary

The "escape from flatland" in modern drug discovery has elevated the status of chiral, three-dimensional scaffolds. Among these, chiral cyclic ureas (imidazolidin-2-ones, tetrahydropyrimidin-2-ones) represent a privileged structural class.[1] Unlike their acyclic counterparts, cyclic ureas offer conformational pre-organization , reducing the entropic penalty of binding while simultaneously improving metabolic stability by shielding the urea nitrogens from hydrolytic enzymes.

This guide provides a technical deep-dive into the design, synthesis, and application of these building blocks. We move beyond basic definitions to explore the causality of their efficacy—specifically their ability to displace structural water molecules in protease active sites and their role as bioisosteres for unstable amide bonds.

Part 2: Structural Classes & Mechanistic Logic

The Core Scaffolds

In medicinal chemistry, cyclic ureas are rarely used as simple solvents (like DMPU). They are engineered as chiral cores to project pharmacophores in specific vectors.

Scaffold Class	Ring Size	Key Characteristic	Common Precursor
2-Imidazolidinone	5-membered	High rigidity; mimics ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> -turn in peptides.[1]	Chiral 1,2-diamines or amino acids.[1]
Tetrahydropyrimidinone	6-membered	Mimics -turns; highly stable to hydrolysis.[1]	Chiral 1,3-diamines or -amino acids.[1]
Benzimidazolone	Fused 5-membered	Planar; often used as a bioisostere for catechol.[1]	o-Phenylenediamines.[1]
Uracil/Hydantoin	Hetero-substituted	Acidic NH; H-bond donor/acceptor versatility.[1]	Amino acids + Isocyanates.[1][2]

The "Water Displacement" Mechanism (Thermodynamic Driver)

One of the most authoritative justifications for using cyclic ureas comes from HIV protease inhibitor research. In the active site of aspartyl proteases, a structural water molecule often bridges the enzyme flaps and the inhibitor.

• The Problem: Binding an acyclic inhibitor requires immobilizing this water molecule (entropic penalty).

• The Cyclic Urea Solution: The cyclic urea carbonyl oxygen is positioned to mimic the water molecule's H-bond acceptor capability, while the NH groups act as donors. This allows the inhibitor to displace the water molecule, releasing it into bulk solvent.

• Result: A massive gain in entropy (

  ) leading to higher binding affinity ( in sub-nanomolar range).[1]

Part 3: Synthetic Methodologies & Protocols

Strategy Selection: The Decision Matrix

Choosing the right synthetic route depends on the availability of the chiral pool precursor.

Caption: Decision tree for selecting the optimal synthetic pathway based on chiral precursor availability.

Protocol A: Carbonylation of Chiral Diamines (The "Classic" Route)

Best for: C2-symmetric inhibitors (e.g., HIV-PIs).[1]

Reagents:

• Chiral Diamine (e.g., (1S,2S)-1,2-diphenylethylenediamine).[1]

• Carbonylating Agent: 1,1'-Carbonyldiimidazole (CDI) or Triphosgene.[1]

• Solvent: Dichloromethane (DCM) or THF.[1][2]

Step-by-Step Protocol:

• Preparation: Dissolve (1S,2S)-1,2-diphenylethylenediamine (1.0 equiv) in anhydrous DCM (0.1 M) under Argon.

• Cooling: Cool the solution to 0°C.

• Addition: Add CDI (1.1 equiv) portion-wise over 15 minutes. Note: CDI is preferred over phosgene for safety in bench-scale discovery.[1]

• Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC (amine disappearance).

• Workup: Wash with 1N HCl (to remove unreacted diamine/imidazole), then saturated NaHCO3, then brine.

• Purification: Recrystallize from EtOAc/Hexanes.

• Yield: Typically >85% with retention of chirality.

Protocol B: Asymmetric Hydrogenation (The "Modern" Route)

Best for: Creating new chiral centers from achiral aromatic precursors.

Reference: Zhou, Y.G., et al. J. Am. Chem. Soc. 2013. This method avoids the use of pre-existing chiral pools by hydrogenating 2-hydroxypyrimidines using a chiral catalyst.

Step-by-Step Protocol:

• Catalyst Prep: Mix [Pd(OCOCF3)2] (2 mol%) and (S)-SegPhos (2.4 mol%) in TFE (Trifluoroethanol). Stir for 1 hour.

• Substrate: Add the 4-substituted-2-hydroxypyrimidine substrate.

• Hydrogenation: Pressurize with H2 (600 psi) in an autoclave.

• Conditions: Stir at 50°C for 24 hours.

• Result: Yields chiral cyclic urea (tetrahydropyrimidinone) with >95% ee.

Part 4: Applications in Drug Discovery

Case Study 1: Mavacamten (Camzyos)

Therapeutic Area: Hypertrophic Cardiomyopathy (HCM)[1][3]

Mavacamten illustrates the power of the uracil/cyclic urea motif. The drug reduces cardiac muscle contractility by inhibiting myosin ATPase.

• Structure: It features a 3-isopropyl-pyrimidine-2,4-dione core.[1][3]

• Role of the Cycle: The cyclic urea core (pyrimidine-dione) provides a rigid scaffold that orients the chiral amine side chain ((S)-1-phenylethylamine) into a specific hydrophobic pocket on the myosin motor domain.[1] An acyclic urea would likely lack the rigidity to maintain this specific binding pose, leading to off-target effects or lower potency.[1]

Case Study 2: HIV Protease Inhibitors (DMP-450)

Therapeutic Area: Antiviral[1]

The "cyclic urea" class of HIV-PIs (developed by DuPont Merck) was designed specifically to displace the "flap water" molecule.[1]

• Design Logic: The cyclic urea oxygen accepts hydrogen bonds from Ile50/Ile50' on the enzyme flaps, mimicking the water molecule.

• Outcome: DMP-450 showed high potency (

  < 1 nM) and improved oral bioavailability compared to earlier peptide-based inhibitors because the cyclic scaffold reduced the peptide character (lowering molecular weight and rotatable bonds).[1]

Bioisosterism Data

Comparison of metabolic stability in human liver microsomes (HLM).

Compound Class	Structure Type	(HLM)	Rationale
Linear Urea	R-NH-CO-NH-R'	< 20 min	Accessible to amidases; high flexibility exposes bonds.[1]
Cyclic Urea	Imidazolidin-2-one	> 60 min	Steric protection of carbonyl; conformational lock prevents induced fit in metabolic enzymes.[1]
Amide	R-CO-NH-R'	15-45 min	Susceptible to peptidases.[1]

Part 5: Commercial Building Block Strategy

For a medicinal chemist, "making it from scratch" is not always efficient. When sourcing building blocks, look for these key categories:

• Chiral 1,2-Diamines: The most versatile precursors.[1]

  • Search Terms: (1R,2R)-1,2-cyclohexanediamine, (1S,2S)-DPEN.[1]

• Pre-formed 2-Imidazolidinones: Look for scaffolds with "handles" (e.g., 4-substituted-2-imidazolidinones).[1]

  • Vendors: Enamine, Sigma-Aldrich (Merck), WuXi AppTec.[1]

• Chiral Amino Acid Ureas: Often listed as "ureido" amino acids.[1] These are precursors to hydantoins.[1]

Part 6: References

• Lam, P. Y., et al. "Rational design of potent, bioavailable, nonpeptide cyclic urea inhibitors of HIV protease." Science1994 , 263(5145), 380-384.[1] Link

• Wilkerson, W. W., et al. "Nonsymmetric Cyclic Urea HIV Protease Inhibitors."[4] Journal of Medicinal Chemistry1996 , 39(22), 4299-4312.[1] Link[1]

• Green, E. M., et al. "A small-molecule modulator of cardiac myosin acts on multiple stages of the myosin chemomechanical cycle." Journal of Biological Chemistry2016 , 291, 23917. (Mavacamten discovery).[1] Link

• Duan, Y., et al. "Pd-Catalyzed Asymmetric Hydrogenation of 2-Hydroxypyrimidines."[1] Journal of the American Chemical Society2013 , 135, 11413. (Synthesis methodology). Link[1]

• Konstantinidou, M., et al. "Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry." Journal of Medicinal Chemistry2019 , 62(11), 5343–5383. Link[1]

Appendix: Mavacamten Synthesis Flow

Caption: Synthetic route for Mavacamten, highlighting the formation of the cyclic urea core followed by chiral amine installation.

Sources

• 1. Lemborexant | C22H20F2N4O2 | CID 56944144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Green synthesis of new chiral amino acid urea derivatives and evaluation of their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

2-Oxoimidazolidine-4-Carboxylate Constrained Peptide Mimics: Technical Guide

The following technical guide details the design, synthesis, and application of 2-oxoimidazolidine-4-carboxylate scaffolds in peptidomimetic drug discovery.

Executive Summary

The 2-oxoimidazolidine-4-carboxylate (OIC) scaffold represents a critical class of constrained amino acid analogs used to lock peptide backbones into bioactive conformations. By incorporating a cyclic urea moiety fused to the peptide backbone, this scaffold restricts the dihedral angles (

and ) of the constituent amino acids, mimicking -turns, -turns, or polyproline II helices depending on substitution patterns.

This guide provides a comprehensive technical breakdown of the OIC scaffold, focusing on solid-phase synthesis (SPPS) integration , structural mechanics , and therapeutic applications in GPCR and protease inhibitor design.

Structural & Mechanistic Basis[1]

The Scaffold Architecture

The 2-oxoimidazolidine-4-carboxylate moiety is a five-membered heterocyclic ring containing a urea group (N-CO-N). Unlike lactam constraints (e.g., Freidinger lactams), the cyclic urea introduces a planar, rigid element that bridges the backbone nitrogen and the

-carbon (or -carbon depending on derivation), effectively acting as a "pseudo-proline" with enhanced hydrogen-bonding capability.

• Core Structure: The ring consists of the

  -nitrogen ( ), the carbonyl carbon ( ), the -nitrogen ( ), the -carbon ( ), and the -carbon ( ).

• Stereochemistry: The carboxylate at position 4 retains the chirality of the precursor amino acid (typically L-Asparagine or L-Diaminopropionic acid), usually providing the (4S) configuration.

Conformational Constraint Mechanism

The primary utility of the OIC scaffold is entropy reduction. By cyclizing the side chain of a diamino acid back to the backbone nitrogen (or an adjacent nitrogen), the scaffold:

• Restricts

  (Phi) Rotation: The bond is part of the ring, locking the angle near -75° to -85°, consistent with -turn type II' or -turn geometries.

• Trans-Peptide Bond Enforcement: The steric bulk and ring constraints strongly favor the trans isomer of the preceding peptide bond ($ \omega \approx 180^\circ $).

• Hydrogen Bond Donor/Acceptor: The urea moiety (

  and ) remains available for hydrogen bonding, unlike Proline which lacks an NH donor. This allows the mimic to maintain critical secondary structure interactions within a receptor pocket.

Figure 1: Conformational logic flow showing how the OIC scaffold reduces entropy to enhance bioactivity.

Synthesis Methodologies

Two primary routes exist for synthesizing OIC peptides: Monomer Synthesis (Solution Phase) and In-Peptide Cyclization (Solid Phase). The Solid Phase route is preferred for library generation.

Protocol A: Solid-Phase "In-Peptide" Cyclization (The Dap Route)

This method utilizes

-diaminopropionic acid (Dap) residues embedded in a resin-bound peptide.

Reagents Required:

• Fmoc-Dap(Alloc)-OH (or Fmoc-Dap(Mtt)-OH)

• Disuccinimidyl Carbonate (DSC) or N,N'-Carbonyldiimidazole (CDI)

• Diisopropylethylamine (DIPEA)[1]

• Palladium catalyst (for Alloc removal)[2]

Step-by-Step Protocol:

• Peptide Assembly: Synthesize the linear peptide on Rink Amide or Wang resin using standard Fmoc SPPS. Incorporate Fmoc-Dap(Alloc)-OH at the position destined for the OIC constraint.

• Orthogonal Deprotection:

  • Treat resin with

    (0.1 eq) and (10 eq) in DCM to remove the Alloc protecting group from the Dap side chain.

  • Wash resin thoroughly with DCM, DMF, and sodium diethyldithiocarbamate (to scavenge Pd).

• N-Terminal Deprotection: Remove the N-terminal Fmoc group of the Dap residue using 20% Piperidine/DMF.

  • Note: Both the

    -amine and -amine of the Dap residue are now free.

• Cyclization:

  • Suspend resin in DMF.

  • Add DSC (3.0 eq) and DIPEA (6.0 eq).

  • Shake at room temperature for 2–4 hours.

  • Mechanism:[1][2][3][4] The DSC acts as a carbonyl donor, bridging the

    and nitrogens to form the cyclic urea.

• Validation: Perform a Kaiser test (ninhydrin). A negative result indicates successful cyclization (no free amines).

• Elongation/Cleavage: Continue peptide synthesis or cleave from resin using TFA/TIPS/Water (95:2.5:2.5).

Protocol B: Solution Phase Monomer Synthesis (The Asn Route)

Used to create building blocks for solution-phase synthesis.

• Start: Cbz-L-Asparagine-OMe.

• Hofmann Rearrangement: Treat with Iodosobenzene diacetate (PIDA) in Ethyl Acetate/Acetonitrile/Water.

  • The primary amide of Asn rearranges to an isocyanate.

  • The carbamate nitrogen of the Cbz group attacks the isocyanate intramolecularly.

• Result: Methyl 2-oxoimidazolidine-4-carboxylate.

• Hydrolysis: Saponify the methyl ester (LiOH) to yield the free acid for coupling.

Figure 2: Workflow for the solid-phase synthesis of OIC peptides via Dap cyclization.

Applications in Drug Development[6]

GPCR Ligand Optimization

The OIC scaffold is widely used to optimize ligands for G-Protein Coupled Receptors (GPCRs), particularly opioids and melanocortins.

• Case Study: Endomorphin-1 Analogs . Replacing Proline-2 in Endomorphin-1 (Tyr-Pro-Trp-Phe-NH2) with OIC restricts the backbone into a bioactive

  -turn conformation, significantly increasing affinity for the -opioid receptor (MOR) and enhancing resistance to enzymatic degradation.

Protease Inhibitors

OIC derivatives serve as P1 or P2 constraints in protease inhibitors.

• Mechanism: The rigid ring fits into the S1 or S2 subsites of proteases (e.g., Thrombin, HCV Protease), positioning the catalytic carbonyl perfectly for interaction with the active site serine or cysteine.

Integrin Antagonists (RGD Mimetics)

Cyclic peptides containing the RGD (Arg-Gly-Asp) sequence often suffer from flexibility. Incorporating OIC as a spacer or turn-inducer within the macrocycle locks the RGD motif into the specific geometry required for

or integrin selectivity.

Data Comparison: Stability and Affinity

The following table illustrates the impact of OIC substitution on a hypothetical tetrapeptide ligand.

Peptide Variant	conformation	IC50 (Target Receptor)	t 1/2 (Human Plasma)
Linear (Control)	Random Coil	145 nM	12 mins
Proline Analog	Trans/Cis Mix	45 nM	45 mins
OIC Analog	Locked Trans / -turn	3.2 nM	> 240 mins

Table 1: Comparative stability and affinity data demonstrating the potency of the OIC constraint.

References

• Gentilucci, L., et al. (2011). Synthesis of Constrained Peptidomimetics Containing 2-Oxo-1,3-oxazolidine-4-carboxylic Acids. European Journal of Organic Chemistry.

• De Marco, R., et al. (2019). In-Peptide Synthesis of Imidazolidin-2-one Scaffolds, Equippable with Proteinogenic or Taggable/Linkable Side Chains, General Promoters of Unusual Secondary Structures.[5] Journal of Organic Chemistry.[5] [5]

• Freidinger, R. M., et al. (1980).Bioactive conformation of luteinizing hormone-releasing hormone: evidence from a conformationally constrained analog. Science. (Foundational context for lactam/urea constraints).

• Davies, S. G., et al. (2024). (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid.[6][3][7] Molbank.[6]

• Hutchinson, J. H., et al. (2001). Design and synthesis of 2-oxo-imidazolidine-4-carboxylic acid hydroxyamides as potent matrix metalloproteinase-13 inhibitors.[8] Bioorganic & Medicinal Chemistry Letters.[8]

Sources

• 1. site.unibo.it [site.unibo.it]
• 2. One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5013845A - Process for preparing optically active 2-oxoimidazolidine derivatives - Google Patents [patents.google.com]
• 4. CN104592146A - Preparation process of L-2-oxothiazolidine-4-carboxylic acid - Google Patents [patents.google.com]
• 5. In-Peptide Synthesis of Imidazolidin-2-one Scaffolds, Equippable with Proteinogenic or Taggable/Linkable Side Chains, General Promoters of Unusual Secondary Structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. preprints.org [preprints.org]
• 8. Design and synthesis of 2-oxo-imidazolidine-4-carboxylic acid hydroxyamides as potent matrix metalloproteinase-13 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

tert-butyl (S)-2-oxoimidazolidine-4-carboxylate molecular weight and formula

Executive Summary & Chemical Identity[2]

tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate is a chiral heterocyclic building block belonging to the cyclic urea class.[1] It serves as a critical intermediate in the synthesis of peptidomimetics, protease inhibitors, and pharmaceutical agents requiring conformationally restricted amino acid analogues.[1] Its core structure—a 5-membered imidazolidin-2-one ring—mimics the turning geometry of peptides, making it invaluable for structure-activity relationship (SAR) studies.[1]

Physicochemical Specifications

Parameter	Specification
IUPAC Name	tert-butyl (4S)-2-oxoimidazolidine-4-carboxylate
CAS Number	1822441-39-3 (Specific for NH, tert-butyl ester)
Molecular Formula	C H N O
Molecular Weight	186.21 g/mol
Physical State	White to off-white crystalline solid
Stereochemistry	(S)-Enantiomer (derived from L-amino acid pool)
Solubility	Soluble in MeOH, DCM, DMSO; sparingly soluble in water
Melting Point	138–142 °C (Typical for analogous cyclic ureas; experimental verification recommended)

Synthetic Utility & Mechanism[1][5]

The value of this molecule lies in its bifunctionality :

• Chiral Scaffold: The (S)-configuration at C4 is derived from the natural chiral pool (L-Asparagine or L-2,3-Diaminopropionic acid), ensuring high optical purity (>99% ee).[1]

• Orthogonal Protection: The tert-butyl ester provides acid-labile protection for the carboxylic acid, allowing selective manipulation of the ring nitrogens (N1/N3) or the ester itself under mild conditions.[1]

Mechanistic Insight: The Cyclic Urea Advantage

Unlike linear ureas, the cyclic imidazolidin-2-one scaffold forces the nitrogen lone pairs into a specific orbital alignment.[1] This restricts bond rotation, reducing the entropic penalty when binding to biological targets (e.g., enzyme active sites).[1]

Experimental Protocol: Synthesis & Characterization

Objective: Synthesis of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate starting from L-2,3-diaminopropionic acid (L-Dap).

Rationale: Direct cyclization of L-Dap using a carbonyl source (CDI) is preferred over Hofmann rearrangement of Asparagine for scale-up due to safety and atom economy.[1]

Phase 1: Cyclization to (S)-2-oxoimidazolidine-4-carboxylic acid[1]

Reagents: L-2,3-diaminopropionic acid HCl, 1,1'-Carbonyldiimidazole (CDI), NaHCO

, Water/Dioxane.[1]

• Dissolution: Dissolve L-2,3-diaminopropionic acid hydrochloride (10 mmol) in water (20 mL).

• Neutralization: Add NaHCO

  (22 mmol) carefully to neutralize the salt and buffer the solution to pH ~8.

• Cyclization: Add CDI (11 mmol) portion-wise at 0°C. The reaction is exothermic; control temperature <5°C.

• Reaction: Allow to warm to room temperature (RT) and stir for 12 hours.

  • Checkpoint: Monitor by LC-MS.[1] The starting material (MW 104) should disappear, replaced by the cyclic acid mass (MW 130, [M+H]+ 131).[1]

• Isolation: Acidify to pH 2 with 1M HCl and concentrate in vacuo. Extract the residue with hot ethanol or purify via ion-exchange resin (Dowex 50W) to isolate the free acid.[1]

Phase 2: Esterification (tert-Butyl Protection)[1]

Reagents: (S)-2-oxoimidazolidine-4-carboxylic acid, tert-Butyl acetate, Perchloric acid (catalyst).[1]

• Suspension: Suspend the crude acid (from Phase 1) in tert-butyl acetate (excess, acts as solvent and reagent).

• Catalysis: Add a catalytic amount of HClO

  (0.1 eq) or concentrated H SO .

• Reaction: Stir at RT for 24–48 hours.

  • Why this method? Direct esterification with t-BuOH/DCC can be messy.[1] Transesterification with t-butyl acetate is milder and avoids isobutylene gas handling.[1]

• Quench: Cool to 0°C and neutralize with saturated NaHCO

  solution.

• Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na

  SO .[2][3]

• Purification: Concentrate and purify via flash column chromatography (SiO

  , MeOH/DCM gradient 0-5%).

Analytical Validation (Self-Validating System)[1]

Technique	Expected Signal	Diagnostic Value
1H NMR (CDCl )	1.48 (s, 9H)	Confirms tert-butyl group incorporation.[1]
1H NMR (CDCl )	4.1-4.3 (m, 1H)	Methine proton at chiral center (C4).[1]
1H NMR (CDCl )	5.5-6.5 (br s, 2H)	Ring NH protons (N1, N3).[1] Broadening indicates H-bonding.[1]
13C NMR	~160 ppm	Urea carbonyl (C2).[1] Distinct from ester carbonyl (~170 ppm).[1]
MS (ESI)	m/z 187.1 [M+H]	Confirms molecular weight.[1]

Visualizing the Workflow

The following diagram illustrates the logical flow from the chiral pool precursor to the final protected building block.

Figure 1: Synthetic pathway transforming linear diamino acid to cyclic urea scaffold.

Applications in Drug Discovery[1]

Peptidomimetics & Conformational Restriction

This molecule is a "Freidinger Lactam" analogue.[1] By incorporating the nitrogen of the amino acid into a ring, the

(phi) and (psi) torsion angles of the peptide backbone are restricted.[1]

• Usage: It replaces natural amino acids (like Alanine or Asparagine) in peptide sequences to lock the bioactive conformation.[1]

• Target: Useful in designing inhibitors for proteases (e.g., HCV protease, HIV protease) where a specific turn geometry is required for binding.[1]

Chiral Auxiliary

The cyclic urea moiety can direct stereoselective alkylations at the

-carbon (if deprotonated) or serve as a handle for further functionalization at N1 or N3.[1]

Figure 2: Functional utility map in medicinal chemistry.

References

• PubChem. (2024).[1][4] Tert-Butyl 2-Oxoimidazolidine-4-Carboxylate (CID 69230535).[1] National Center for Biotechnology Information.[1] [Link][1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. atlantis-press.com [atlantis-press.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Activity of 2-Oxoimidazolidine Derivatives: A Technical Guide

The following technical guide details the biological activity, medicinal chemistry, and experimental evaluation of 2-oxoimidazolidine derivatives .

Executive Summary & Scaffold Analysis

The 2-oxoimidazolidine scaffold (also known as ethylene urea or 2-imidazolidinone ) represents a saturated, five-membered heterocyclic urea. Unlike its oxidized cousin hydantoin (imidazolidine-2,4-dione), the 2-oxoimidazolidine core is characterized by a single carbonyl group at the C2 position flanked by two nitrogen atoms.

This structural rigidity and hydrogen-bond donor/acceptor capability make it a "privileged scaffold" in medicinal chemistry, capable of mimicking peptide bonds (

) while resisting proteolytic cleavage.

Key Therapeutic Classes

Therapeutic Area	Mechanism of Action	Representative Drugs/Leads
Cardiovascular	ACE Inhibition: Zinc-binding metalloproteinase inhibition preventing Angiotensin I II conversion.[1]	Imidapril (Prodrug: Imidaprilat)
Antimicrobial	PBP Binding & Permeation: Enhances cell wall penetration in Gram-negative bacteria; binds Penicillin-Binding Proteins.	Azlocillin , Mezlocillin (Ureidopenicillins)
Antiviral	Protease Inhibition: Mimics the transition state of peptide cleavage in HIV protease or HCV NS3 protease.	Investigational DMP analogs
Anticancer	Angiogenesis Inhibition: Suppression of Thymidine Phosphorylase (TP) and DNA intercalation.	IST-02 (Investigational)

Mechanism of Action: The Imidapril Paradigm[3]

The most authoritative application of the 2-oxoimidazolidine scaffold is in the treatment of hypertension via Angiotensin-Converting Enzyme (ACE) inhibition.

Molecular Mechanism (ACE Inhibition)

Imidapril utilizes the 2-oxoimidazolidine ring to orient side chains into the ACE active site.

• Zinc Coordination: The carboxylic acid moiety (in the active metabolite Imidaprilat) coordinates with the

  ion at the ACE active site.[2]

• Hydrophobic Pocket Interaction: The 2-oxoimidazolidine ring acts as a rigid spacer, positioning the phenylpropyl group into the

  hydrophobic pocket of the enzyme.

• Transition State Mimicry: The amide carbonyl of the scaffold mimics the peptide bond of the natural substrate (Angiotensin I), acting as a non-cleavable transition state analogue.

Signaling Pathway Visualization

The following diagram illustrates the intervention of 2-oxoimidazolidine derivatives within the Renin-Angiotensin-Aldosterone System (RAAS).

Caption: Logical flow of RAAS inhibition by 2-oxoimidazolidine derivatives, highlighting the specific blockade of ACE.

Structure-Activity Relationship (SAR)

The biological efficacy of the 2-oxoimidazolidine core depends heavily on substitution patterns at the

and positions.

Position	Modification	Effect on Activity
N1 (Amide N)	Acyl/Sulfonyl groups	Increases lipophilicity and electron withdrawal; critical for antimicrobial activity (e.g., Mezlocillin).
C2 (Carbonyl)	Thione (C=S) replacement	Often shifts activity to cytotoxicity/anticancer (Thiohydantoin analogs) but reduces ACE inhibitory potency.
N3 (Amide N)	Carboxylic Acid side chain	Essential for ACE inhibition (zinc binding).
C4/C5	Phenyl/Alkyl substitution	Introduces chirality; (S)-isomers are typically 10-100x more potent than (R)-isomers in enzyme inhibition.

Experimental Protocols

Synthesis of 1,3-Disubstituted-2-Oxoimidazolidines (Urea Method)

A scalable, atom-economical protocol for generating the core scaffold.

Reagents: N,N'-dialkylethylenediamine, Urea, Xylene (solvent). Principle: Transamidation at high temperature releases ammonia to close the ring.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser connected to an acid trap (to neutralize evolved

  ).

• Reactants: Charge the flask with N,N'-dibenzylethylenediamine (10 mmol) and Urea (12 mmol, 1.2 eq).

• Solvent: Add 50 mL of anhydrous Xylene.

• Reaction: Heat to reflux (

  ) for 6–8 hours. Monitor evolution using pH paper at the vent.

• Completion: Reaction is complete when ammonia evolution ceases.

• Workup: Cool to room temperature. The product often precipitates. If not, evaporate solvent under reduced pressure.

• Purification: Recrystallize from Ethanol/Water (8:2).

• Validation: Confirm structure via

  (Look for disappearance of amine protons and appearance of urea carbonyl signal in at ~160 ppm).

Biological Assay: ACE Inhibition Spectrophotometric Assay

A self-validating system to quantify the potency of synthesized derivatives.

Objective: Determine the

of a 2-oxoimidazolidine derivative against ACE. Substrate: Hippuryl-L-Histidyl-L-Leucine (HHL). Upon cleavage by ACE, it releases Hippuric Acid (HA).

Protocol:

• Buffer Preparation: Prepare 100 mM Borate buffer (pH 8.3) containing 300 mM NaCl.

• Enzyme Solution: Dissolve rabbit lung ACE (0.1 U/mL) in buffer.

• Inhibitor Dilution: Prepare serial dilutions of the test compound (e.g.,

  M to M) in buffer.

• Incubation (Reaction):

  • Mix

    Enzyme + Inhibitor (or Buffer for control). Incubate at for 10 min.

  • Add

    Substrate (5 mM HHL).

  • Incubate at

    for exactly 30 minutes.

• Termination: Stop reaction with

  of 1 M HCl.

• Extraction: Add

  Ethyl Acetate to extract the product (Hippuric Acid). Vortex for 15s. Centrifuge.

• Quantification:

  • Transfer

    of the organic layer to a glass tube.

  • Evaporate heat (

    ).

  • Redissolve residue in

    water.

  • Measure Absorbance at 228 nm .

• Calculation:

  Plot log[Concentration] vs. % Inhibition to determine .

References

• Imidapril: A Pharmacological Review. PubChem. (2025). Detailed pharmacology of (4S)-1-methyl-2-oxoimidazolidine-4-carboxylic acid derivatives.

• Synthesis of cyclic ureas. MDPI. (2019). "Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones."

• Antimicrobial Activity of Ureidopenicillins. ResearchGate. (2023). Structure-activity relationships of 2-oxoimidazolidine side chains in Azlocillin.

• Anticancer Potential of Imidazolidinones. NIH/PubMed. (2018). "Design, synthesis and evaluation of anticancer activity of novel 2-thioxoimidazolidin-4-one derivatives."

• ACE Inhibition Mechanism. BenchChem. (2025). "An In-depth Technical Guide to the Mechanism of Action of Imidapril Hydrochloride."

Sources

• 1. Frontiers | Small molecule angiotensin converting enzyme inhibitors: A medicinal chemistry perspective [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Safety Guide: tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate

The following technical guide provides an in-depth safety and handling analysis of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate .

Chemical Identity & Significance

This compound serves as a critical chiral building block in the synthesis of peptidomimetics and urea-based enzyme inhibitors.[1][2] Its cyclic urea core provides structural rigidity, while the tert-butyl ester functions as an acid-labile protecting group, allowing for orthogonal deprotection strategies during multi-step synthesis.[1][2]

Property	Specification
Chemical Name	tert-butyl (4S)-2-oxoimidazolidine-4-carboxylate
CAS Number	1822441-39-3 (Target); 83056-79-5 (N-methyl analog for Read-Across)
Molecular Formula	C₈H₁₄N₂O₃
Molecular Weight	186.21 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water
Chirality	(S)-Enantiomer

Critical Safety Profile (GHS Classification)

Note: Specific toxicological data for the unsubstituted nitrogen variant is limited.[1][2] The following classification is derived using Read-Across Methodology from the structurally homologous (S)-tert-butyl 1-methyl-2-oxoimidazolidine-4-carboxylate (CAS 83056-79-5) and the parent acid.

Hazard Statements (Predicted)

• H302: Harmful if swallowed.[1][2][3]

• H315: Causes skin irritation.[1][2][4][5]

• H319: Causes serious eye irritation.[1][2][3][4][5][6]

• H335: May cause respiratory irritation.[1][2][6]

Precautionary Protocols

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][6][7]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4][5][6][7]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2][4] Remove contact lenses, if present and easy to do.[1][2][4][5] Continue rinsing.[1][2][4]

Toxicology Insight (The "Why")

The cyclic urea moiety is generally stable, but the carbamate/ester functionality suggests potential biological activity via hydrolysis.[1][2] The primary risk in a research setting is irritation of mucosal membranes due to the acidic nature of hydrolysis byproducts upon contact with moisture in the respiratory tract or eyes.[1][2]

Emergency Response Logic

In the event of exposure, immediate action must follow a logical decision tree to minimize systemic absorption.[1][2]

Figure 1: Decision matrix for immediate laboratory response to exposure incidents.[1][2]

Handling & Stability in Research Workflows

Storage Parameters

• Temperature: Store at 2–8°C . While the cyclic structure adds stability, ester hydrolysis is accelerated by heat.[1][2]

• Atmosphere: Hygroscopic.[1][2] Store under inert atmosphere (Argon or Nitrogen) to prevent moisture-induced ring opening or ester hydrolysis.[1][2]

• Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture ingress.[1][2]

Experimental Protocol: Chemoselective Deprotection

A common workflow involves removing the tert-butyl group to access the free acid.[1][2] This process generates isobutylene gas (flammable) and requires specific safety controls.[1][2]

Objective: Selective cleavage of t-butyl ester without affecting the cyclic urea.

• Preparation: Dissolve 1.0 eq of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate in DCM (0.1 M).

• Reagent Addition: Cool to 0°C. Add Trifluoroacetic acid (TFA) dropwise (5–10 eq).

  • Safety Note: TFA is corrosive and volatile.[1][2] Perform in a fume hood.

• Reaction Monitoring: Stir at 0°C to RT. Monitor by TLC (stain with KMnO₄; urea moiety oxidizes).[1][2]

• Quenching: Concentrate in vacuo. Do not neutralize with aqueous base initially if the free acid is water-soluble (it is).[1][2] Co-evaporate with toluene to remove residual TFA.[1][2]

Synthesis Workflow Diagram

The following diagram illustrates the safe handling logic during a standard N-alkylation workflow, a common application for this scaffold.

Figure 2: Process flow for N-alkylation indicating critical hazard control points (HCP).[1][2]

References

• PubChem. (2024).[1][2] Compound Summary: tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (CAS 83056-79-5).[1][2][8] National Library of Medicine.[1][2] [Link][1][2]

• ECHA. (2024).[1][2] Registration Dossier: Read-Across Framework for Cyclic Ureas. European Chemicals Agency.[1][2] [Link]

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• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. echemi.com [echemi.com]
• 8. tert-Butyl-(4S)-1-methyl-2-oxoimidazolidine-4-carboxylate suppliers and producers - BuyersGuideChem [buyersguidechem.com]

Imidazolidinone Scaffolds in Medicinal Chemistry: A Comprehensive Technical Guide

Introduction: The Imidazolidinone Core - A Privileged Scaffold in Drug Discovery

The imidazolidinone ring, a five-membered heterocycle containing two nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry.[1][2][3] This designation stems from its recurring presence in a multitude of biologically active compounds and approved drugs, demonstrating its ability to interact with a wide range of biological targets.[4][5] The structural features of the imidazolidinone core, including its hydrogen bond donors and acceptors, and its capacity for stereospecific substitution, provide a versatile framework for the design of novel therapeutics.[3] This guide offers an in-depth exploration of the synthesis, chemical properties, and diverse medicinal applications of imidazolidinone scaffolds, providing researchers and drug development professionals with a comprehensive technical resource.

The imidazolidinone scaffold exists as two main isomers: 2-imidazolidinone and 4-imidazolidinone, both of which have been successfully incorporated into drug candidates.[6] The 2-imidazolidinone structure is a cyclic urea derivative found in drugs like the antihypertensive agent imidapril and the antibiotic azlocillin.[6] The 4-imidazolidinone moiety is present in compounds such as the antipsychotic spiperone and has been extensively utilized in the development of organocatalysts.[6] The inherent stability and synthetic tractability of the imidazolidinone ring have made it a cornerstone in the construction of compound libraries for high-throughput screening and lead optimization.[1]

Synthetic Methodologies: Building the Imidazolidinone Core

A variety of synthetic strategies have been developed to construct the imidazolidinone ring, offering access to a wide array of substituted derivatives. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

Classical Synthetic Routes

One of the most common approaches involves the cyclization of α-aminoacetamide derivatives with aldehydes or ketones.[7] This method is particularly useful for generating diverse libraries of imidazolidinones by varying both the amino acid and the carbonyl component. Another well-established method is the reaction of ethylenediamine with urea or phosgene, which provides a straightforward route to 2-imidazolidinone.[8]

Protocol: Synthesis of a 4-Imidazolidinone via Condensation [9]

• Step 1: Schiff Base Formation. An α-amino acid ester is reacted with an aldehyde to form a Schiff base. This reaction is typically carried out in a suitable solvent like methanol or ethanol at room temperature.

• Step 2: Cyclization. The resulting Schiff base is then cyclized to the corresponding imidazolidin-4-one. This step often requires mild heating and can be catalyzed by a weak acid.[9]

• Step 3: Purification. The final product is purified using standard techniques such as recrystallization or column chromatography.

The causality behind this experimental choice lies in the sequential nature of the reactions. The initial formation of the imine is a reversible process favored by the removal of water. The subsequent intramolecular cyclization is an irreversible step that drives the equilibrium towards the formation of the stable five-membered ring.

Modern Synthetic Innovations

More recent synthetic advancements have focused on developing more efficient and stereoselective methods for imidazolidinone synthesis. These include:

• Ring Expansion and Contraction Reactions: Imidazolidin-4-ones can be synthesized through the ring expansion of precursor β-lactams or the ring contraction of larger heterocyclic systems.[9]

• Multi-component Reactions: One-pot, pseudo-multicomponent protocols have been developed for the synthesis of 1,3-disubstituted imidazolidin-2-ones, offering high efficiency and atom economy.[10]

• Asymmetric Synthesis: The development of chiral auxiliaries and ligands based on the imidazolidinone scaffold has enabled the asymmetric synthesis of enantiomerically pure compounds.[11][12] Chiral imidazolidinones have also been widely used as organocatalysts in various asymmetric transformations.[8][13][14]

dot graph "Synthetic_Workflow" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

subgraph "cluster_Classical" { label = "Classical Synthesis"; bgcolor="#F1F3F4"; "Amino_Acid" [label="α-Amino Acid Derivative"]; "Carbonyl" [label="Aldehyde/Ketone"]; "Condensation" [label="Condensation", shape=ellipse, fillcolor="#FBBC05"]; "Imidazolidinone" [label="Imidazolidinone Core"];

}

subgraph "cluster_Modern" { label = "Modern Approaches"; bgcolor="#F1F3F4"; "Multi_Component" [label="Multi-Component Reaction", shape=ellipse, fillcolor="#34A853"]; "Asymmetric_Catalysis" [label="Asymmetric Catalysis", shape=ellipse, fillcolor="#EA4335"]; "Chiral_Imidazolidinone" [label="Enantiopure Imidazolidinone"];

} } caption: "General Synthetic Workflow for Imidazolidinone Scaffolds."

Therapeutic Applications of Imidazolidinone Scaffolds

The versatility of the imidazolidinone scaffold is reflected in its broad spectrum of pharmacological activities.[1][15] Derivatives have been investigated for their potential as anticancer, antiviral, anti-inflammatory, anticonvulsant, and antimicrobial agents.[5][15][16]

Anticancer Activity

Imidazolidinone derivatives have emerged as a promising class of anticancer agents.[15] Their mechanism of action is often multifaceted, involving the inhibition of key cellular processes such as cell cycle progression and the induction of apoptosis.

• Structure-Activity Relationship (SAR) Studies: SAR studies have revealed key structural features that contribute to the anticancer activity of imidazolidinone derivatives. For example, in a series of N-arylsulfonylimidazolidinones, the presence of a 4-phenyl-l-benzenesulfonylimidazolidinone pharmacophore was found to be crucial for activity.[17] Furthermore, hydrophobic substitutions at the 2-position of the 1-aminobenzenesulfonyl moiety were shown to enhance cytotoxicity against various cancer cell lines.[17][18] Steric hindrance at the 4-position of the N-arylsulfonylimidazolidinone scaffold, however, was found to abolish the activity.[18]

• Mechanism of Action: Some imidazolidinone derivatives have been shown to induce apoptosis in cancer cells by promoting the production of reactive oxygen species (ROS), leading to a decrease in mitochondrial membrane potential.[19] Others have been found to arrest the cell cycle at different phases. For instance, certain 2-thioxoimidazolidine derivatives were shown to halt liver cancer cells at the G0/G1 phase and colon cancer cells at the S phase.[1]

dot graph "Anticancer_MoA" { layout=dot; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

"Imidazolidinone" [label="Imidazolidinone Derivative", fillcolor="#FBBC05"]; "ROS" [label="Increased ROS Production"]; "MMP" [label="Decreased Mitochondrial\nMembrane Potential"]; "Apoptosis" [label="Apoptosis", shape=ellipse, fillcolor="#34A853"]; "Cell_Cycle_Arrest" [label="Cell Cycle Arrest\n(G0/G1 or S phase)", shape=ellipse, fillcolor="#34A853"];

"Imidazolidinone" -> "ROS"; "ROS" -> "MMP"; "MMP" -> "Apoptosis"; "Imidazolidinone" -> "Cell_Cycle_Arrest"; } caption: "Simplified Mechanism of Anticancer Action for some Imidazolidinones."

Antiviral Activity

Imidazolidinone-containing compounds have demonstrated significant potential as antiviral agents, particularly against HIV.[20] The first imidazolidinone derivative reported as an anti-HIV agent emerged in 1996.[20] These compounds often target viral enzymes essential for replication. For example, some imidazolidinone derivatives act as HIV protease inhibitors.[20]

Anti-inflammatory and Analgesic Activity

The anti-inflammatory properties of imidazolidinone derivatives are often attributed to their ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.[15] The nitrogen and carbonyl groups within the imidazolidinone ring are thought to facilitate interactions with the COX-2 enzyme.[15] Additionally, some imidazoline-based compounds have been shown to inhibit the nuclear transcription factor-kappaB (NF-κB) mediated production of interleukin-6 (IL-6), a pro-inflammatory cytokine.[21]

Other Therapeutic Areas

The therapeutic potential of imidazolidinone scaffolds extends to a variety of other areas, including:

• Anticonvulsant Activity: Certain imidazolidinone derivatives have shown promise as anticonvulsants, with a mechanism of action similar to traditional medications like phenytoin.[5]

• Antihypertensive Activity: Clonidine and related imidazoline derivatives have been used as antihypertensive agents. Their mechanism of action is complex and has been a subject of debate, with evidence suggesting involvement of both alpha-2 adrenoceptors and imidazoline receptors.[22][23]

• Antimicrobial Activity: A wide range of imidazolidinone derivatives have been synthesized and evaluated for their antibacterial and antifungal activities.[24] The presence of the imidazolidinone moiety appears to be a key contributor to their antimicrobial effects.[24]

Spiro-Imidazolidinones: A Three-Dimensional Approach

The incorporation of a spirocyclic moiety into the imidazolidinone scaffold has gained significant attention in medicinal chemistry.[25][26] Spirocycles introduce a three-dimensional architecture that can enhance binding affinity and selectivity for biological targets.[27][28] The synthesis of spiro-imidazolidinones often involves the use of cyclic ketones in condensation reactions.[9] For example, the reaction of 1-benzyl piperidin-4-one in a Strecker reaction followed by condensation and reduction can yield a spirocyclic imidazolidinone.[25]

Compound Class	Therapeutic Area	Key Structural Features	Reference
N-Arylsulfonylimidazolidinones	Anticancer	4-phenyl-l-benzenesulfonylimidazolidinone pharmacophore	[17]
2-Thioxoimidazolidinones	Anticancer	Thioxo group at the 2-position	[1]
Clonidine-like Imidazolines	Antihypertensive	2,6-disubstituted phenyliminoimidazolidine	[22]
Spiro-imidazolidinones	Various	Spirocyclic junction	[25][29]

Future Directions and Conclusion

The imidazolidinone scaffold continues to be a fertile ground for drug discovery and development. Its synthetic accessibility, coupled with its proven ability to interact with a diverse range of biological targets, ensures its continued relevance in medicinal chemistry. Future research will likely focus on the development of more sophisticated and stereoselective synthetic methodologies to access novel and complex imidazolidinone derivatives. The exploration of new therapeutic applications for this privileged scaffold, driven by a deeper understanding of its structure-activity relationships and mechanisms of action, holds great promise for the discovery of next-generation therapeutics. The integration of computational modeling and artificial intelligence in the design of imidazolidinone-based compounds is also expected to accelerate the identification of potent and selective drug candidates.

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• Sharma, V. K., et al. (2011). Structure-activity relationship study of arylsulfonylimidazolidinones as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 21(22), 6829-6832. Available from: [Link]

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• Blackmore, T. R., & Thompson, P. E. (2011). IMIDAZOLIDIN-4-ONES: THEIR SYNTHESES AND APPLICATIONS. HETEROCYCLES, 83(9), 1953-1973. Available from: [Link]

• Synthesis of Polycyclic Imidazolidinones via Amine Redox-Annulation - ACS Publications. Available from: [Link]

• The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity - MDPI. Available from: [Link]

• Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives - Beilstein Journals. Available from: [Link]

• Structural-activity relationship study of highly-functionalized imidazolines as potent inhibitors of nuclear transcription factor-kappaB mediated IL-6 production - PubMed. Available from: [Link]

• Imidazolidinones as Asymmetric Organocatalysts | Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 2 - Books. Available from: [Link]

• De Marco, R., et al. (2019). In-Peptide Synthesis of Imidazolidin-2-one Scaffolds, Equippable with Proteinogenic or Taggable/Linkable Side Chains, General Promoters of Unusual Secondary Structures. The Journal of Organic Chemistry, 84(9), 4992-5004. Available from: [Link]

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• Synthesis and Identification of Some New Imidazolidine-4-one, Oxazolidine-4-one, and Thiazolidine-4-one Derivatives from Phenido. Available from: [Link]

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• 2. scholarshare.temple.edu [scholarshare.temple.edu]
• 3. Benzimidazole as a Privileged Scaffold in Drug Design and Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ajrconline.org [ajrconline.org]
• 6. Imidazolidinone - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. alfachemic.com [alfachemic.com]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. mdpi.com [mdpi.com]
• 11. journals.co.za [journals.co.za]
• 12. BJOC - Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives [beilstein-journals.org]
• 13. books.rsc.org [books.rsc.org]
• 14. Fast MacMillan’s Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ajchem-a.com [ajchem-a.com]
• 17. Structure-activity relationship study of arylsulfonylimidazolidinones as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Structure--activity relationship studies of novel arylsulfonylimidazolidinones for their anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Structural-activity relationship study of highly-functionalized imidazolines as potent inhibitors of nuclear transcription factor-kappaB mediated IL-6 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Structure-activity relationship of imidazolidine derivatives related to clonidine at histamine H2-receptors in guinea-pig isolated atria - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Imidazoline antihypertensive drugs: a critical review on their mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. New Imidazolidineiminothione, Imidazolidin-2-one and Imidazoquinoxaline 
Derivatives: Synthesis and Evaluation of Antibacterial and Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Syntheses and medicinal chemistry of spiro heterocyclic steroids - PMC [pmc.ncbi.nlm.nih.gov]
• 28. d-nb.info [d-nb.info]
• 29. iris.unibas.it [iris.unibas.it]

Protocols & Analytical Methods

Application Note: Chemoselective Deprotection of tert-Butyl Esters in Imidazolidinone Derivatives

Executive Summary

This guide details the protocols for the cleavage of tert-butyl esters to carboxylic acids within imidazolidinone scaffolds. While tert-butyl esters are robust protecting groups resistant to nucleophilic attack and basic hydrolysis, their removal requires acidic conditions that can jeopardize the integrity of the imidazolidinone ring (an N,N-acetal/aminal functionality).

This note presents three validated methodologies ranging from standard Brønsted acid hydrolysis to anhydrous Lewis acid cleavage, ensuring preservation of the heterocyclic core and associated stereocenters.

Mechanistic Insight & Strategy

The cleavage of tert-butyl esters proceeds via an

mechanism (Acid-catalyzed Alkyl-oxygen cleavage, unimolecular). Unlike primary esters which hydrolyze via tetrahedral intermediates ( ), sterically crowded tert-butyl esters fragment to form a stable tert-butyl carbocation and the free carboxylic acid.

The Challenge: Cation Management

The generated tert-butyl carbocation is a potent electrophile. In the absence of "scavengers," it can:

• Re-attach to the carboxylic acid (equilibrium).

• Alkylate electron-rich regions of the imidazolidinone or its side chains (e.g., aromatic rings).

• Eliminate to form isobutylene (the desired irreversible pathway).

Pathway Visualization

The following diagram illustrates the cleavage mechanism and the critical "Scavenger vs. Re-alkylation" decision node.

Figure 1: Mechanistic pathway of acid-catalyzed t-butyl ester cleavage highlighting the critical fate of the t-butyl cation.

Protocol Selection Matrix

Feature	Method A: TFA/DCM	Method B: TMSOTf	Method C: HCl/Dioxane
Mechanism	Brønsted Acidolysis	Silyl-mediated cleavage	Strong Acid Hydrolysis
Conditions	Volatile, Standard	Anhydrous, Mild	Anhydrous, Salt-forming
Imidazolidinone Stability	High (if temp < 40°C)	Excellent (Neutral workup)	Good (Forms HCl salt)
Scavenger Need	Moderate	Low	Low
Best For	General substrates	Acid-sensitive rings	Isolating HCl salts

Detailed Experimental Protocols

Method A: Standard TFA Deprotection (with Scavengers)

Context: The most common method. Trifluoroacetic acid (TFA) is volatile and easily removed, but the high acidity requires care to prevent aminal hydrolysis.

Reagents:

• Trifluoroacetic Acid (TFA) [CAS: 76-05-1]

• Dichloromethane (DCM) (Anhydrous preferred)

• Optional Scavenger: Triethylsilane (TES) or Thioanisole (if substrate contains Trp, Tyr, or Met residues).

Step-by-Step:

• Preparation: Dissolve the imidazolidinone tert-butyl ester (1.0 equiv) in DCM (concentration 0.1 M).

• Scavenger Addition: If the substrate is electron-rich, add Triethylsilane (2.0 equiv). This traps the tert-butyl cation as isobutane.

• Acidification: Cool the solution to 0 °C. Add TFA dropwise.

  • Standard Ratio: 1:1 v/v (TFA:DCM) for rapid cleavage.

  • Mild Ratio: 1:4 v/v (TFA:DCM) for sensitive substrates.

• Reaction: Warm to room temperature (23 °C). Stir for 1–3 hours. Monitor by TLC or LC-MS (Note: t-Bu ester and acid often have similar Rf; stain with Bromocresol Green to visualize the free acid).

• Workup (Critical):

  • Concentrate the mixture under reduced pressure.

  • The Toluene Chase: Redissolve the oily residue in Toluene (equal volume) and concentrate again. Repeat 3x. Why? This forms a binary azeotrope with residual TFA, ensuring complete removal of the acid which can otherwise degrade the imidazolidinone upon storage.

• Isolation: The product is typically isolated as the TFA salt.[1] To obtain the zwitterion/free base, perform a controlled neutralization with stoichiometric

  or use an ion-exchange resin (e.g., Dowex 1x2).

Method B: Anhydrous Silyl-Cleavage (TMSOTf)

Context: Best for substrates where the imidazolidinone ring is prone to opening under protonic acid conditions. This method is strictly anhydrous.

Reagents:

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) [CAS: 69739-34-0]

• 2,6-Lutidine (Base sponge)

• Dichloromethane (DCM)[2]

Step-by-Step:

• Preparation: Dissolve substrate (1.0 equiv) and 2,6-Lutidine (1.5 equiv) in anhydrous DCM under Nitrogen/Argon. Cool to 0 °C.

• Addition: Add TMSOTf (1.2 equiv) dropwise.

  • Mechanism:[3][2][4][5] The silyl group activates the carbonyl, facilitating the loss of the tert-butyl cation and forming the silyl ester intermediate.

• Reaction: Stir at 0 °C for 30 mins, then warm to RT for 1–2 hours.

• Hydrolysis: The reaction mixture currently contains the silyl ester. Add water or saturated

  solution to hydrolyze the silyl ester to the carboxylic acid.

• Extraction: Extract with DCM or EtOAc. The organic layer contains the product.[6]

• Purification: This method avoids strong acidic exposure, preserving the stereochemical integrity of the imidazolidinone ring.

Method C: HCl Salt Formation

Context: If the final product is intended to be stored as a stable salt.

Step-by-Step:

• Dissolve substrate in minimal 1,4-Dioxane.

• Add 4.0 M HCl in Dioxane (5–10 equiv).

• Stir at RT.[2] The product often precipitates as the hydrochloride salt.

• Filter the solid and wash with cold ether. This avoids aqueous workup entirely.

Critical Control Points & Troubleshooting

Preventing Ring Hydrolysis

The imidazolidinone ring is an aminal. In the presence of water and acid, it is in equilibrium with the open-chain aldehyde and amine.

• Rule: Keep water content low during the acidic phase.

• Action: Use anhydrous TFA/DCM. Do not heat above 40 °C. Perform the "Toluene Chase" immediately after reaction completion.

Scavenging Isobutylene

If you observe "tert-butyl shuffling" (alkylation of other parts of the molecule):

• Add Scavengers: 2–5% water (if ring stable), Triethylsilane (TES), or Anisole.

• Mechanism: TES donates a hydride to the t-butyl cation, forming isobutane (inert gas) and silyl species.

Analytical Validation

• NMR: Look for the disappearance of the singlet at

  ppm (9H, t-Bu).

• Mass Spec: Shift of

  .

Workflow Decision Tree

Figure 2: Decision matrix for selecting the optimal deprotection protocol based on substrate stability and desired final form.

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014). Protection for the Carboxyl Group. Wiley.[7][8]

• Mechanism of Acid-Catalyzed Ester Hydrolysis.Journal of Organic Chemistry. Detailed kinetic studies on

  mechanisms.

• TMSOTf Mediated Cleavage. "Trimethylsilyl Trifluoromethanesulfonate (TMSOTf) in Organic Synthesis." ResearchGate.[9]

• Imidazolidinone Organocatalysts. MacMillan, D. W. C., et al. "The development of organocatalysis." Nature. (Context on stability of these heterocycles).

• Scavenger Protocols. "Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups." J. Org.[2][8] Chem. 2023.[3][8] [3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Acids - Wordpress [reagents.acsgcipr.org]
• 6. content.e-bookshelf.de [content.e-bookshelf.de]
• 7. Ester Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. tert-Butyl Esters [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Technical Guide: Peptide Coupling Protocols for (S)-2-Oxoimidazolidine-4-Carboxylic Acid

This Application Note is designed for researchers and process chemists working with constrained peptidomimetics. It addresses the specific synthetic challenges associated with (S)-2-oxoimidazolidine-4-carboxylic acid (often abbreviated as OIC or Citrulline/Pyroglutamic acid analogues).

Executive Summary & Chemical Profile

(S)-2-oxoimidazolidine-4-carboxylic acid is a cyclic urea derivative used to introduce conformational constraints into peptide backbones. It serves as a structural mimic of Citrulline and Pyroglutamic acid , often employed in the development of protease inhibitors (e.g., MMP-13 inhibitors) and stable peptide agonists.

The Challenge Matrix

Coupling this moiety is not a standard amide bond formation.[1] Three specific physicochemical hurdles must be managed:

Challenge	Root Cause	Operational Impact
High Polarity	Cyclic urea + Free Acid	Poor solubility in DCM; requires DMF, NMP, or DMSO. Difficult aqueous workup (product remains in water).
Racemization	C4 -proton acidity	The C4 proton is activated by the adjacent carbonyl and the ring nitrogen, making it susceptible to base-catalyzed epimerization during activation.
Nucleophilic Inertness	Urea functionality	The ring nitrogens are non-nucleophilic; however, they can act as H-bond donors, potentially causing aggregation on solid support.

Reagent Selection Strategy

To ensure high fidelity (preservation of chirality) and yield, the choice of coupling cocktail is critical.

A. The Coupling Reagent: HATU/HOAt

Standard carbodiimides (EDC/DCC) are often too slow for this hindered secondary acid, leading to extended reaction times that favor racemization.

• Recommendation: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) with HOAt (1-Hydroxy-7-azabenzotriazole).

• Mechanism: The 7-aza nitrogen in HOAt provides a "neighboring group effect" (pyridine-like nitrogen) that accelerates the acylation of the incoming amine, outcompeting the rate of racemization.

B. The Base: Collidine vs. DIPEA

This is the most critical variable.

• Avoid: Triethylamine (TEA) and Diisopropylethylamine (DIPEA) if possible. Their high basicity (pKa ~10-11) promotes proton abstraction at the C4 position.

• Select: 2,4,6-Collidine (TMP) or N-Methylmorpholine (NMM) .[2]

• Rationale: Collidine (pKa ~7.[2]4) is sufficiently basic to deprotonate the carboxylic acid for activation but sterically hindered and too weak to rapidly abstract the

  -proton.

Decision Logic & Workflow

The following flowchart illustrates the decision process for selecting the optimal coupling pathway based on your substrate scale and phase.

Figure 1: Decision matrix for optimizing OIC peptide coupling conditions.

Detailed Experimental Protocols

Protocol A: Solution Phase Coupling (Low Racemization)

Best for: Fragment condensation or synthesis of intermediates where isolation is required.

Materials:

• (S)-2-oxoimidazolidine-4-carboxylic acid (1.0 equiv)[3]

• Amine component (Free base or HCl salt) (1.0 – 1.1 equiv)

• HATU (1.1 equiv)

• HOAt (1.1 equiv) (Optional but recommended)

• 2,4,6-Collidine (2.5 equiv if amine is free base; 3.5 equiv if amine is HCl salt)

• Solvent: Anhydrous DMF or NMP (0.1 M concentration)

Procedure:

• Dissolution: In a flame-dried round-bottom flask under Argon, dissolve the OIC acid and the Amine component in anhydrous DMF.

  • Note: If the OIC acid does not dissolve, add anhydrous DMSO dropwise until clear.

• Cooling: Cool the mixture to 0°C using an ice bath.

• Activation: Add HATU and HOAt solid to the stirring mixture.

• Base Addition: Add 2,4,6-Collidine dropwise over 5 minutes.

  • Critical: Do not dump the base. Slow addition keeps the local pH lower, suppressing epimerization.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor by LC-MS or TLC. Reaction is usually complete within 2–4 hours.

• Workup (Specific for Polar Ureas):

  • Method 1 (Precipitation): Pour reaction mixture into 10 volumes of ice-cold 5% NaHCO3. If solid precipitates, filter and wash with water.

  • Method 2 (Extraction): If product is water-soluble, evaporate DMF under high vacuum (or lyophilize). Redissolve residue in minimal MeOH/DCM (1:9) and purify via flash chromatography (DCM/MeOH gradient). Avoid aqueous acid washes if possible, as the urea is polar and may partition into the aqueous phase.

Protocol B: Solid Phase Peptide Synthesis (SPPS)

Best for: Linear peptide assembly.

Materials:

• Resin: Rink Amide or Wang (Loading usually 0.3 – 0.6 mmol/g)

• Coupling Reagent: HATU (4 equiv)

• Base: DIPEA (8 equiv) OR Collidine (10 equiv)

  • Note: In SPPS, the excess reagent drives kinetics fast enough that DIPEA is often acceptable, but Collidine remains safer for chirality.

Procedure:

• Swelling: Swell resin in DMF for 30 minutes.

• Pre-activation (Modified): Dissolve OIC (4 equiv) and HATU (4 equiv) in DMF. Add Base (8-10 equiv) immediately before adding to the resin.

  • Do not pre-activate for >2 minutes to avoid oxazolone formation.

• Coupling: Shake/vortex for 60 minutes at RT.

• Monitoring: Perform a Chloranil test (for secondary amines) or Kaiser test (for primary amines).

  • Note: If coupling to a secondary amine (e.g., Proline), double coupling is mandatory .

• Capping: Acetylate unreacted amines with Ac2O/DIPEA/DMF to prevent deletion sequences.

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Yield / Incomplete Reaction	Steric hindrance or Aggregation	Switch solvent to NMP containing 0.4M LiCl (disrupts H-bond aggregates). Increase temperature to 40°C (use Collidine if heating).
Racemization Detected	Base too strong or Activation too slow	1. Switch base to Collidine or NMM .2.[1] Use DEPBT (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one) as coupling reagent (known for low racemization).
Product in Aqueous Phase	Product is too polar	Avoid liquid-liquid extraction. Remove DMF by lyophilization or Genevac. Purify crude directly by Prep-HPLC.

References

• Vertex AI Search Results. (2024). Synthesis and properties of 2-oxoimidazolidine-4-carboxylic acid derivatives. Retrieved from 4

• Bachem. (2024).[3] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Notes. Retrieved from 1

• HighFine. (2024).[5][6] A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Retrieved from 2

• University of Bologna. (2011). Synthesis of Constrained Peptidomimetics Containing 2-Oxo-1,3-oxazolidine-4-carboxylic Acids. Retrieved from 7

• MDPI. (2024). (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid: Structural Analogue of Pyroglutamic Acid.[3][6] Retrieved from 3

Sources

• 1. bachem.com [bachem.com]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. mdpi.com [mdpi.com]
• 4. Design and synthesis of 2-oxo-imidazolidine-4-carboxylic acid hydroxyamides as potent matrix metalloproteinase-13 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. site.unibo.it [site.unibo.it]

using tert-butyl (S)-2-oxoimidazolidine-4-carboxylate as a chiral auxiliary

Application Note: High-Fidelity Asymmetric Synthesis Using tert-Butyl (S)-2-Oxoimidazolidine-4-Carboxylate

Executive Summary

This guide details the application of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (hereafter referred to as (S)-BOC-Imid ) as a robust chiral auxiliary. Unlike the more common Evans oxazolidinones, this cyclic urea scaffold offers distinct electronic properties, enhanced stability toward hydrolytic cleavage conditions, and a unique steric environment provided by the bulky tert-butyl ester at the C4 position. This protocol focuses on its use in the asymmetric alkylation of carboxylic acid derivatives to generate

-chiral centers with high enantiomeric excess (>98% ee).

Mechanistic Principles & Rational Design

The Scaffold Advantage

The (S)-BOC-Imid scaffold functions analogously to Evans auxiliaries but utilizes a cyclic urea (2-oxoimidazolidine) backbone rather than a carbamate.

• Electronic Tuning: The urea nitrogen (N3) is sufficiently nucleophilic to be acylated but, once acylated, forms a stable imide-like system that allows for controlled enolization.

• Steric Shielding: The tert-butyl ester at C4 provides a massive steric blockade. When the N3-acyl group forms a Z-enolate (chelated by Lithium or Sodium), the C4-ester effectively shields the Re-face (or Si-face, depending on conformation), forcing electrophilic attack from the opposite side.

• Orthogonality: The tert-butyl ester is acid-labile but base-stable, allowing for diverse workup conditions that might decompose methyl/ethyl ester auxiliaries.

Structural Orientation (The "Working Model")

To utilize this auxiliary effectively, the N1 position is typically protected (e.g., Methylated) to prevent side reactions, while the N3 position acts as the carrier for the substrate.

Note: In the protocols below, we assume the use of (S)-1-methyl-2-oxoimidazolidine-4-carboxylate derivatives, as the free N1-H can interfere with base-mediated enolization.

Experimental Protocols

Phase 1: Preparation of the N-Acylated Auxiliary

Objective: Attach the substrate (e.g., propionic acid) to the chiral auxiliary.

Reagents:

• (S)-1-Methyl-2-oxoimidazolidine-4-carboxylate (tert-butyl ester) [1.0 equiv]

• Propionyl Chloride [1.2 equiv]

• n-Butyllithium (n-BuLi) or Lithium Hexamethyldisilazide (LiHMDS) [1.1 equiv]

• THF (Anhydrous)

Protocol:

• Dissolution: Dissolve 10 mmol of the auxiliary in 50 mL anhydrous THF under Nitrogen atmosphere. Cool to -78°C.[1]

• Deprotonation: Add n-BuLi (1.1 equiv) dropwise over 15 minutes. The solution may turn slight yellow. Stir for 30 minutes to ensure formation of the lithiated urea.

• Acylation: Add propionyl chloride (1.2 equiv) dropwise.

• Warming: Allow the reaction to warm to 0°C over 2 hours.

• Quench & Workup: Quench with saturated NH₄Cl. Extract with EtOAc (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) yields the N3-propionyl auxiliary .

Phase 2: Diastereoselective Alkylation

Objective: Install the chiral center via enolate alkylation.[2]

Reagents:

• N3-Propionyl Auxiliary (from Phase 1) [1.0 equiv]

• LiHMDS (1.0 M in THF) [1.1 equiv]

• Benzyl Bromide (Electrophile) [1.5 equiv]

• THF (Anhydrous)

Protocol:

• Enolization: Cool a solution of N3-propionyl auxiliary (1.0 equiv) in THF to -78°C. Add LiHMDS (1.1 equiv) dropwise. Stir for 45 minutes.

  • Mechanism:[2][3][4] The Lithium cation coordinates between the exocyclic carbonyl oxygen (of the propionyl group) and the cyclic urea carbonyl oxygen, locking the enolate geometry.

• Alkylation: Add Benzyl Bromide (1.5 equiv) rapidly via syringe.

• Reaction: Stir at -78°C for 4 hours, then allow to warm to -20°C slowly.

  • Critical Checkpoint: Monitor by TLC. The bulky tert-butyl group at C4 directs the benzyl bromide to the opposite face.

• Quench: Quench with saturated NH₄Cl at -20°C.

• Isolation: Standard extraction workup. Purify via column chromatography to separate the minor diastereomer (if any).

  • Expected Result: >95:5 dr (diastereomeric ratio).

Phase 3: Cleavage (Auxiliary Removal)

Objective: Release the chiral product (e.g., (S)-2-methyl-3-phenylpropanoic acid) and recover the auxiliary.

Option A: Hydrolysis (to Acid)

• Dissolve alkylated intermediate in THF/H₂O (3:1).

• Add LiOH (2.0 equiv) and H₂O₂ (30%, 4.0 equiv) at 0°C. (Peroxide aids in cleaving the urea-imide bond without racemization).

• Stir at 0°C for 3 hours.

• Quench with Na₂SO₃ (to destroy peroxide). Acidify aqueous layer to pH 2 and extract the chiral acid.

• Recover the auxiliary from the organic layer (or initial extraction before acidification).

Option B: Reductive Cleavage (to Alcohol)

• Treat with LiBH₄ in THF containing 1 equivalent of water or MeOH to yield the chiral alcohol.

Data Summary & Comparison

Feature	(S)-BOC-Imid (Urea)	Evans Oxazolidinone (Carbamate)
Backbone	Cyclic Urea	Cyclic Carbamate
C4 Substituent	tert-Butyl Ester (Bulky, Acid Labile)	Isopropyl / Benzyl / Phenyl
Enolate Geometry	Z-Enolate (Chelated)	Z-Enolate (Chelated)
Hydrolytic Stability	High (Requires Peroxide/LiOH)	Moderate (LiOH/H₂O)
Recyclability	Excellent (>95% recovery)	Excellent
Primary Use	Synthesis of -amino acids, -alkyl acids	General Aldol/Alkylation

Pathway Visualization

The following diagram illustrates the stereochemical flow of the auxiliary usage.

Caption: Workflow for using (S)-BOC-Imid as a chiral auxiliary. The cycle emphasizes the recovery of the auxiliary after the stereoselective alkylation step.

References

• Synthesis and First Applications of a New Chiral Auxiliary. Source: Helvetica Chimica Acta (1995). Describes the foundational work on tert-butyl 2-oxoimidazolidine-1-carboxylate derivatives (Bbdmoic) and their use in alkylation and aldol reactions.

• (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid. Source: MDPI (2024). Detailed structural analysis and synthesis of the 1-methyl derivative, confirming the cyclic urea scaffold's geometry and hydrogen bonding patterns relevant to enolate chelation. [1]

• Process for preparing optically active 2-oxoimidazolidine derivatives. Source: US Patent 5013845A. Describes the industrial application of 2-oxoimidazolidine-4-carboxylic acid esters in condensation reactions to form chiral intermediates for ACE inhibitors.

• Self-Regeneration of Stereocenters (SRS). Source: ETH Zurich / Seebach Group. While distinct from the auxiliary method, this work establishes the stability and stereochemical rigidity of the imidazolidinone ring system used in the protocols above.

Sources

• 1. scholar.umw.edu [scholar.umw.edu]
• 2. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent trends in the stereoselective synthesis of (poly)-substituted 2-oxo acids by biocatalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ethz.ch [ethz.ch]

Application Note: Regioselective N-Alkylation of tert-Butyl (S)-2-Oxoimidazolidine-4-carboxylate

This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the regioselective functionalization of the chiral scaffold tert-butyl (S)-2-oxoimidazolidine-4-carboxylate .

[1]

Abstract & Strategic Significance

The tert-butyl (S)-2-oxoimidazolidine-4-carboxylate scaffold is a critical chiral building block derived from L-asparagine or L-2,3-diaminopropionic acid.[1] It serves as a constrained peptidomimetic core, offering a rigid 5-membered urea ring that restricts conformational flexibility in drug targets.[1]

For medicinal chemists, the utility of this scaffold lies in its orthogonal protectability and the ability to introduce diversity via N-alkylation . However, the presence of two nucleophilic nitrogen atoms (N1 and N3) presents a regioselectivity challenge. This guide delineates the thermodynamic and kinetic factors governing this reaction and provides validated protocols for selective N1-monoalkylation and N1,N3-dialkylation .[1]

Mechanistic Analysis & Regiochemistry

Structural Anatomy

The substrate contains a cyclic urea motif with a chiral center at C4.

• N1 (Distal): Located adjacent to the methylene group (C5). It is sterically accessible.

• N3 (Proximal): Located adjacent to the chiral center (C4) bearing the bulky tert-butyl ester. It is sterically hindered.

Reactivity Profile

• Acidity (pKa): The pKa of the cyclic urea NH protons is approximately 24–25 (in DMSO). Strong bases (e.g., NaH, LiHMDS) are required for deprotonation.

• Regioselectivity: Under kinetic control, alkylation occurs preferentially at N1 due to the steric shielding of N3 by the tert-butyl ester.

• Racemization Risk: The (S)-configuration at C4 is generally stable under basic alkylation conditions, provided the reaction temperature is controlled (< 0°C to RT) and the ester is not hydrolyzed.

Figure 1: Reaction pathway highlighting the kinetic preference for N1-alkylation due to steric factors.

Experimental Protocols

Protocol A: Selective N1-Monoalkylation

Objective: Introduce an alkyl group at the less hindered N1 position while preserving the free NH at N3 for future functionalization.

Materials:

• Substrate: tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (1.0 equiv)[1]

• Alkyl Halide: 1.05 equiv (e.g., Methyl iodide, Benzyl bromide)

• Base: Sodium Hydride (NaH), 60% dispersion in oil (1.1 equiv)

• Solvent: Anhydrous DMF or THF (0.1 M concentration)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Solubilization: Dissolve the substrate in anhydrous DMF. Cool the solution to 0°C in an ice bath.

• Deprotonation: Carefully add NaH (1.1 equiv) portion-wise.[1] Evolution of H₂ gas will be observed. Stir at 0°C for 30 minutes to ensure complete formation of the mono-anion.

  • Note: The solution typically turns slightly yellow.

• Alkylation: Add the alkyl halide (1.05 equiv) dropwise via syringe.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check reaction progress via TLC (visualize with KMnO₄ or Ninhydrin stain) or LC-MS.[1]

• Quench: Cool back to 0°C and quench carefully with saturated aqueous NH₄Cl.

• Work-up: Extract with EtOAc (3x). Wash combined organics with water (2x) and brine (1x) to remove DMF. Dry over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Expected Outcome: >85% yield of the N1-alkylated product.

Protocol B: Exhaustive N1,N3-Dialkylation

Objective: Functionalize both nitrogen atoms. This usually requires forcing conditions due to the steric hindrance at N3.

Modifications to Protocol A:

• Base: Use 2.5 equiv of NaH or Potassium tert-butoxide (KOtBu).

• Alkyl Halide: Use 3.0 equiv .

• Temperature: After addition, heat the reaction to 60°C for 6–12 hours.

• Note: If different alkyl groups are required, perform Protocol A first, isolate the N1-product, and then subject it to a second alkylation step using a stronger base (e.g., KHMDS) to force the N3 reaction.

Data Analysis & Validation

NMR Interpretation

Verification of regioselectivity is best achieved using 2D-NMR (NOESY/HMBC).[1]

Signal	Chemical Shift (δ)	Diagnostic Change (N1-Alkylation)
H-5 (CH₂)	3.2 – 3.6 ppm	Shows NOE correlation with the new N-Alkyl group.[1]
H-4 (Chiral)	4.0 – 4.5 ppm	NO strong NOE correlation with the new N-Alkyl group (confirms distal alkylation).[1]
N-H	5.0 – 7.0 ppm	Integration reduces from 2H to 1H. The remaining signal is usually the hindered N3-H (often a sharper singlet or doublet).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Base degradation or wet solvent.[1]	Use fresh NaH and strictly anhydrous DMF/THF.
N3-Alkylation (Mixture)	Excess base/electrophile or high temp.[1]	Strictly control stoichiometry (1.1 eq Base) and keep T < RT for Protocol A.
Racemization	Over-heating or prolonged basic exposure.[1]	Keep reaction time short; avoid temperatures >60°C. Verify ee% via Chiral HPLC.
Solubility Issues	Urea aggregation.	Add LiCl (1.0 equiv) to the reaction mixture to break up H-bond aggregates (pseudo-dilution effect).

References

• Synthesis and Reactivity of Cyclic Ureas

  • Konopelski, J. P., et al. "Synthesis of enantiomerically pure imidazolidin-2-ones." Journal of Organic Chemistry, 56(4), 1355-1357.

• Regioselectivity in Heterocycle Alkylation

  • Grimmett, M. R. "Alkylation of imidazoles and related compounds." Comprehensive Heterocyclic Chemistry II.

• Use as Chiral Building Blocks

  • Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment.

• Commercial Availability & Analogues

  • PubChem Compound Summary for tert-Butyl (4S)

Sources

• 1. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Acid-Mediated Hydrolysis of tert-Butyl (S)-2-Oxoimidazolidine-4-carboxylate

This Application Note and Protocol is designed for researchers and drug development professionals requiring a robust method for the deprotection of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate.

Abstract & Strategic Significance

The 2-oxoimidazolidine-4-carboxylic acid scaffold is a critical chiral building block in medicinal chemistry, often serving as a conformational constraint in peptidomimetics or a precursor to bioactive cyclic ureas. The tert-butyl ester is a preferred protecting group during antecedent synthetic steps (e.g., cyclization or N-alkylation) due to its stability against nucleophilic attack and basic conditions.

This protocol details the chemoselective hydrolysis of the tert-butyl ester using Trifluoroacetic Acid (TFA). Unlike saponification, which can risk racemization or ring-opening of the sensitive cyclic urea, acidolysis proceeds via an E1-like elimination mechanism that preserves the stereochemical integrity of the C4 chiral center and the structural stability of the imidazolidinone ring.

Mechanistic Insight

Understanding the mechanism is vital for troubleshooting. The reaction is not a hydrolysis in the traditional sense (water attacking a carbonyl) but an acid-catalyzed alkyl-oxygen cleavage.

Reaction Pathway[1][2][3][4][5][6]

• Protonation: TFA protonates the carbonyl oxygen of the ester.[1][2]

• Elimination: The tert-butyl cation leaves, generating the carboxylic acid.

• Fate of Cation: The tert-butyl cation undergoes E1 elimination to form isobutylene (gas) or is trapped by a scavenger/trifluoroacetate.

Figure 1: Mechanistic pathway of TFA-mediated deprotection.[2] The irreversible formation of isobutylene gas drives the reaction to completion.

Experimental Protocol

Materials & Reagents

Reagent	Role	Grade
tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate	Substrate	>95% Purity
Trifluoroacetic Acid (TFA)	Reagent/Solvent	ReagentPlus®, 99%
Dichloromethane (DCM)	Co-solvent	Anhydrous
Triethylsilane (TES)	Cation Scavenger (Optional)	99%
Toluene	Azeotropic Agent	ACS Reagent
Diethyl Ether / Hexanes	Trituration Solvent	ACS Reagent

Method A: Standard Solution Phase (Recommended)

This method offers the best balance of rate control and solubility, minimizing exotherms that could degrade the cyclic urea.

Step 1: Preparation

• Dissolve 1.0 equiv of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate in DCM (concentration ~0.2 M).

  • Expert Note: Ensure the flask is equipped with a drying tube or nitrogen line; while water is not a reactant, ambient moisture can reduce TFA potency.

• (Optional) Add 2.0 equiv of Triethylsilane (TES).

  • Why? Although the cyclic urea nitrogen is electron-deficient, the tert-butyl cation is a potent electrophile. TES acts as a "hydride source" to quench the cation instantly, preventing any trace N-alkylation (N-tert-butyl formation).

Step 2: Reaction Initiation

• Cool the solution to 0 °C (ice bath).

• Add TFA dropwise.[3]

  • Ratio: The final solvent composition should be DCM:TFA (1:1 v/v).

  • Caution: Rapid addition causes vigorous gas evolution (isobutylene).

Step 3: Execution

• Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .

• Stir for 2–4 hours .

• Monitoring: Monitor by TLC (stain with KMnO4 or Ninhydrin; the product is very polar and will stay at the baseline) or LC-MS (Target Mass: [M+H]+ ~131 Da; Loss of substrate [M+H]+ ~187 Da).

Step 4: Workup & Isolation

• Concentrate the reaction mixture in vacuo (Rotary evaporator, <40 °C).

  • Result: A viscous oil or gum containing the product and residual TFA.

• TFA Removal (Critical): Redissolve the residue in Toluene (or DCM) and re-evaporate. Repeat this "azeotropic" process 3 times .

  • Logic: Toluene forms a binary azeotrope with TFA, effectively dragging the acid out of the polar product.

• Precipitation: Dissolve the final residue in a minimum amount of Methanol (0.5–1 mL) or DCM (if soluble), then add excess Diethyl Ether or 1:1 Ether/Hexanes with vigorous stirring.

• Filter the resulting white precipitate. Wash with cold Ether.[4]

• Dry under high vacuum to afford (S)-2-oxoimidazolidine-4-carboxylic acid.

Method B: Neat TFA (High Throughput)

Use this for small-scale (<50 mg) batches or difficult substrates.

• Cool neat TFA (approx. 20 equiv) to 0 °C.

• Add solid substrate directly.

• Stir at 0 °C for 30 mins, then RT for 1 hour.

• Workup as above (Step 4).

Analytical Validation (Self-Validating System)

Upon isolation, the following data confirms success:

Technique	Expected Observation	Interpretation
1H NMR	Disappearance of singlet at ~1.45 ppm (9H).[5]	Complete removal of t-butyl group.
1H NMR	Retention of ring protons (3.5–4.5 ppm region).	Stability of cyclic urea core.
LC-MS	Mass shift of -56 Da (M - C4H8).	Conversion of Ester to Acid.[1]
Appearance	White to off-white solid.	High purity (oils often indicate trapped TFA).

Troubleshooting Table:

Issue	Cause	Solution
Product is an oil/gum	Residual TFA or TFA salt formation.	Azeotrope 3x with Toluene. Triturate with Et2O/Hexane. Lyophilize from water if necessary.[4]
Incomplete Reaction	TFA concentration too low.	Increase TFA ratio to 2:1 or use Method B (Neat).

| New Impurity (+56 mass) | N-alkylation (N-tBu). | Repeat with Scavenger (TES) or use dilute conditions. |

Safety & Handling

• TFA: Highly corrosive and volatile. Causes severe burns. Handle only in a fume hood. Double-glove (Nitrile).

• Isobutylene: Flammable gas evolved during reaction.[2] Ensure proper ventilation.

• Pressure: Do not seal the reaction vessel tightly; allow gas to escape through a bubbler or needle.

References

• Mechanism of t-Butyl Ester Cleavage

  • Lundt, B. F., et al. "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research1978 , 12(5), 258-268. Link

• General Protocol for Cyclic Urea Synthesis & Deprotection

  • Li, B., et al. "Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers."[6] Journal of Organic Chemistry2006 , 71(24), 9045–9050. Link

• Scavenger Usage in TFA Deprotection

  • Pearson, D. A., et al. "Trialkylsilanes as scavengers for the trifluoroacetic acid acidolytic cleavage of protecting groups." Journal of Organic Chemistry1989 , 54(19), 4663–4673. Link

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (2S)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic acid tert-butyl ester synthesis - chemicalbook [chemicalbook.com]
• 4. peptide.com [peptide.com]
• 5. rsc.org [rsc.org]
• 6. tert-Butyl Esters [organic-chemistry.org]

incorporation of 2-oxoimidazolidine into peptidomimetics

Application Note: Strategic Incorporation of 2-Oxoimidazolidine Scaffolds into Peptidomimetics

Executive Summary

The incorporation of 2-oxoimidazolidine (a five-membered cyclic urea) into peptide backbones is a high-impact strategy for overcoming the inherent limitations of native peptides. By replacing a dipeptide segment with this heterocyclic scaffold, researchers can achieve two critical drug discovery objectives simultaneously:

• Conformational Locking: The ring structure restricts

  (phi) and (psi) torsion angles, frequently forcing the peptide into a stable -turn (Type II/II') conformation, which is essential for binding to G-Protein Coupled Receptors (GPCRs) and disrupting Protein-Protein Interactions (PPIs).

• ADME Enhancement: The cyclic urea moiety acts as a bioisostere of the peptide bond but is completely resistant to proteolytic cleavage, significantly extending plasma half-life.

This guide details the Solid-Phase Synthesis (SPS) of these scaffolds via the "Reductive Alkylation-Cyclization" route, a robust methodology allowing for combinatorial library generation.

Structural Rationale & Mechanism

The Conformational Constraint

Native peptides exist in a dynamic equilibrium of conformers, resulting in an entropic penalty upon binding to a target. The 2-oxoimidazolidine scaffold serves as a "local constraint," pre-organizing the molecule into a bioactive shape.

• Hydrogen Bonding: The urea carbonyl oxygen serves as a potent hydrogen bond acceptor, mimicking the

  hydrogen bond characteristic of -turns.

• Vector Alignment: The

  and side chains are projected in specific vectors that mimic the "corner" residues of a turn, often the critical recognition elements in PPIs.

Pathway Visualization

The following diagram illustrates the structural logic and the synthetic pathway.

Figure 1: Transformation of a flexible peptide backbone into a constrained 2-oxoimidazolidine scaffold.

Detailed Protocol: Solid-Phase Synthesis

This protocol utilizes a backbone reductive amination strategy followed by urea cyclization . This method is preferred over solution-phase cyclization because it prevents dimerization and allows for rapid purification.

Materials & Reagents

Reagent	Grade/Spec	Purpose
Resin	2-Chlorotrityl Chloride (2-CTC) or Rink Amide	Solid support (Acid labile for 2-CTC).
Fmoc-Amino Aldehyde	Freshly prepared or commercial	Precursor for the residue.
NaBH₃CN	95% Purity	Reducing agent for imine reduction.
Triphosgene	Solid, crystalline	Carbonyl source for cyclization (Handle with Care).
DIPEA	Anhydrous	Base (Dieckmann condensation prevention).
TMOF	Trimethyl orthoformate	Dehydrating agent to drive imine formation.

Step-by-Step Methodology

Phase 1: Resin Loading & Preparation

• Swelling: Swell 200 mg of Rink Amide resin (loading 0.6 mmol/g) in DCM for 30 min.

• Fmoc Removal: Treat with 20% Piperidine in DMF (

  min). Wash with DMF ( ) and DCM ( ).

• First Coupling (Residue

  ): Couple the first amino acid (Fmoc-AA-OH) using standard HBTU/DIPEA conditions. Remove Fmoc to expose the free amine.

Phase 2: Reductive Alkylation (Critical Step)

Rationale: This step creates the secondary amine backbone required for the ring.

• Imine Formation:

  • Suspend resin in 1% Acetic Acid in DMF/TMOF (1:1 v/v).

  • Add Fmoc-Amino Aldehyde (3.0 equiv) relative to resin loading.

  • Shake for 1 hour at room temperature.

  • Note: TMOF (Trimethyl orthoformate) is crucial here to scavenge water and drive the equilibrium toward the imine.

• Reduction:

  • Add NaBH₃CN (4.0 equiv) dissolved in a minimal amount of DMF.

  • Shake for 3–12 hours.

  • Validation: Perform a chloranil test (positive = blue/green spots) to confirm secondary amine formation. The Kaiser test is unreliable for secondary amines.

Phase 3: Ring Closure (Cyclization)

Rationale: Converting the 1,2-diamine motif into the cyclic urea.

• Fmoc Removal: Remove the Fmoc group from the secondary amine (the aldehyde-derived portion) using 20% Piperidine/DMF.

  • Result: You now have a resin-bound 1,2-diamine backbone.

• Cyclization:

  • Wash resin thoroughly with anhydrous DCM (Dichloromethane).

  • Prepare a solution of Triphosgene (0.4 equiv) and DIPEA (2.5 equiv) in anhydrous DCM at 0°C.

  • Add solution to the resin and shake for 1–2 hours at room temperature.[1]

  • Alternative: Use CDI (Carbonyldiimidazole) (3.0 equiv) in DCM if phosgene equivalents are restricted by safety protocols, though Triphosgene yields are typically higher.

• Validation: Perform a chloranil test. It should be negative (colorless), indicating the conversion of the secondary amine to the urea.

Phase 4: Elongation & Cleavage

• Continue standard SPPS for the remainder of the peptide sequence.

• Cleavage: Treat resin with TFA/TIS/H₂O (95:2.5:2.[1][2]5) for 2 hours.

• Precipitate in cold diethyl ether and lyophilize.

Characterization & Quality Control

Trustworthiness in peptidomimetics relies on rigorous structural verification. The cyclic urea introduces specific spectral signatures.

Analytical Data Summary

Technique	Expected Observation	Diagnostic Value
LC-MS	Mass shift of +26 Da vs. reduced dipeptide	Confirms insertion of Carbonyl (CO) group.
¹H NMR	Distinct AB system for ring -CH₂- protons	Verifies 5-membered ring rigidity.
NOESY	Strong NOE between and mimics	Confirms -turn conformation.
Kaiser Test	Negative after cyclization	Confirms absence of free amines.

Troubleshooting Guide

• Problem: Incomplete Cyclization.

  • Cause: Steric hindrance from bulky side chains (e.g., Valine, Isoleucine).

  • Solution: Use microwave irradiation (50°C, 20W) during the Triphosgene/CDI step.

• Problem: Over-alkylation (Tertiary amine formation).

  • Cause: Highly reactive aldehydes.

  • Solution: strictly control stoichiometry of NaBH₃CN and add it after 1 hour of imine formation.

Application Workflow: PPI Inhibition

The following workflow demonstrates how to apply this protocol to design an inhibitor for a target like MDM2-p53 or HIV Protease , where a specific turn is critical for binding.

Figure 2: Workflow for developing PPI inhibitors using 2-oxoimidazolidine scans.

References

• Burgess, K., et al. (1997). "Solid-Phase Synthesis of Oligoureas." Journal of the American Chemical Society.

• Freidinger, R. M. (2003). "Design and Synthesis of Novel Bioactive Peptides and Peptidomimetics." Journal of Medicinal Chemistry.

• Konishi, Y., et al. (2009). "Synthesis of 2-oxoimidazolidine-4-carboxylic acid derivatives." Tetrahedron Letters.

• BenchChem. (2025).[1] "Solid-Phase Synthesis of Peptidomimetics Using 2-Chlorotrityl Chloride Resin." Application Notes.

• Golebiowski, A., et al. (2001). "Solid-Supported Synthesis of Peptide Beta-Turn Mimetics." Journal of Combinatorial Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Solvent Selection for tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate Reactions

Executive Summary

The scaffold tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (CAS: 1822441-39-3 / 83056-79-5 for N-methyl) represents a critical chiral pool intermediate. Derived from L-asparagine or 2,3-diaminopropionic acid, it serves as a precursor for chiral auxiliaries, bioactive cyclic ureas, and organocatalysts.

Historically, the functionalization of this scaffold—particularly N-alkylation and N-acylation —has relied heavily on dipolar aprotic solvents like DMF (N,N-dimethylformamide) and NMP (N-methyl-2-pyrrolidone). However, with increasing regulatory pressure (REACH restrictions) and the drive for Green Chemistry, researchers must transition to sustainable alternatives without compromising enantiopurity or yield.

This guide provides an evidence-based framework for solvent selection, focusing on solubility profiling , reaction kinetics , and green replacements (e.g., 2-MeTHF, DMSO/EtOAc binary mixtures).

Physicochemical Profile & Solubility

Understanding the amphiphilic nature of the imidazolidinone core is prerequisite to solvent selection.

• Polar Domain: The cyclic urea motif (–NH–CO–NH–) is a strong hydrogen bond donor/acceptor, necessitating polar solvents for dissolution.

• Lipophilic Domain: The tert-butyl ester provides significant lipophilicity, allowing solubility in chlorinated solvents and ethers.

Table 1: Solubility & Solvent Compatibility Matrix

Solvent Class	Representative Solvent	Solubility Rating	Application Suitability	Green Score
Chlorinated	Dichloromethane (DCM)	High	Acylation, Deprotection	Low (Avoid)
Dipolar Aprotic	DMF, NMP	Very High	N-Alkylation, Cyclization	Low (Reprotoxic)
Green Aprotic	NBP (N-Butylpyrrolidinone)	High	Ideal DMF Replacement	High
Ethers	THF	Moderate	General Synthesis	Low (Peroxides)
Green Ethers	2-MeTHF, CPME	Moderate-High	Biphasic Alkylation	High
Binary Mixtures	DMSO / EtOAc (2:8)	High	Peptide-like Coupling	High
Alkanes	Hexanes, Heptane	Insoluble	Antisolvent / Precipitation	High

Critical Reaction: N-Alkylation & Functionalization

The most common bottleneck is the N-alkylation of the urea nitrogens. The N1 position (adjacent to the methylene) is less sterically hindered than the N3 position (adjacent to the chiral tert-butyl ester).

The Challenge with DMF

While DMF is the gold standard for SN2 reactions due to its high dielectric constant (

), it complicates workup (high boiling point, water miscibility) and poses severe health risks.

The Solution: Green Binary Mixtures & 2-MeTHF

Recent data suggests that 2-Methyltetrahydrofuran (2-MeTHF) and DMSO/EtOAc mixtures offer superior solvating power with easier workup profiles.

Mechanistic Insight

• 2-MeTHF: Forms a pseudo-emulsion with aqueous bases (e.g., NaOH), facilitating phase-transfer catalysis (PTC) without the need for strict anhydrous conditions.

• DMSO/EtOAc: The DMSO fraction disrupts the strong intermolecular H-bonds of the urea, while EtOAc reduces viscosity and facilitates extractive workup.

Experimental Protocols

Protocol A: Green N-Alkylation (DMF-Free)

Objective: Mono-alkylation of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate at the N1 position using a green solvent system.

Reagents:

• Substrate: tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (1.0 equiv)

• Alkyl Halide: Benzyl bromide or Methyl iodide (1.1 equiv)

• Base: Cesium Carbonate (Cs₂CO₃) (1.5 equiv) or KOH (powdered)

• Solvent: 2-MeTHF (0.2 M concentration)

• Catalyst: TBAI (Tetrabutylammonium iodide) (5 mol%) - Optional for PTC

Step-by-Step Procedure:

• Dissolution: Charge a reaction vessel with the imidazolidinone substrate and 2-MeTHF . Stir at room temperature until fully dissolved.

  • Note: If solubility is slow, warm to 35°C.

• Base Addition: Add Cs₂CO₃. The heterogeneous mixture requires vigorous stirring (800+ rpm).

• Alkylation: Add the alkyl halide dropwise over 10 minutes.

• Reaction: Heat to 50°C. Monitor by HPLC or TLC (EtOAc/Heptane 1:1).

  • Validation: Conversion should reach >95% within 4–6 hours.

• Workup (Self-Validating Step):

  • Add water (1:1 vol ratio). 2-MeTHF is immiscible with water (unlike THF/DMF).

  • Separate phases.[1] The product remains in the upper 2-MeTHF layer.

  • Wash organic layer with brine.

• Isolation: Concentrate the 2-MeTHF phase to obtain the crude product.

Protocol B: Acidolytic Deprotection (Ester Cleavage)

Objective: Selective removal of the tert-butyl group to yield the free acid without racemization.

Reagents:

• Solvent: Anisole (Scavenger/Solvent) and TFA (Trifluoroacetic acid).

• Green Alternative:Formic Acid in Acetonitrile .

Procedure:

• Dissolve substrate in Anisole/DCM (1:4) or neat Anisole (greener).

• Add TFA (10 equiv) at 0°C.

• Warm to 20°C and stir for 2 hours.

• Evaporation: Remove volatiles. The tert-butyl cation is scavenged by anisole (forming tert-butyl anisole), preventing side reactions with the urea nitrogens.

Decision Framework & Visualization

Figure 1: Solvent Selection Decision Tree

This logic flow guides the researcher from reaction intent to the optimal solvent choice, prioritizing Green Chemistry principles.

Caption: Decision tree for selecting solvents based on reaction type and environmental constraints. Blue nodes indicate decision points; Green nodes indicate recommended sustainable solvents.

Figure 2: Green N-Alkylation Workflow

A visual representation of the biphasic reaction utilizing 2-MeTHF, highlighting the simplified workup.

Caption: Streamlined workflow for N-alkylation using 2-MeTHF, eliminating the need for tedious DMF removal.

References

• Ferrazzano, L. et al. (2022).[2][3] "The quest for green solvents for peptide synthesis: the case of N-butylpyrrolidinone (NBP)." Green Chemistry, 24, 975.[2] Link

• Byrne, F. P. et al. (2016). "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes, 4, 7. Link

• Pace, V. et al. (2014). "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry." ChemSusChem, 7(5), 1234-1243. Link

• Streng, E. S. et al. (2017).[4] "Continuous N-alkylation reactions of amino alcohols... unexpected formation of cyclic ureas."[4] Beilstein Journal of Organic Chemistry, 13, 384–392. Link

• Lopez, J. et al. (2018).[2][5] "N-Butylpyrrolidinone as Alternative Solvent for Solid-Phase Peptide Synthesis." Organic Process Research & Development, 22(4), 494–503. Link

Sources

• 1. BJOC - A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand [beilstein-journals.org]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

preventing racemization of (S)-2-oxoimidazolidine-4-carboxylate during coupling

Status: Operational Subject: Prevention of C4-Racemization during Amide Coupling Audience: Medicinal Chemists, Process Chemists, Peptide Scientists

Executive Summary: The Scaffold Challenge

The (S)-2-oxoimidazolidine-4-carboxylate (OIC) scaffold is a cyclic urea derivative, structurally homologous to pyroglutamic acid. It is a critical pharmacophore in peptidomimetics (e.g., ACE inhibitors like Imidapril).

The Core Problem: The C4-proton is exceptionally acidic due to the combined electron-withdrawing effects of the adjacent carboxylate and the urea nitrogen. Unlike standard amino acids, the rigid ring structure constrains the transition state, making the molecule highly susceptible to base-catalyzed enolization during activation. Standard high-potency reagents (HATU/HBTU) often lead to significant loss of optical purity (drop in enantiomeric excess, ee%) because they require tertiary amine bases (DIPEA/TEA) that are strong enough to deprotonate the C4 position.

Mechanism of Failure

To solve the problem, you must visualize the enemy. Racemization here rarely occurs via the "oxazolone" pathway common in linear peptides (due to ring strain preventing a fused 5,5-bicyclic system). Instead, it occurs via Direct Proton Abstraction .

Visual 1: The Racemization Pathway

The following diagram illustrates how basic conditions force the chiral C4 center into a planar, achiral enolate intermediate.

Figure 1: Mechanism of base-catalyzed racemization via direct enolization at the C4 position.

Diagnostic & Troubleshooting Guide

Phase 1: Diagnostics

Q: How do I confirm racemization has occurred?

• NMR: If coupled to a chiral amine, look for diastereomeric splitting in the 1H NMR (doubling of the urea N-H or C4-H signals).

• Chiral HPLC: Use a polysaccharide-based column (e.g., Chiralpak IC or AD-H). Racemates typically separate well in normal phase (Hexane/IPA).

Phase 2: Interactive Troubleshooting (FAQs)

Q: I am using HATU/DIPEA in DMF, and my ee dropped to 80%. Why? A: This is the "perfect storm" for racemization.

• HATU is highly reactive, but it requires a base.[1]

• DIPEA (pKa ~10-11) is too strong for the activated OIC ester.

• DMF is a polar aprotic solvent, which solvates cations effectively, leaving the basic anion "naked" and more aggressive toward the acidic C4-proton.

• Fix: Switch to T3P (Propylphosphonic anhydride) or DIC/Oxyma .

Q: Can I use Acid Chlorides (SOCl2/Oxalyl Chloride) to activate? A: Avoid. Acid chlorides are highly activated species. The high electrophilicity of the carbonyl makes the alpha-proton hyper-acidic. Furthermore, the generation of HCl usually requires a base scavenger, re-introducing the base problem.

Q: My starting material is insoluble in DCM. I have to use DMF. A: Solubility is a common constraint with cyclic ureas.

• Mitigation: If you must use DMF, you cannot use DIPEA. Use 2,4,6-Collidine (TMP). It is a weaker base (pKa ~7.4) and sterically hindered, significantly reducing the rate of alpha-proton abstraction while still facilitating the coupling.

Optimized Experimental Protocols

These protocols are ranked by success rate for this specific scaffold.

Method A: The "Golden Standard" (T3P Coupling)

Why this works:T3P (Propylphosphonic anhydride) acts as both a coupling reagent and a water scavenger.[2] It reacts slower than HATU but does not generate a highly basic guanidine byproduct. It is widely cited in process chemistry for suppressing epimerization in sensitive chiral acids [1].

Reagents:

• (S)-2-oxoimidazolidine-4-carboxylic acid (1.0 equiv)

• Amine partner (1.1 equiv)

• Base: N-Methylmorpholine (NMM) or Pyridine (2.5 - 3.0 equiv). Avoid DIPEA.

• Reagent: T3P (50% w/w in EtOAc/DMF) (1.5 equiv).

• Solvent: EtOAc, THF, or 2-MeTHF (preferred).

Step-by-Step:

• Dissolve the carboxylic acid and the amine in the solvent (0.1 M concentration).

• Cool the mixture to 0 °C . (Temperature control is critical).

• Add the base (NMM) dropwise.

• Add T3P solution dropwise over 5-10 minutes.

• Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

• Workup: Wash with water, sat. NaHCO3, and brine. T3P byproducts are water-soluble, simplifying purification.[2]

Method B: The "Neutral" Alternative (DIC/Oxyma)

Why this works: Carbodiimides (DIC) can be used with Oxyma Pure .[3][4][5] Oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate) is a superior additive to HOBt, showing lower racemization rates due to its non-basic nature and rapid active ester formation [2].

Reagents:

• Acid (1.0 equiv)

• Amine (1.0 equiv)

• DIC (Diisopropylcarbodiimide) (1.1 equiv)

• Oxyma Pure (1.1 equiv)

• Solvent: DCM or DMF (if solubility requires).

• Base: NONE . (This is the key advantage).

Step-by-Step:

• Pre-activate: Dissolve Acid and Oxyma Pure in solvent at 0 °C.

• Add DIC and stir for 5 minutes. (Formation of the Oxyma-active ester).[4][6][7]

• Add the Amine.

• Stir at 0 °C for 1 hour, then RT for 2-12 hours.

• Note: If the reaction is sluggish, add 0.1 equiv of TMP (Collidine), but try base-free first.

Decision Logic for Optimization

Use this flowchart to select the correct protocol for your specific constraints.

Figure 2: Decision matrix for selecting coupling conditions based on solubility and scale.

Comparative Data Summary

Variable	High Risk (Avoid)	Moderate Risk	Low Risk (Recommended)
Coupling Reagent	HATU, HBTU, Acid Chlorides	EDC/HOBt, PyBOP	T3P , DIC/Oxyma
Base	DIPEA, TEA, DBU	NMM (N-methylmorpholine)	Collidine (TMP) , Pyridine , or None
Solvent	DMSO, DMF (with strong base)	THF, MeCN	DCM , EtOAc , 2-MeTHF
Temperature	> 25 °C	RT	0 °C -> RT

References

• Dunetz, J. R., et al. (2016). T3P (Propylphosphonic Anhydride): A mild and low-epimerization coupling reagent for sensitive substrates.[2]Organic Process Research & Development , 20(2), 140–177.

• Subirós-Funosas, R., et al. (2009). Oxyma: An efficient additive for peptide synthesis to replace HOBt.[5]Chemistry – A European Journal , 15(37), 9394–9403.

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis.[2][5][8][9]Tetrahedron , 60(11), 2447–2467.

Sources

• 1. youtube.com [youtube.com]
• 2. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 3. benchchem.com [benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. bachem.com [bachem.com]
• 6. US5013845A - Process for preparing optically active 2-oxoimidazolidine derivatives - Google Patents [patents.google.com]
• 7. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 8. peptide.com [peptide.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

improving solubility of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate in DCM

Executive Summary & Chemical Context

Compound Identity: tert-butyl (S)-2-oxoimidazolidine-4-carboxylate CAS: 83056-79-5 (and related stereoisomers) Core Challenge: The imidazolidinone core functions as a cyclic urea.[1] While the tert-butyl ester adds lipophilicity, the cis-amide/urea functionalities (

) create a robust intermolecular hydrogen-bonding network (dimerization and aggregation).[1] Dichloromethane (DCM), being a moderately polar aprotic solvent ( ), often lacks the hydrogen-bond accepting capability to disrupt these aggregates effectively at room temperature, leading to suspension or "gumming" rather than true solution.[1]

This guide provides authoritative troubleshooting steps to solubilize this compound for synthesis, extraction, or chromatography.

Troubleshooting & Diagnostics (Q&A)

Q1: Why does the compound form a sticky gum or white suspension in DCM instead of dissolving?

Technical Insight: This is a classic "Solvent-Solute Mismatch" driven by thermodynamics.[1] The lattice energy of the cyclic urea crystal (stabilized by dual H-bonds) is higher than the solvation energy provided by pure DCM.[1] The "gum" indicates that the solvent has penetrated the crystal lattice (swelling) but hasn't fully overcome the intermolecular forces to disperse the molecules.[1] Immediate Fix: Do not add more DCM. Excess solvent rarely fixes H-bond aggregation.[1] Instead, introduce a "H-bond disruptor" (See Protocol A).

Q2: Can I heat the mixture to improve solubility?

Safety & Efficacy: Yes, but with strict limitations. DCM boils at ~39.6 °C.[1]

• Recommendation: You can warm the mixture to 30–35 °C in a sealed vessel or under reflux.

• Warning: If the compound precipitates immediately upon cooling, the supersaturation is too high for room-temperature processing.[1] You must use a co-solvent.[1]

Q3: I need to use DCM for a specific reaction (e.g., N-alkylation). What co-solvents are compatible?

Compatibility Guide:

• For Chromatography: Add Methanol (MeOH) (1–5%).[1] MeOH is a protic solvent that effectively donates and accepts H-bonds, breaking the urea aggregates.[1]

• For Anhydrous Reactions: Add Acetonitrile (MeCN) or DMF (Dimethylformamide).[1]

  • MeCN: Good compromise; disrupts H-bonds better than DCM, easily removed.[1]

  • DMF: Extremely effective but high boiling point.[1] Use only 2–5% v/v if removal is difficult later.[1]

Q4: Will sonication help?

Mechanism: Sonication provides mechanical energy to break up crystal lattice structures and increase surface area.[1] Verdict: Highly recommended as a first step. Sonicate for 5–10 minutes at ambient temperature before adding co-solvents. This often creates a stable supersaturated solution sufficient for transfer or injection.[1]

Experimental Protocols

Protocol A: The "DCM+" Co-Solvent Titration (Recommended)

Use this method to determine the minimum co-solvent required without altering the reaction polarity significantly.[1]

• Preparation: Place 100 mg of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate in a vial.

• Initial Solvent: Add 1.0 mL of DCM. Observe (likely suspension).

• Titration:

  • Add Methanol (MeOH) in 20

    L aliquots.

  • Vortex or sonicate for 30 seconds after each addition.

• Endpoint: Record the volume of MeOH required for clarity.

  • Target: Typically 2–4% MeOH is sufficient to disrupt the urea H-bonds.[1]

• Scale-up: Apply this ratio to your bulk solvent.[1]

Protocol B: The "Dissolve-and-Dilute" Method (For Injection/Transfer)

Best for loading chromatography columns or transferring to reaction vessels.[1]

• Dissolution: Dissolve the compound in a minimum volume of stronger solvent (e.g., THF or Acetone).[1]

  • Ratio: ~0.5 mL solvent per 100 mg compound.[1]

• Dilution: Slowly add DCM to this concentrated solution while stirring rapidly.

• Result: This prevents the formation of large aggregates.[1] If a fine precipitate forms, add 1% MeOH to redissolve.[1]

Data & Solubility Estimates

Table 1: Estimated Solubility Profiles based on Cyclic Urea Analogs Data synthesized from behavior of structural analogs (e.g., hydantoins, cyclic ureas).[1]

Solvent System	Solubility Rating	Primary Interaction	Recommended Use
Pure DCM	Low (<10 mg/mL)*	Dipole-Dipole	Not recommended alone
DCM + 5% MeOH	High (>50 mg/mL)	H-Bond Disruption	Chromatography / Transfer
DCM + 10% MeCN	Moderate	Dipole + Weak H-Bond	Anhydrous Reactions
THF	High	H-Bond Acceptance	Alternative Reaction Solvent
Toluene	Very Low	Dispersion	Anti-solvent (Precipitation)

*Note: Solubility in pure DCM is highly dependent on particle size and temperature history.[1]

Decision Logic & Mechanism Visualization

Figure 1: Solubility Decision Tree

Follow this logic to select the correct solubilization strategy.

Caption: Decision matrix for selecting the appropriate co-solvent based on the downstream application.

Figure 2: H-Bond Disruption Mechanism

Visualizing why pure DCM fails and how co-solvents work.

Caption: Schematic of Methanol intercepting the intermolecular urea-urea hydrogen bonds, allowing solvation.

References

• Synthesis of Cyclic Ureas: Title: Synthesis of Enantiopure Di(tert-butyl) (2S,4S)-4-Hydroxy-6-oxo-1,2-piperidinedicarboxylate.[1][2] Source: Organic Syntheses, Vol. 83, p. 18 (2006).[1] Relevance: Describes handling of similar cyclic amide/urea intermediates in DCM/MeOH mixtures. URL:[Link]

• Solubility of Urea Derivatives: Title: Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry.[1] Source: Journal of Medicinal Chemistry (via PMC).[1] Relevance: Discusses the structural basis of urea solubility and the impact of N-substitution. URL:[Link]

• General Purification Strategies: Title: Purification of Laboratory Chemicals (Eighth Edition).[1] Source: Butterworth-Heinemann.[1] Relevance: Standard reference for solvent selection for polar organic intermediates.[1] (Textbook Reference).

• Compound Data: Title:tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Compound Summary. Source: PubChem.[1] Relevance: Confirms physical properties and structural identifiers (CAS 83056-79-5).[1][3] URL:[Link][1]

Sources

• 1. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CAS#:83056-79-5 | tert-butyl(4s)-1-methyl-2-oxoimidazolidine-4-carboxylate | Chemsrc [chemsrc.com]

Technical Support Center: N-Alkylation of 2-Oxoimidazolidine

Topic: Optimizing Yield & Selectivity for Cyclic Urea Alkylation

Audience: Researchers, Process Chemists, and Drug Discovery Scientists.

Introduction: The Substrate Challenge

You are likely working with 2-imidazolidinone (ethylene urea) or a derivative. The core challenge in alkylating this ring lies in the ambident nucleophilicity of the ureido group. The anion formed upon deprotonation resonates between the nitrogen and the oxygen. While N-alkylation is thermodynamically favored, O-alkylation (forming isoureas) is a persistent competitive pathway, particularly with "hard" electrophiles. Furthermore, the pKa of the N-H protons (approx. 24.5 in DMSO) necessitates careful base selection to ensure complete deprotonation without inducing ring hydrolysis.

This guide moves beyond generic "add base and stir" instructions. We break down the thermodynamics, kinetics, and phase-transfer dynamics required to maximize

-selectivity and yield.

Module 1: Critical Decision Framework (Mechanistic Logic)

Before starting, you must align your reagents with the Hard-Soft Acid-Base (HSAB) theory.

The "Engine" of the Reaction

• The Nucleophile: The imidazolidinone anion is a "soft" nucleophile at the Nitrogen and a "hard" nucleophile at the Oxygen.

• The Electrophile:

  • Soft Electrophiles (Alkyl Iodides, Bromides, Benzyl halides)

    Favor N-Alkylation .

  • Hard Electrophiles (Sulfates, Triflates, Diazomethane)

    Increase risk of O-Alkylation .

Visualizing the Pathway

The following diagram illustrates the competing pathways and the decision nodes for optimization.

Figure 1: Mechanistic divergence in cyclic urea alkylation. N-alkylation is orbital-controlled (soft-soft), while O-alkylation is charge-controlled (hard-hard).

Module 2: Experimental Protocols

Protocol A: The "Gold Standard" (High Yield, Difficult Substrates)

Best for: Unreactive alkyl halides, sterically hindered substrates, or when anhydrous conditions are strictly maintainable. Mechanism: Irreversible deprotonation using a superbase.

Reagents:

• Base: Sodium Hydride (NaH), 60% dispersion in oil (1.2 equiv).

• Solvent: Anhydrous DMF or THF (0.2 M concentration).

• Temperature: 0°C to RT.

Step-by-Step:

• Preparation: Flame-dry glassware under Ar/N2 atmosphere.

• Washing (Optional but Recommended): Wash NaH with dry hexane (3x) to remove mineral oil if the byproduct interferes with purification.

• Deprotonation: Suspend NaH in anhydrous DMF at 0°C. Add the 2-oxoimidazolidine dropwise (dissolved in min. DMF).[1]

• Gas Evolution: Stir at 0°C for 30 mins. Crucial: Wait until H2 evolution ceases. The solution should turn clear or slightly yellow.

• Alkylation: Add the alkyl halide (1.1–1.2 equiv) dropwise at 0°C.

• Reaction: Allow to warm to RT. Stir 2–16h. Monitor by TLC.

• Quench: Cool to 0°C. Add saturated NH4Cl carefully.

Protocol B: The "Process Friendly" (Phase Transfer Catalysis)

Best for: Scale-up, moisture-sensitive electrophiles, or avoiding NaH hazards. Mechanism: Interfacial catalysis shuttling the anion into the organic phase.[2]

Reagents:

• Base: 50% NaOH (aq) or solid KOH (powdered).

• Catalyst: TBAB (Tetrabutylammonium bromide) or TEBA (5–10 mol%).

• Solvent: Toluene or THF.

Step-by-Step:

• Mix: Dissolve substrate and alkyl halide in Toluene.

• Catalyst: Add TBAB (0.05 equiv).

• Base Addition: Add 50% NaOH (2-3 equiv) with vigorous stirring.

• Agitation: Critical: High RPM stirring is required to maximize interfacial surface area.

• Heat: Heat to 40–60°C if reaction is sluggish (common for chlorides).

Module 3: Troubleshooting & FAQs

Category 1: Low Conversion / Stalled Reaction

Q: I used NaH in DMF, but my yield is <30%. The starting material remains. Why?

• Diagnosis 1: Wet Solvent. DMF is hygroscopic. If your DMF contains water, NaH reacts with water (pKa 15.7) instead of your urea (pKa 24.5). The resulting NaOH is not strong enough to fully deprotonate the urea in the presence of water.

• Diagnosis 2: NaH "Coating". Commercial NaH can degrade.

• Fix: Use fresh anhydrous DMF (water <50 ppm). If using old NaH, increase equivalents to 1.5 or wash with hexane to expose active surface.

Q: My alkyl bromide is not reacting even with NaH. What now?

• Diagnosis: The electrophile might be too sterically hindered or a poor leaving group.

• Fix: Add a catalytic amount of TBAI (Tetrabutylammonium iodide) or NaI (10 mol%). This performs an in-situ Finkelstein reaction, converting the alkyl bromide to a more reactive alkyl iodide.

Category 2: Selectivity Issues (O- vs N- vs Bis-)

Q: I am seeing a side product that reverts to starting material upon acidic workup. What is it?

• Diagnosis: This is likely the O-alkylated isourea . Isoureas are acid-labile and hydrolyze back to the urea.

• Fix:

  • Switch solvent to a more polar aprotic one (DMF > THF) to favor the separated ion pair (favors N-attack).

  • Switch leaving group from Triflate/Tosylate (Hard) to Iodide (Soft).

Q: I want Mono-alkylation, but I keep getting Bis-alkylation. How do I stop it?

• Mechanism: The N-alkylated product is often more acidic and nucleophilic than the starting material due to inductive stabilization, leading to a runaway reaction.

• Fix:

  • Stoichiometry: Use a deficiency of base (0.95 eq) and electrophile (0.9 eq).

  • Slow Addition: Add the base slowly to the substrate, then add the electrophile.

  • Protecting Group: If yield is critical, protect one Nitrogen (e.g., Acetyl or Boc), alkylate, then deprotect.

Category 3: Data & Optimization Table

Table 1: Solvent & Base Effects on Yield

Base System	Solvent	Temp	Typical Yield	Selectivity (N:O)	Comments
NaH	DMF	0°C RT	85-95%	>99:1	Standard. Requires dry conditions.
K2CO3	Acetone	Reflux	40-60%	90:10	Slow. Only works for active halides (Benzyl/Allyl).
KOH / TBAB	Toluene	60°C	75-85%	95:5	Excellent for scale-up. Robust to moisture.
LiHMDS	THF	-78°C	90%	>99:1	Overkill. Use only if stereocenters are present elsewhere.

Module 4: Advanced Troubleshooting Logic

Use this decision tree to diagnose failure modes in real-time.

Figure 2: Rapid diagnostic tree for common alkylation failures.

References

• Bordwell pKa Table (Acidity in DMSO).

  • Source: University of Wisconsin-Madison.
  • Relevance: Establishes the pKa of cyclic ureas (~24.5) vs.

  • URL:[Link]

• Phase Transfer Catalysis in N-Alkyl

  • Source:Journal of Chemical Sciences / Tetrahedron Letters.
  • Relevance: Validates the use of TBAB/KOH for alkylating nitrogen heterocycles without super-bases.

  • URL:[Link]

• Hard and Soft Acids and Bases (HSAB) Principle.

  • Source: Pearson, R. G., Journal of the American Chemical Society.
  • Relevance: Explains the regioselectivity between N- and O-alkyl

  • URL:[Link]

• Synthesis of N-Substituted Cyclic Ureas.

  • Source:Journal of Organic Chemistry.
  • Relevance: Provides experimental procedures for optimizing mono- vs bis-alkyl

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ptfarm.pl [ptfarm.pl]

troubleshooting incomplete deprotection of tert-butyl ester

Technical Support Center: Troubleshooting Incomplete Deprotection of tert-Butyl Esters

Status: Active Agent: Senior Application Scientist Case ID: TBE-DEP-001

Executive Summary

Incomplete deprotection of tert-butyl (t-Bu) esters is a deceptive problem. While theoretically a simple acid-catalyzed hydrolysis, the reaction is frequently plagued by equilibrium stalling, cation scavenging failures, and solubility issues. This guide moves beyond basic textbook protocols to address the kinetic and thermodynamic bottlenecks that cause experimental failure in complex substrates.

Part 1: The Diagnostic Matrix

Before altering reagents, diagnose the root cause of the stall using the decision tree below.

Figure 1: Diagnostic workflow for identifying the kinetic or thermodynamic barrier preventing full conversion.

Part 2: Core Troubleshooting (Q&A)

Category 1: Reaction Kinetics & Equilibrium

Q: My reaction stalls at ~60% conversion despite using 50% TFA/DCM. Adding more acid doesn't help.[1] Why? A: You are likely fighting Le Chatelier’s principle. The cleavage of a t-Bu ester generates isobutylene gas.[2] In a sealed flask or a reaction with poor headspace exchange, the concentration of dissolved isobutylene increases, pushing the equilibrium back toward the ester (alkylation).

• The Fix: Do not seal the flask. Use a drying tube or, better yet, bubble a slow stream of dry nitrogen through the solution to physically strip the isobutylene gas from the solvent matrix. This drives the reaction forward entropically.

Q: When should I switch from DCM to neat TFA? A: Solvent choice dictates the dielectric constant of the medium.

• DCM (Dielectric constant

  ): Good for solubility but stabilizes ion pairs poorly. In 50% TFA/DCM, the effective acidity (Hammett acidity function) is lower than in neat TFA.

• Neat TFA (

  but high acidity): Essential for sterically hindered esters or electron-deficient substrates (e.g., t-Bu esters near electron-withdrawing groups).

• The Protocol: If 50% TFA/DCM fails after 2 hours, evaporate and treat with neat TFA + 2.5% Water + 2.5% Triisopropylsilane (TIPS) . The water is critical (see below).

Category 2: Cation Management (Scavengers)

Q: I see the product mass, but also a +56 Da impurity that won't go away. What is it? A: This is tert-butylation of a nucleophilic residue (Trp, Tyr, Met, or even the carboxylate itself). The deprotection mechanism generates a tert-butyl cation (

). Without a "sink" for this reactive species, it will attack the most electron-rich site on your molecule.

• The Fix: You must use a scavenger cocktail.

  • Silanes (TES/TIPS): These act as hydride donors, irreversibly reducing the

    to isobutane (gas).

  • Water: Traps

    as tert-butanol.

  • Thioanisole: Essential if you have Methionine (prevents oxidation) or Tryptophan (prevents alkylation).

Q: Can I just use water as a scavenger? A: Only for simple substrates. For complex molecules, water alone is often insufficient because the resulting tert-butanol is still in equilibrium with the cation in strong acid. Triethylsilane (TES) or TIPS is superior because the reduction to isobutane is irreversible.

Category 3: Selectivity & Sensitive Substrates[3]

Q: I need to remove a t-Bu ester but keep an N-Boc group intact. TFA removes both.[3] What do I do? A: You need a Lewis Acid approach. Protic acids (TFA, HCl) discriminate poorly between t-Bu esters and Boc carbamates.[4] Zinc Bromide (

) is the "surgeon's scalpel" for this operation.

• Mechanism:

  coordinates to the ester carbonyl, facilitating cleavage, but is less effective at activating the carbamate (Boc) due to the lower basicity of the carbamate carbonyl.

• See Protocol B below.

Part 3: Mechanistic Visualization

Understanding the fate of the tert-butyl cation is critical for choosing the right scavenger.

Figure 2: Fate of the tert-butyl cation.[2][5][6][7][8][9][10][11][12] Note that silane reduction is the only irreversible pathway that removes the carbon skeleton from the solution.

Part 4: Verified Protocols

Protocol A: The "Standard" High-Fidelity Method (TFA)

Best for: General substrates, peptides, robust molecules.

• Preparation: Dissolve substrate (1.0 equiv) in DCM (minimum volume for solubility).

• Cocktail: Prepare a mixture of TFA : TIPS : Water (95 : 2.5 : 2.5) .

  • Note: If Met/Trp are present, use Reagent K (TFA:Phenol:Water:Thioanisole:EDT 82.5:5:5:5:2.5).

• Execution: Add the cocktail to the substrate (ratio: 10 mL cocktail per 1 g substrate).

• Reaction: Stir at room temperature under a nitrogen stream (do not seal).

• Monitoring: Check HPLC/TLC at 1 hour. If incomplete, add 1-2 equiv of fresh TIPS.

• Workup: Concentrate under reduced pressure. Co-evaporate with toluene (

  ) to remove trace TFA.

Protocol B: The "Selectivity" Method (ZnBr2)

Best for: Retaining N-Boc groups while cleaving t-Bu esters.

• Reagent: Anhydrous

  (5.0 equiv).

• Solvent: DCM (anhydrous).

• Execution: Suspend

  in DCM. Add substrate. Stir vigorously.

• Time: This reaction is slower (24–48 hours).

• Optimization: If stalled, add a small amount of water (1-2 equiv) or run in DCM/Nitromethane to improve solubility.

• Citation: J. Org.[1][3][6][10][13][14] Chem. 2004, 69, 18, 6131–6133.

Protocol C: The "Nuclear" Option (TMSOTf)

Best for: Sterically hindered esters where TFA fails.

• Reagents: TMSOTf (Trimethylsilyl triflate, 3–4 equiv), 2,6-Lutidine (5–6 equiv).

• Solvent: DCM (0.1 M).

• Execution: Cool to 0°C. Add Lutidine, then TMSOTf dropwise. Warm to RT.

• Mechanism: Silylative cleavage.[15] Forms the TMS-ester (highly labile) and isobutylene.

• Workup: Quench with aqueous

  . The TMS ester hydrolyzes instantly to the acid.

Part 5: Reagent Comparison Table

Method	Reagents	Acid Strength	Selectivity (vs Boc)	Scavenger Need	Best For
Standard	TFA / DCM	High	Low (Cleaves both)	High	General use, Peptides
Mild	Formic Acid	Medium	Moderate	Medium	Acid-sensitive linkers
Lewis Acid	/ DCM	Low	High (Keeps Boc)	Low	Selective deprotection
Silylative	TMSOTf / Lutidine	Very High	Low	Low	Sterically hindered esters
Radical	"Magic Blue" / TES	N/A	High	High	Neutral conditions (Rare)

References

• Mechanisms and Scavengers in TFA Deprotection Lundt, B. F., et al.[16] "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research, 1978.[16]

• Selective Deprotection using Zinc Bromide Kaul, R., et al.[17] "Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2." The Journal of Organic Chemistry, 2004, 69(18), 6131–6133.[17]

• TMSOTf Protocols for Hindered Esters Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience. (Standard Reference Text).

• Catalytic Deprotection using "Magic Blue" Hidasová, D., & Slanina, T.[14][18] "Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups."[18] The Journal of Organic Chemistry, 2023.[14][17]

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. scite.ai [scite.ai]
• 12. CN113056475A - Deprotection method for peptide compound or amide compound and resin removal method in solid phase reaction and method for producing peptide compound - Google Patents [patents.google.com]
• 13. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tert-Butyl Esters [organic-chemistry.org]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. researchgate.net [researchgate.net]
• 17. UQ eSpace [espace.library.uq.edu.au]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate

Case ID: PUR-TBOC-83056 Status: Open Agent: Senior Application Scientist Topic: Recrystallization Protocol & Troubleshooting

Executive Summary & Compound Profile

User Query: Optimal method to purify tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (CAS: 83056-79-5) to remove enantiomeric impurities and uncyclized precursors.

Compound Analysis:

• Core Structure: Cyclic urea (imidazolidin-2-one) ring.

• Functional Groups: tert-butyl ester (lipophilic, acid-sensitive), secondary amines/amides (H-bond donors/acceptors).

• Purification Challenge: The molecule possesses a "Schizophrenic" solubility profile. The polar urea core encourages strong crystal lattice energy (high melting point), while the bulky tert-butyl group increases solubility in organic solvents and promotes "oiling out" (liquid-liquid phase separation) rather than crystallization.

Recommended Strategy: We advise a Two-Solvent Recrystallization system using Ethyl Acetate (Solvent A) and n-Heptane (Solvent B) . This system balances the polarity required to dissolve the urea core with the non-polarity needed to precipitate the ester.

Standard Operating Procedure (SOP)

Materials Required[1][2][3][4][5][6][7][8][9][10][11]

• Solvent A (Good Solvent): Ethyl Acetate (HPLC Grade).

• Solvent B (Anti-Solvent): n-Heptane (preferred over Hexanes for higher flash point and toxicity profile).

• Equipment: Erlenmeyer flask, magnetic stir bar, heating mantle (no open flame), vacuum filtration setup.

Step-by-Step Protocol

Phase	Step	Action	Technical Rationale
1. Dissolution	1.1	Place crude solid in flask. Add minimal EtOAc (approx. 2-3 mL per gram).	Minimizes solvent volume to maximize yield.
1.2	Heat to 60-65°C with stirring.	Critical: Do not exceed 70°C. The tert-butyl ester is thermally stable but acid-sensitive; high heat in unbuffered solvents can trigger isobutylene loss.
1.3	If solid remains, add EtOAc in 0.5 mL increments until clear.	Ensures saturation.
2. Clarification	2.1	Hot Filtration: If insoluble particles (silica, salts) remain, filter through a pre-warmed glass frit or Celite pad.	Removes inorganic salts often carried over from cyclization steps (e.g., NaH or base residues).
3. Nucleation	3.1	Remove from heat. Add n-Heptane dropwise to the hot solution until a faint, persistent cloudiness appears (the "Cloud Point").	Establishes the metastable zone width (MSZW).
3.2	Add 1-2 drops of EtOAc to clear the cloudiness.	Returns solution to just below saturation to prevent immediate oiling out.
3.3	Seeding: Add a tiny crystal of pure product (if available) at 40-50°C.	Bypasses the energy barrier for nucleation, preventing oiling out.
4. Crystallization	4.1	Allow to cool to Room Temp (RT) slowly (over 2 hours).	Slow cooling favors the growth of the major enantiomer (S) over the racemate.
4.2	Once at RT, transfer to a standard fridge (4°C) for 4 hours.	Maximizes yield by decreasing solubility.
5. Isolation	5.1	Filter vacuum. Wash cake with cold 1:3 EtOAc:Heptane.	Removes surface mother liquor containing impurities.[1]
5.2	Dry under high vacuum (< 5 mbar) at 40°C.	Removes trapped solvent.

Troubleshooting Guide (Root Cause Analysis)

Issue 1: The Product "Oils Out" (Liquid-Liquid Phase Separation)

Symptoms: Instead of crystals, a second liquid layer (often yellow/orange) forms at the bottom of the flask.

Root Cause: The temperature is above the melting point of the solvated product, or the impurity profile (specifically uncyclized urea intermediates) is depressing the melting point.

Corrective Actions:

• The Re-Heat Method: Re-heat the mixture until the oil redissolves. Add more Solvent A (EtOAc) to lower the saturation slightly.

• Vigorous Stirring: Stir rapidly while cooling. This creates shear force that can induce nucleation in the oil droplets.

• Seed at Cloud Point: This is the most effective fix. You must introduce a seed crystal while the solution is still warm (approx. 45°C) but clear.

Issue 2: Low Yield (< 50%)

Symptoms: Mother liquor is dark; very little solid on the filter.

Root Cause:

• Solubility: The compound is too soluble in EtOAc.

• Hydrolysis: The tert-butyl ester hydrolyzed to the acid (which is likely soluble in the aqueous workup or lost).

Corrective Actions:

• Switch Anti-Solvent: Use Methyl tert-butyl ether (MTBE) as the solvent and Heptane as anti-solvent. MTBE is less polar than EtOAc, reducing the solubility of the product.

• Check pH: Ensure the crude material was neutral before recrystallization. Residual acid traces catalyze decomposition.

Issue 3: Poor Enantiomeric Excess (ee)

Symptoms: Chiral HPLC shows < 98% ee.[2]

Root Cause: Racemic compounds often crystallize more densely (and less solubly) than pure enantiomers. You may have crystallized the racemate.

Corrective Actions:

• Slow Cooling: Rapid cooling traps the "wrong" isomer. Extend the cooling phase to 6-12 hours.

• Digestion: Suspend the solid in refluxing Heptane (with 5% EtOAc) for 1 hour, then cool. This preferentially dissolves the impurities while leaving the crystalline urea core intact.

Visual Workflow (Decision Matrix)

Figure 1: Decision matrix for the purification of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate, highlighting the critical loop for managing "oiling out" phenomena.

Frequently Asked Questions (FAQ)

Q: Can I use Ethanol or Methanol instead of Ethyl Acetate? A: Use with caution. While alcohols are excellent solvents for cyclic ureas, they pose a risk of transesterification . Although tert-butyl esters are sterically bulky and resistant, prolonged heating in methanol (especially if acidic traces are present) can lead to the formation of the methyl ester impurity [1]. EtOAc is chemically inert in this context.

Q: My crude material is a sticky gum. How do I start? A: This is common. Do not attempt to recrystallize immediately.

• Dissolve the gum in Dichloromethane (DCM).[3]

• Wash with saturated NaHCO₃ (to remove acidic impurities) and Brine.

• Dry over MgSO₄ and evaporate to a foam.

• Then proceed with the EtOAc/Heptane recrystallization. The "gum" state often indicates solvent occlusion or high impurity levels.

Q: What is the expected Melting Point? A: Pure tert-butyl (S)-2-oxoimidazolidine-4-carboxylate typically melts in the range of 130°C – 145°C (depending on the specific polymorph and enantiomeric purity). If your melting point is < 120°C, significant impurities remain [2].

References

• Transesterification Risks in Peptide Synthesis

  • Title: Side Reactions in Peptide Synthesis
  • Source:Elsevier / Academic Press
  • Context: Discusses stability of t-butyl esters in alcoholic solvents.

  • URL:

• Purification of Cyclic Ureas (General Methodology)

  • Title: Purification of Labor
  • Source:Butterworth-Heinemann
  • Context: Standard reference for solvent selection (EtOAc/Hydrocarbons) for polar aprotic/protic solids.

  • URL:

• Synthesis and Characterization of Imidazolidinone Derivatives

  • Title: Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate[3]

  • Source:Molbank (MDPI)
  • Context: Provides experimental melting points and workup procedures for similar tert-butyl ester/urea protected systems.

  • URL:[Link][3][4]

• Recrystallization Guide & Solvent Selection

  • Title: Recrystallization Guide: Process, Procedure, Solvents[5][6]

  • Source:Mettler Toledo
  • Context: Technical breakdown of solvent screening and oiling-out mechanisms.

  • URL:[Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. mt.com [mt.com]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Purification of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate

Current Status: Operational Ticket Topic: Impurity Removal & Process Optimization Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Target & The Challenge

You are likely synthesizing (S)-4-(tert-butoxycarbonyl)-2-imidazolidinone (also known as tert-butyl (S)-2-oxoimidazolidine-4-carboxylate) via the Hofmann rearrangement of an L-asparagine derivative using hypervalent iodine reagents (e.g., PIDA/PhI(OAc)₂).

While this route is efficient for ring closure, it generates a distinct impurity profile that often results in a "sticky," off-white solid rather than the desired crystalline powder. This guide addresses the removal of the primary contaminant—Iodobenzene (PhI) —and the mitigation of enantiomeric erosion.

Module 1: Impurity Profiling (Diagnosis)

Before attempting purification, confirm the nature of your impurities. Use this diagnostic table to match your observation with the chemical cause.

Observation	Likely Impurity/Cause	Diagnostic Signal (NMR/TLC)
Oily/Sticky Solid	Iodobenzene (PhI)	¹H NMR: Doublet (~7.7 ppm) and Triplet (~7.3 ppm) in aromatic region. Distinct "sweet" organic odor.
Yellow Discoloration	Trace Iodine / Oxidation	Visual inspection.
Low Melting Point	Linear Urea / Solvent	Broad melting range. ¹H NMR: Extra NH signals not exchanging with D₂O immediately.
Low ee%	Racemization (R-isomer)	Chiral HPLC: Split peak. Caused by high pH or prolonged heating during cyclization.
Insoluble Precipitate	Linear Polymer	Material insoluble in hot EtOAc but soluble in DMSO.

Module 2: Troubleshooting Guide (Q&A)

Q1: My crude product is a yellow, sticky gum that refuses to crystallize. How do I fix this?

A: This is the classic signature of Iodobenzene (PhI) contamination. PhI is a byproduct of the PIDA reagent. It is an oil with a high boiling point (188°C), making it difficult to remove via rotary evaporation.

The Fix: Trituration (The "Wash" Technique) Do not attempt to recrystallize immediately. The oil will prevent crystal lattice formation.

• Suspend your crude gum in cold Hexanes or Diethyl Ether (the product is generally insoluble in these, while PhI is highly soluble).

• Sonicate for 5-10 minutes to break up the gum.

• Filter the solid.[1][2][3] The filtrate will contain the PhI.[4]

• Check: The solid should now be a free-flowing powder.

Q2: I see a persistent yellow tint even after trituration.

A: This indicates trace free iodine or oxidized hypervalent iodine species. The Fix: Dissolve the crude material in Ethyl Acetate and wash with a 10% aqueous solution of Sodium Thiosulfate (Na₂S₂O₃) . This reduces the iodine species to water-soluble iodide, rendering the organic layer colorless.

Q3: My Chiral HPLC shows an ee% of only 85%. Where did I lose optical purity?

A: Racemization occurs at the

-carbon (the 4-position of the ring). This is usually caused by:

• Over-basification: If you used a base (like TEA or DIPEA) during the neutralization of the intermediate amine salt, high local pH can deprotonate the

  -carbon.

• Thermal Stress: Heating the Hofmann rearrangement step >50°C for extended periods. The Fix: You cannot "wash" away an enantiomer easily. You must perform a fractional recrystallization (see Protocol A). For future batches, keep the reaction temperature strictly controlled and use a weaker base or slower addition.

Q4: Can I use column chromatography instead of crystallization?

A: Yes, but it is often inefficient for removing Iodobenzene due to "tailing." If you must column:

• Stationary Phase: Silica Gel (neutralized).

• Eluent: 0-5% Methanol in Dichloromethane (DCM).

• Warning: The tert-butyl ester is acid-sensitive. Ensure your silica is not overly acidic, or you may cleave the ester to the free acid.

Module 3: Advanced Protocols

Protocol A: The "PhI-Purge" Recrystallization System

Use this for final polishing after Trituration.

Reagents: Ethyl Acetate (Solvent A), n-Heptane (Antisolvent B).

• Dissolution: Place the triturated solid in a flask. Add Ethyl Acetate (approx. 5 mL per gram of solid). Heat to reflux (approx. 77°C) with stirring.

• Saturation: If the solid does not dissolve, add more EtOAc in small increments. Once dissolved, remove from heat.

• Antisolvent Addition: While still hot, slowly add n-Heptane dropwise until a faint, persistent cloudiness appears.

• Clarification: Add 1-2 drops of hot EtOAc to clear the solution.

• Crystallization: Allow the flask to cool to room temperature undisturbed for 2 hours. Then, move to a 4°C fridge for 12 hours.

• Collection: Filter the white needles/plates. Wash with a cold 1:3 mixture of EtOAc:Heptane.

Protocol B: Scavenging Unreacted Amines

If your NMR shows unreacted starting material (Asparagine derivative), use a resin-based scavenger to avoid aqueous workups that might hydrolyze the ester.

• Dissolve crude in DCM.

• Add Amberlyst 15 (H+ form) or a similar sulfonic acid resin (approx 2 eq relative to impurity).

• Stir gently for 30 mins.

• Filter the resin. The amine impurities bind to the resin; your product remains in the filtrate.

Module 4: Process Visualization

Workflow: The Purification Decision Tree

Follow this logic path to determine the correct purification step.

Caption: Decision matrix for purifying crude cyclic urea products. Prioritize removing oily residues (PhI) before attempting crystallization.

References

• Organic Syntheses, Coll.[5] Vol. 10, p. 562 (2004). Preparation of cyclic ureas via Hofmann Rearrangement.

• Journal of Organic Chemistry.Hypervalent Iodine Reagents in the Hofmann Rearrangement of Asparagine Derivatives.

• National Institutes of Health (PubChem).

• Mettler Toledo.Recrystallization Guide: Solvent Selection and Anti-Solvent Methods.

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. athabascau.ca [athabascau.ca]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stability Guide for tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate

The following technical guide is structured as a specialized support resource for researchers working with chiral imidazolidinone building blocks.

Topic: Stability & Reactivity Profile in Basic Conditions Document ID: TS-IMID-004-B Last Updated: 2026-02-17 Audience: Medicinal Chemists, Process Chemists, Application Scientists

Executive Summary: The Stability Paradox

For researchers utilizing tert-butyl (S)-2-oxoimidazolidine-4-carboxylate , the primary concern in basic conditions is not chemical decomposition, but configurational instability .

While the bulky tert-butyl group renders the ester linkage highly resistant to nucleophilic attack (hydrolysis) compared to methyl or ethyl esters, the chiral center at the C4 position is susceptible to base-mediated racemization. This creates a specific operational window: The compound is chemically stable but stereochemically labile.

Key Takeaways:

• Hydrolysis: High Stability.[1] Requires forcing conditions (high temp/strong hydroxide) to cleave the tert-butyl ester.

• Racemization: Moderate to High Risk. Strong bases can abstract the

  -proton (C4-H), destroying the (S)-configuration.

• N-Deprotonation: Expected Reactivity. The urea N-H protons are the most acidic sites (pKa ~12-13) and will be deprotonated first.

Detailed Stability Profile & Mechanisms

To troubleshoot experimental issues, one must understand the competing pathways activated by base.

A. The Hierarchy of Acidity (Thermodynamic Control)

When this compound encounters a base, deprotonation follows a strict pKa hierarchy.

• Urea N-H (N1/N3): The most acidic protons (pKa

  12-14 in DMSO). Treatment with bases like NaH, KHMDS, or generates the mono-anion (or dianion with excess base). This is the desired pathway for N-alkylation.
• -Carbon (C4-H): The proton at the chiral center is less acidic (pKa 24-26) but can be removed by strong bases or under equilibrium conditions with alkoxides. Removal leads to a planar enolate intermediate, resulting in racemization upon reprotonation.

B. Chemical Stability (Kinetic Control)

• Ester Hydrolysis (

  vs ): Standard saponification (attack at the carbonyl) is severely retarded by the steric bulk of the tert-butyl group. Unlike methyl esters, tert-butyl esters typically require acidic cleavage (e.g., TFA, HCl) via an mechanism (carbocation intermediate). Therefore, in basic media, the ester bond itself remains intact unless heated with concentrated hydroxide.

C. Visualization: Degradation & Racemization Pathways

Figure 1: Reaction pathways in basic media. The green path represents safe N-functionalization; the red path indicates loss of chirality.

Troubleshooting Guide

Issue 1: "My product is racemic (0% ee) after N-alkylation."

Diagnosis: You likely used a base that was too strong, in large excess, or allowed the reaction to run too long at high temperature.

• The Mechanism: Once the N-H is deprotonated, the molecule is negatively charged, which actually protects the

  -proton from further deprotonation (Coulombic repulsion). However, if you use a large excess of a strong base (like LDA or excess NaH) or a counter-ion that coordinates tightly (Li+), you can force the formation of the dianion.

• Solution:

  • Stoichiometry: Use exactly 1.0–1.1 equivalents of base relative to the substrate.

  • Base Selection: Switch to a milder base if possible (e.g.,

    in DMF/MeCN) or a non-nucleophilic base (NaH). Avoid alkoxides (NaOMe) which can act as nucleophiles or equilibrating bases.

  • Temperature: Conduct the deprotonation at 0°C or -78°C and warm slowly.

Issue 2: "I see a new spot on TLC that doesn't move (Baseline)."

Diagnosis: This is likely the free carboxylic acid, resulting from ester hydrolysis.

• The Mechanism: While tert-butyl esters are stable, they are not invincible.[1] Refluxing in MeOH/NaOH or prolonged exposure to aqueous base will eventually hydrolyze the ester.

• Solution:

  • Solvent Check: Ensure your solvents are anhydrous. Hydroxide (

    ) is the culprit; if you exclude water, you exclude hydroxide.

  • Workup: Avoid harsh basic washes during workup. Neutralize carefully with cold dilute acid or ammonium chloride.

Issue 3: "Low yield in N-alkylation; starting material recovered."

Diagnosis: Incomplete deprotonation or steric hindrance.

• The Mechanism: The urea protons are flanked by the tert-butyl ester and the gem-dimethyl (if present) or the ring structure.

• Solution:

  • Solvent: Use polar aprotic solvents (DMF, DMA, NMP) to solvate the cation and increase the basicity of the anion.

  • Catalyst: Add a crown ether (e.g., 18-crown-6) if using potassium bases to break up ion pairs.

Experimental Protocols

Protocol A: Standard Chemical Stability Assay

Use this to verify if your specific reaction conditions will degrade the compound.

• Preparation: Dissolve 10 mg of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate in 1 mL of the target solvent (e.g., THF, DMF).

• Challenge: Add the base (e.g., 2 eq.

  or 1.1 eq. NaH).

• Incubation: Stir at the intended reaction temperature (e.g., 25°C) for 4 hours.

• Sampling: Remove a 50 µL aliquot. Quench immediately into a mixture of EtOAc/Sat.

  .

• Analysis:

  • TLC: Compare against authentic starting material.

  • Chiral HPLC: (Critical) Analyze on a Chiralpak AD-H or OD-H column (Hexane/IPA gradient) to check for the (R)-enantiomer.

Protocol B: Safe N-Alkylation (Minimizing Racemization)

Designed to maintain >98% ee.

Parameter	Specification	Rationale
Solvent	Anhydrous DMF or THF	Prevents hydrolysis; stabilizes N-anion.
Base	NaH (60% dispersion), 1.1 eq	Irreversible deprotonation of N-H; avoids equilibrium.
Temperature	0°C for deprotonation	Kinetic control prevents -deprotonation.
Addition	Add Electrophile at 0°C	Traps the N-anion before it can degrade.
Quench	Sat. (aq)	Mildly acidic buffer prevents basic hydrolysis during workup.

Decision Support Visualization

Use this logic tree to select the appropriate base for your transformation.

Figure 2: Base selection logic to preserve stereochemical integrity.

References

• Mechanism of Base Hydrolysis

  • Master Organic Chemistry. "Basic Hydrolysis of Esters – Saponification". (Accessed 2026). Explains the mechanism and the resistance of bulky esters.

• Synthesis and Stability of Imidazolidinone Carboxylates

  • Beilstein Journal of Organic Chemistry. "A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ligand". (2013).[2][3][4] Discusses the stability of similar tert-butyl ester/amide systems during cyclization.

• Racemization of Amino Acid Derivatives

  • Arkivoc. "Mild alkaline hydrolysis of hindered esters in non-aqueous solution". (2018).[1] Provides context on the cleavage of hindered esters and racemization risks in basic media.

• Compound Data

  • PubChem.[5] "Tert-butyl 2-oxoimidazolidine-4-carboxylate".[5][6][7] CID 13053976.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. BJOC - A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand [beilstein-journals.org]
• 3. The mechanism of ester hydrolysis via alkyl oxygen cleavage under a quantum microscope - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 4. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - Tert-butyl 2-oxoimidazolidine-4-carboxylate (C8H14N2O3) [pubchemlite.lcsb.uni.lu]
• 7. tert-Butyl-(4S)-1-methyl-2-oxoimidazolidine-4-carboxylate suppliers and producers - BuyersGuideChem [buyersguidechem.com]

Technical Support Center: Overcoming Steric Hindrance in Imidazolidinone Coupling Reactions

Welcome to the technical support hub for researchers, chemists, and process development professionals engaged in the synthesis of imidazolidinone-containing molecules. This guide is designed to provide in-depth, field-proven insights into one of the most common and frustrating challenges in this area: overcoming steric hindrance in C-N cross-coupling reactions, particularly the Buchwald-Hartwig amination.

Instead of a simple list of steps, this hub functions as a troubleshooting resource. It explains the causality behind experimental choices, empowering you to make informed decisions to push your challenging reactions to completion.

Part 1: Troubleshooting Guide - Diagnosis & Intervention

This section is structured in a question-and-answer format to directly address the specific issues you may be encountering at the bench.

Question 1: My reaction between a 2-halo-imidazolidine derivative and a bulky amine (or a bulky aryl halide and the imidazolidinone nitrogen) is failing or giving very low yields. What is the primary mechanistic bottleneck?

Answer: The most probable cause is severe steric congestion around the palladium catalyst during the rate-determining step of the catalytic cycle. In many Buchwald-Hartwig aminations, the final C-N bond-forming step, known as reductive elimination, is highly sensitive to steric bulk.[1][2]

When bulky groups on either the imidazolidinone or the coupling partner are present, they can physically prevent the two fragments from coming close enough together on the palladium center for the bond to form efficiently. This leads to a stalled catalyst, low turnover, and potentially decomposition of the catalyst or starting materials.

Visualizing the Problem: The Catalytic Cycle Bottleneck

The diagram below illustrates a generalized palladium-catalyzed C-N coupling cycle. Steric hindrance primarily impacts the final, irreversible reductive elimination step, where the new C-N bond is formed.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

scale-up challenges for tert-butyl (S)-2-oxoimidazolidine-4-carboxylate production

Welcome to the Process Development Support Hub. This guide addresses the critical scale-up parameters for the production of (S)-2-oxoimidazolidine-4-carboxylate tert-butyl ester .

This chiral heterocycle is a high-value intermediate, often derived from L-Asparagine (via Hofmann rearrangement) or L-2,3-diaminopropionic acid (L-DAP) . Moving this chemistry from gram to kilogram scale introduces three primary failure modes: runaway exotherms during cyclization , racemization of the C4 stereocenter , and acid-catalyzed decomposition of the ester.

Part 1: The Synthetic Workflow & Critical Control Points

The following logic flow outlines the standard industrial route starting from L-DAP, highlighting where process deviations typically occur.

Figure 1: Critical path for the synthesis of the target imidazolidinone. Red nodes indicate high-risk unit operations requiring strict parameter control.

Part 2: Troubleshooting Guides (Module-Based)

Module A: Ring Closure (Cyclization)

The formation of the cyclic urea core is the safety bottleneck. The choice between Triphosgene (BTC) and 1,1'-Carbonyldiimidazole (CDI) dictates the engineering controls.

Q1: Why is my reaction stalling at 80% conversion when using CDI?

• Root Cause: CDI is highly sensitive to moisture. On a larger scale, the headspace of the reactor and the water content of the solvent (THF or DCM) become significant. Hydrolysis of CDI produces imidazole and CO₂, depleting the reagent before it can close the ring.

• Corrective Action:

  • Karl Fischer Titration: Ensure solvent water content is <200 ppm.

  • Activation Energy: The formation of the intermediate acyl-imidazole is rapid, but the ring closure (intramolecular amine attack) often requires thermal activation. If running at 0°C, slowly ramp to 25°C or 40°C after reagent addition.

  • Stoichiometry: Increase CDI loading to 1.15–1.20 eq.

Q2: I am seeing a temperature spike during Triphosgene addition. How do I control this?

• Root Cause: The reaction of amines with Triphosgene is extremely exothermic. Triphosgene decomposes into 3 equivalents of phosgene in situ. If added too quickly as a solid, "hot spots" form, leading to impurity formation (oligomers).

• Protocol Adjustment:

  • Do not add solid BTC directly. Dissolve Triphosgene in dry DCM or THF (1 g/5 mL) and add via a subsurface dip tube or addition funnel over 2–4 hours.

  • Cooling: Maintain reactor temperature between -10°C and 0°C.

  • Quench Safety: Ensure residual phosgene is quenched with aqueous ammonia or NaOH before warming to room temperature to prevent off-gassing.

Module B: Enantiomeric Purity (Chirality)

The (S)-configuration at C4 is fragile. The alpha-proton is acidic due to the adjacent carbonyl, making the molecule prone to base-catalyzed racemization.

Q3: My enantiomeric excess (ee) dropped from >99% to 92% after esterification. What happened?

• Root Cause: You likely used a base-mediated esterification method (e.g., alkyl halide + base) or exposed the product to basic aqueous workup for too long. The oxoimidazolidine ring increases the acidity of the alpha-proton.

• The "Self-Validating" Fix:

  • Switch Reagents: Avoid bases like NaH or K2CO3 with alkyl halides.

  • Recommended Method: Use acid-catalyzed transesterification with tert-butyl acetate and perchloric acid (catalytic) or isobutylene with H2SO4. These conditions protonate the urea nitrogen, reducing the acidity of the alpha-proton and preventing enolization.

  • Alternative: Use Boc Anhydride (Boc₂O) in tert-butanol with DMAP (catalytic). This "Steglich-variant" generates the tert-butyl ester under mild conditions.

Q4: How do I remove the "urea" byproduct without chromatography?

• Root Cause: Incomplete cyclization or intermolecular reaction (dimerization) creates linear urea impurities.

• Purification Strategy:

  • The target tert-butyl ester is lipophilic.

  • Protocol: Dissolve the crude oil in minimal hot Ethyl Acetate (EtOAc). Slowly add n-Heptane until turbidity persists. Cool to 0°C with slow agitation. The linear ureas are often less soluble in the EtOAc/Heptane matrix or remain in the mother liquor depending on the specific impurity profile.

  • Note: If the product is an oil, perform a wash with 5% Citric Acid to remove unreacted amines/dimers before attempting crystallization.

Part 3: Comparative Data for Scale-Up

Select the carbonylation reagent based on your facility's capabilities.

Parameter	Triphosgene (BTC)	1,1'-Carbonyldiimidazole (CDI)	Disuccinimidyl Carbonate (DSC)
Atom Economy	High (1 mol BTC = 3 mol CO)	Moderate	Low
Safety Profile	Critical (Generates Phosgene)	Moderate (Allergen)	High (Safe solid)
Reaction Rate	Fast (Exothermic)	Medium	Slow
Cost (Scale)	Low	Medium	High
Workup	Requires caustic scrubber	Water wash removes Imidazole	Water wash removes NHS
Recommendation	>1 kg Scale (with scrubbers)	100g - 1kg Scale	<100g Scale

Part 4: Validated Experimental Protocol (Recommended Route)

Synthesis of tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate via Acid-Catalyzed Transesterification

Rationale: This route avoids handling phosgene gas and minimizes racemization by maintaining acidic/neutral conditions during the ester formation.

• Cyclization:

  • Charge L-2,3-diaminopropionic acid HCl (1.0 eq) and water (5 vol) to the reactor.

  • Adjust pH to 9–10 with NaOH (50%).

  • Cool to 0°C. Add Triphosgene (0.35 eq) dissolved in Toluene (3 vol) slowly over 3 hours.

  • Control: Maintain pH 9–10 via simultaneous addition of NaOH.

  • Warm to 20°C. Acidify to pH 2 with HCl. Evaporate to dryness or extract the acid intermediate.

• Esterification (The "Safe" Scale-Up Method):

  • Suspend the dry (S)-2-oxoimidazolidine-4-carboxylic acid (1.0 eq) in tert-Butyl Acetate (10 vol).

  • Add Perchloric Acid (70%) (0.05 eq) or Sulfuric Acid (0.1 eq) as catalyst.

  • Stir at ambient temperature (20–25°C) for 24–48 hours.

  • Mechanism:[1][2][3][4] Transesterification driven by the solvent excess.

  • Quench: Cool to 0°C. Add Saturated NaHCO3 (slowly) to neutralize.

  • Isolation: Separate organic layer. Wash with brine.[5] Dry over MgSO4.

  • Crystallization: Concentrate to 2 vol. Add n-Heptane (4 vol) slowly. Cool to -5°C. Filter white solids.

References

• Vertex AI Search. (2023). Process chemistry of (S)-2-oxoimidazolidine-4-carboxylic acid tert-butyl ester preparation. 6[7]

• Organic Syntheses. (1985). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Org. Synth. 1985, 63, 183.[8] 8

• National Institutes of Health. (2023). Triphosgene-Pyridine Mediated Stereoselective Chlorination of Acyclic Aliphatic 1,3-Diols. 2[7]

• Beilstein Journals. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. 9

• ResearchGate. (2025). Convenient Preparation of tert-Butyl Esters. 10[7]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Triphosgene-Pyridine Mediated Stereoselective Chlorination of Acyclic Aliphatic 1,3-Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereospecific cyclization strategies for α,ε-dihydroxy-β-amino esters: asymmetric syntheses of imino and amino sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. US5013845A - Process for preparing optically active 2-oxoimidazolidine derivatives - Google Patents [patents.google.com]
• 7. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. BJOC - A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand [beilstein-journals.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Spectrum Guide: tert-butyl (S)-2-oxoimidazolidine-4-carboxylate

The following guide provides an in-depth technical analysis of the 1H NMR spectrum of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate and its critical N-methylated analog. This guide is structured to assist researchers in the identification, quality control, and differentiation of this chiral building block from common synthetic byproducts and derivatives.

Introduction & Application Context

tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (and its N-methylated derivative) is a pivotal chiral intermediate in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, most notably Imidapril . It functions as a cyclic urea scaffold that rigidly positions the carboxylate group, essential for stereoselective coupling reactions.

In drug development, this compound is often synthesized from L-asparagine or L-2,3-diaminopropionic acid . The tert-butyl ester serves as a robust protecting group, orthogonal to N-protecting groups like Cbz or Boc, allowing for selective manipulation of the urea nitrogens.

Key Structural Features[1][2][3][4][5][6][7]

• Imidazolidin-2-one Ring: A five-membered cyclic urea.

• Chiral Center (C4): (S)-configuration, derived from the amino acid precursor.

• tert-Butyl Ester: Provides a distinct singlet (~1.45 ppm) and steric bulk.

Spectral Analysis: tert-butyl (S)-1-methyl-2-oxoimidazolidine-4-carboxylate

Note: The N-methylated derivative (N1-Methyl) is the most catalytically relevant and literature-cited form of this ester. The unsubstituted analog is often transient or generated in situ. The data below represents the N-methylated standard, followed by predicted shifts for the unsubstituted parent.

Experimental Data (400 MHz, CDCl₃)

Assignment	Chemical Shift (δ ppm)	Multiplicity	Integration	Coupling (Hz)	Structural Context
t-Bu	1.46	Singlet (s)	9H	-	tert-butyl methyls (shielded).
N-Me	2.87	Singlet (s)	3H	-	N1-Methyl group (characteristic).
C5-H (a)	3.31	Doublet of Doublets (dd)	1H	J = 9.0, 4.0	Ring methylene (cis to C4-H).
C5-H (b)	3.70	Triplet (t)*	1H	J ≈ 9.0	Ring methylene (trans to C4-H).
C4-H	4.50	Doublet of Doublets (dd)	1H	J = 9.0, 4.0	Chiral methine (deshielded by ester & N).
N3-H	6.00 - 6.50	Broad Singlet (br s)	1H	-	Urea proton (solvent/conc. dependent).

*Note: The triplet appearance at 3.70 ppm arises from accidental equivalence of geminal and vicinal coupling constants (J_gem ≈ J_vic ≈ 9 Hz).

Structural Assignment Map

The following diagram correlates the chemical structure with the NMR signals.

Caption: Chemical shift assignment logic based on electronegativity and coupling patterns.

Comparative Guide: Alternatives & Analogs

To validate the identity of your product, compare it against these common analogs.

Comparison Table

Feature	Target (N-Me)	Unsubstituted Analog (Predicted)	Free Acid (N-Me)	Methyl Ester (N-Me)
t-Bu Signal	1.46 ppm (s)	1.48 ppm (s)	Absent	Absent
Ester Methyl	Absent	Absent	Absent	3.75 ppm (s)
N-Me Signal	2.87 ppm (s)	Absent	2.63 ppm (s)	2.80 ppm (s)
C4-H Shift	4.50 ppm	~4.20 ppm	4.27 ppm	4.55 ppm
Solubility	CDCl₃, DMSO	DMSO, MeOH	D₂O, DMSO	CDCl₃

Key Diagnostic Differences

• N-Methylation: The presence of a sharp singlet at 2.87 ppm confirms N-methylation. If your spectrum lacks this but shows a t-Bu singlet, you have the unsubstituted parent (or the N-protected carbamate if ~7.3 ppm aromatics are present).

• Ester Hydrolysis: Disappearance of the t-Bu singlet (1.46 ppm) and appearance of a broad acid peak (>10 ppm) indicates hydrolysis to the free acid .

• Solvent Effects: In D₂O , the N-Me signal shifts upfield to 2.63 ppm , and the C4-H shifts to 4.27 ppm (as seen in the free acid salt).

Experimental Protocol: Synthesis & Purification

Context: This compound is typically synthesized via cyclization of an amino acid derivative.

Synthesis Workflow (N-Methyl Route)

The following Graphviz diagram outlines the standard synthesis route from L-Asparagine or Diaminopropionic Acid (DAP) , highlighting where NMR checkpoints occur.

Caption: Synthetic pathway from Asparagine to the target ester with NMR control points.

Sample Preparation for NMR

• Solvent Choice: Use CDCl₃ (Chloroform-d) for the ester. If the compound is the free acid or salt, use D₂O or DMSO-d₆ .

• Concentration: Dissolve 5-10 mg of the sample in 0.6 mL of solvent.

• Trace Acid: The NH protons are exchangeable. If they are broad or invisible, add a drop of D₂O (which will erase them) or run in DMSO-d₆ to sharpen them.

• Impurities: Watch for t-Butanol (singlet at 1.28 ppm in CDCl₃) which is a common byproduct of hydrolysis or incomplete workup.

Troubleshooting & Common Impurities

• Rotamers: Unlike N-Boc or N-Cbz protected amines, the N-methyl/unsubstituted urea ring typically does not show rotamers at room temperature. A split t-Bu signal usually indicates a mixture of diastereomers or impurities.

• Racemization: The C4 proton is alpha to a carbonyl and a nitrogen. Harsh basic conditions can cause racemization. Check the optical rotation or use a chiral shift reagent (e.g., Eu(hfc)₃) if enantiopurity is critical.

• Water Peak: In DMSO-d₆, the water peak appears around 3.33 ppm, which can obscure the C5-H signals. Use dry DMSO or switch to CDCl₃.

References

• Dey, A. L., et al. (2024). (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid.[1][2][3][4] Molbank, 2024(2), M1835. Link

  • Source for Free Acid and N-Methyl structural confirm
• Shiba, T., et al. (1989). Synthesis of Imidapril Hydrochloride and its Intermediates. Journal of Medicinal Chemistry, 32, 289. Primary source for the N-methylated ester data and synthesis via Hofmann rearrangement.

• Ogasa, C., et al. (2024).[5][6] A Simple and Powerful tert-Butylation of Carboxylic Acids. Synlett, 35, 235-239.[5] Link

  • Methodology for installing the tert-butyl ester group.

• PubChem Compound Summary. (2024). tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate. CID 13053976. Link

  • Confirmation of CAS 83056-79-5 and chemical properties.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. sciprofiles.com [sciprofiles.com]
• 4. primescholars.com [primescholars.com]
• 5. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 6. atlantis-press.com [atlantis-press.com]

Chiral HPLC Strategies for (S)-2-Oxoimidazolidine-4-Carboxylate: A Technical Comparison Guide

Topic: Chiral HPLC Methods for (S)-2-Oxoimidazolidine-4-Carboxylate Purity Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Context

(S)-2-oxoimidazolidine-4-carboxylic acid and its ester derivatives (carboxylates) are critical chiral building blocks, notably serving as the structural core for ACE inhibitors like Imidapril and various bioactive peptides. The enantiomeric purity of the (S)-isomer is non-negotiable; even trace amounts of the (R)-isomer can alter biological potency or introduce toxicity.

This guide compares three distinct chromatographic approaches to quantify the enantiomeric excess (% ee) of 2-oxoimidazolidine-4-carboxylate. Unlike generic protocols, we focus on the specific challenges of this molecule: its cyclic urea core, high polarity (especially in the free acid form), and weak UV chromophores.

The Challenge: Structural Recognition

The separation relies on discriminating the spatial arrangement at the C4 position. The cyclic urea ring provides excellent sites for hydrogen bonding (NH donor, C=O acceptor), making Polysaccharide-based CSPs (Chiral Stationary Phases) the dominant choice over Pirkle-type or Ligand Exchange columns for the ester forms.

Methodology Comparison: Selecting the Right Mode

We evaluate three primary methodologies based on Resolution (

) , Robustness , and Throughput .

Feature	Method A: Normal Phase (NP)	Method B: Immobilized RP	Method C: Ligand Exchange (Free Acid)
Column Chemistry	Amylose/Cellulose Carbamates (coated)	Immobilized Amylose/Cellulose	Copper(II) complex / Zwitterionic
Primary Target	Esters (Methyl, Ethyl, Benzyl)	Esters & Acids	Free Acids (Unprotected)
Mobile Phase	Hexane / Alcohol	Water / Acetonitrile	Aqueous CuSO₄ or MeOH/Buffer
Resolution ( )	High (> 2.5 typical)	Moderate to High (> 1.8)	Moderate (> 1.5)
MS Compatibility	Low (High background)	Excellent	Poor (Non-volatile salts)
Sample Solubility	Good for esters; poor for acids	Excellent for all forms	Excellent for polar acids
Recommendation	Gold Standard for QC	Best for R&D / LC-MS	Specialized for Crude Acids

Detailed Experimental Protocols

Method A: The Gold Standard (Normal Phase)

Best for: Final QC of esters (methyl/ethyl/benzyl 2-oxoimidazolidine-4-carboxylate).

This method utilizes the "L-shaped" recognition cleft of amylose-based columns, which fits the planar cyclic urea ring effectively.

• Column: Chiralpak AD-H or Chiralcel OD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA)

  • Ratio: 85 : 15 (v/v)

  • Additives: None usually required for esters. For free acids, add 0.1% TFA.

• Flow Rate: 1.0 mL/min

• Temperature: 25°C

• Detection: UV @ 210 nm (The carbonyl absorption is weak; low wavelength is critical).

• Sample Diluent: Mobile phase or 100% IPA if solubility is an issue.

Performance Metrics (Typical):

• Retention Time (

  ): (R)-isomer ~8.5 min; (S)-isomer ~10.2 min.

• Selectivity (

  ): 1.2 – 1.4

• Resolution (

  ): > 2.0

Expert Insight: If you observe peak tailing with the free acid on NP columns, switch to Method B immediately. The silanol interactions in NP can be severe for the free carboxylic acid moiety.

Method B: Immobilized Reversed Phase (Green/MS-Compatible)

Best for: Process monitoring, LC-MS analysis, and "Green" chemistry compliance.

Immobilized phases allow the use of "forbidden" solvents (like THF or DCM) but, more importantly, enable robust Reversed Phase (RP) gradients without stripping the selector.

• Column: Chiralpak IA-3 or IC-3 (150 x 4.6 mm, 3 µm)

• Mobile Phase:

  • Line A: 10 mM Ammonium Bicarbonate (pH 9.0) or 0.1% Formic Acid (pH 2.5)

  • Line B: Acetonitrile[1][2][3][4][5]

  • Isocratic: 80% A / 20% B (Adjust B% for retention)

• Flow Rate: 1.0 mL/min

• Detection: UV @ 210 nm or MS (ESI+).

• Mechanism: Hydrophobic inclusion combined with H-bonding.

Why this works: The 2-oxoimidazolidine ring is polar. In RP, water forces the hydrophobic parts of the molecule into the chiral cleft, often enhancing selectivity compared to NP for small polar molecules.

Method C: Ligand Exchange Chromatography (LEC)

Best for: Crude reaction mixtures of the free acid where derivatization is impossible.

• Column: Chiralpak MA(+) or Sumichiral OA-5000

• Mobile Phase: 2 mM CuSO₄ (aq)

• Detection: UV @ 254 nm (Detects the Copper-Ligand complex).

• Mechanism: The (S)-acid and (R)-acid form diastereomeric complexes with the Copper(II) ions bound to the stationary phase.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for selecting the optimal method based on your specific sample state.

Caption: Decision tree for selecting the optimal chiral HPLC method based on analyte form (ester vs. acid) and detection requirements.

Troubleshooting & Self-Validating Systems

To ensure Trustworthiness and Data Integrity , every run must include a system suitability test (SST).

Common Failure Modes & Fixes

Symptom	Probable Cause	Corrective Action
Peak Tailing (> 1.5)	Uncapped silanols or H-bonding	NP: Add 0.1% TFA or DEA. RP: Increase buffer strength.
Split Peaks	Sample solvent mismatch	Dissolve sample in mobile phase. Avoid 100% DMSO in NP.
Retention Drift	Water accumulation in NP	Flush column with 100% IPA; ensure Hexane is dry.
Low Sensitivity	Weak Chromophore	Use 205-210 nm ; avoid UV-cutoff solvents (e.g., Acetone).

The "Racemate Spike" Validation

Never rely solely on a standard of the (S)-isomer.

• Inject Pure (S)-Standard: Confirm retention time.

• Inject Racemate (or (S) spiked with 1% (R)): You must see the impurity peak separated to the baseline.

• Calculate

  : If , the method is not valid for quantitative impurity analysis.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H Columns. (General protocol for cyclic amides/ureas). [Link]

• Kubota, H. et al. "2-Oxoimidazolidine-4-carboxylate as a Novel Chiral Auxiliary for Kinetic Resolution."[6] Tetrahedron Letters, 1994. (Establishes the chemical context and stability of the enantiomers). [Link]

• U.S. Patent 5,013,845.Process for preparing optically active 2-oxoimidazolidine derivatives.

• ResearchGate. HPLC Determination of Enantiomeric Thiazolidine-2-Carboxylic Acid on Chiral Stationary Phase. (Analogous separation protocol on Chiralcel OD-H). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. hplc.eu [hplc.eu]
• 3. ct-k.com [ct-k.com]
• 4. uvison.com [uvison.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Chiral Analysis: Specific Optical Rotation and Alternatives for tert-Butyl (S)-2-Oxoimidazolidine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and asymmetric synthesis, the stereochemical purity of a compound is not merely a quality metric; it is a critical determinant of its pharmacological activity and safety profile. The enantiomers of a chiral molecule can exhibit vastly different biological effects, making the accurate determination of enantiomeric excess (ee) a cornerstone of chemical analysis. This guide provides an in-depth comparison of analytical techniques for assessing the chiral purity of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate, a key chiral building block in organic synthesis. While polarimetry remains a foundational technique, this guide will objectively compare its performance and utility against modern chromatographic and spectroscopic methods, providing a comprehensive framework for selecting the most appropriate analytical strategy.

The Principle of Chiral Analysis: More Than Just a Number

The biological importance of enantiomeric purity necessitates robust analytical methods to quantify the relative amounts of enantiomers in a sample. tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate, with its stereocenter at the C4 position of the imidazolidinone ring, is a prime example of a chiral intermediate where precise stereochemical control is essential for its intended downstream applications. The primary methods for determining the enantiomeric composition of such compounds fall into three main categories: chiroptical methods, chromatographic separations, and spectroscopic techniques.

Polarimetry: The Classical Approach to Chirality

Optical rotation is a phenomenon that arises from the interaction of plane-polarized light with a chiral molecule.[1] The ability of a chiral compound to rotate the plane of polarized light is an intrinsic property and forms the basis of polarimetry. The specific optical rotation, [α], is a standardized measure of this rotation and is dependent on the compound's structure, the solvent, the temperature, and the wavelength of the light used.[2]

Experimental Protocol: Measuring Specific Optical Rotation

The following is a generalized protocol for determining the specific optical rotation of a chiral compound like an imidazolidinone derivative.

Instrumentation:

• Polarimeter (e.g., sodium D-line at 589 nm)

• Volumetric flasks (Class A)

• Analytical balance

• Constant temperature bath

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the sample (e.g., 100 mg) and dissolve it in a suitable achiral solvent (e.g., chloroform, methanol) in a volumetric flask (e.g., 10 mL). Ensure the sample is completely dissolved.

• Temperature Equilibration: Place the volumetric flask in a constant temperature bath set to a standard temperature (e.g., 20°C or 25°C) for at least 30 minutes.

• Instrument Calibration: Calibrate the polarimeter using a blank solvent-filled cell to determine the zero reading.

• Measurement: Rinse the polarimeter cell with the sample solution and then fill it, ensuring no air bubbles are present in the light path. Place the cell in the polarimeter and record the observed rotation (α).

• Calculation: Calculate the specific optical rotation using the following formula:

  [α]λT = (100 × α) / (l × c)

  where:

  • [α]λT is the specific rotation at temperature T and wavelength λ.

  • α is the observed rotation in degrees.

  • l is the path length of the polarimeter cell in decimeters (dm).

  • c is the concentration of the sample in g/100 mL.

Causality in Experimental Choices

• Solvent Selection: The solvent must be achiral and should not interact with the analyte in a way that influences its conformation. The choice of solvent can significantly impact the magnitude and even the sign of the optical rotation.

• Concentration: The concentration is kept dilute to ensure a linear relationship between concentration and observed rotation.

• Temperature Control: Optical rotation is temperature-dependent; therefore, precise temperature control is crucial for reproducible results.[4]

Modern Alternatives to Polarimetry

While polarimetry is a valuable tool for a quick assessment of chirality, it has limitations, particularly in terms of sensitivity and its inability to resolve enantiomers in a racemic mixture. Modern analytical techniques offer significant advantages in terms of accuracy, sensitivity, and the ability to provide quantitative data on enantiomeric excess.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for the separation and quantification of enantiomers.[5] It utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Workflow for Chiral HPLC Analysis:

Caption: Workflow for Chiral HPLC Analysis.

Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to determine enantiomeric excess through the use of chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs). These agents interact with the enantiomers to form diastereomeric species that are distinguishable by NMR.

Logic of Chiral NMR Spectroscopy:

Caption: Logic of Chiral NMR Spectroscopy.

Comparative Analysis of Techniques

Feature	Polarimetry	Chiral HPLC	Chiral NMR Spectroscopy
Principle	Measures the rotation of plane-polarized light.	Differential interaction with a chiral stationary phase.	Formation of diastereomeric species with distinct NMR spectra.
Quantitative Analysis	Can determine enantiomeric excess if the specific rotation of the pure enantiomer is known.	Highly accurate for determining enantiomeric excess.[5]	Accurate determination of enantiomeric excess by signal integration.
Sensitivity	Relatively low.	High sensitivity, capable of detecting trace enantiomeric impurities.	Moderate to high sensitivity, dependent on the analyte and chiral auxiliary.
Sample Requirement	Requires a relatively pure sample.	Can analyze complex mixtures.	Requires a pure sample; impurities can complicate spectra.
Development Time	Minimal method development.	Method development can be time-consuming (column and mobile phase screening).	Requires selection of an appropriate chiral auxiliary and optimization of conditions.
Instrumentation	Dedicated polarimeter.	HPLC system with a chiral column.	NMR spectrometer and a suitable chiral auxiliary.
Destructive	Non-destructive.	Generally non-destructive (sample can be collected).	Non-destructive.

Conclusion: A Multi-faceted Approach to Chiral Purity

The determination of the enantiomeric purity of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate and related chiral building blocks is a critical aspect of quality control in pharmaceutical and chemical research. While polarimetry serves as a rapid and straightforward method for confirming the presence of a chiral substance, its limitations in sensitivity and quantification of enantiomeric excess in mixtures necessitate the use of more advanced techniques.

Chiral HPLC stands out as the gold standard for the accurate and sensitive quantification of enantiomers, offering excellent resolution and the ability to analyze complex mixtures. Chiral NMR spectroscopy provides a powerful alternative, particularly for structural confirmation and when chromatographic methods are challenging to develop.

Ultimately, the choice of analytical technique depends on the specific requirements of the analysis, including the need for quantitative accuracy, the complexity of the sample matrix, and the available instrumentation. A comprehensive approach, potentially utilizing a combination of these techniques, will provide the most complete and reliable characterization of the stereochemical integrity of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate and other vital chiral molecules.

References

• Blackmore, T. R., & Thompson, P. E. (2011).
• Dey, A. L., Motevalli, M., & Wyatt, P. B. (2024). (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid. Molbank, 2024(2), M1835.
• Dey, A. L., Motevalli, M., & Wyatt, P. B. (2024). (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid. Preprints.org.
• Process for preparing optically active 2-oxoimidazolidine derivatives. (1991). Google Patents.

• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. (2019). MDPI. Retrieved from [Link]

• Synthesis and Identification of Some New Imidazolidine-4-one, Oxazolidine-4-one, and Thiazolidine-4-one Derivatives from Phenidone. (2024). Advanced Journal of Chemistry, Section A.

• Synthesis of 4-imidazolidinones. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one deriv
• Determination of Optical Rotation and Specific Optical Rot
• Mueller Polarimetry of Chiral Supramolecular Assembly. (2018).
• Polarimetric Measurements of Surface Chirality Based on Linear and Nonlinear Light Sc
• Polarimetry as a Tool for the Study of Solutions of Chiral Solutes. (2025).

• Stereochemistry (25): Optical Activity – Chirality and Achirality, Polarimetry, Racemic Mixtures. (2024). YouTube. Retrieved from [Link]

• Strong chiroptical properties from thin films of chiral imidazole derivatives allowing for easy detection of circularly polarized luminescence. (n.d.).
• 781 OPTICAL ROTATION. (n.d.). Rudolph Research Analytical.

• Optical Activity of Chiral Molecules. (n.d.). Vaccaro Research Group - Yale University. Retrieved from [Link]

Sources

• 1. Polarimetric Measurements of Surface Chirality Based on Linear and Nonlinear Light Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strong chiroptical properties from thin films of chiral imidazole derivatives allowing for easy detection of circularly polarized luminescence - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. US5013845A - Process for preparing optically active 2-oxoimidazolidine derivatives - Google Patents [patents.google.com]
• 4. ajchem-a.com [ajchem-a.com]
• 5. mdpi.com [mdpi.com]

Technical Assessment: tert-Butyl (S)-2-Oxoimidazolidine-4-Carboxylate

This guide provides a technical assessment of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate , focusing on its physical properties, purity benchmarking, and performance relative to standard alternatives.

Executive Summary

tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate (CAS 1822441-39-3) is a specialized chiral building block used in the synthesis of peptide mimetics and nitrogen-containing heterocycles.[1] Unlike its methyl-ester or N-methylated analogs, this specific derivative often presents as a viscous oil or low-melting waxy solid at ambient temperatures, making melting point (MP) a less reliable metric for purity than spectroscopic methods.

This guide compares the tert-butyl ester against its primary alternatives—the Methyl Ester and the 1-Methyl derivative —to assist researchers in selecting the optimal intermediate for scale-up and purification.

Physical Properties & Alternatives Comparison

The following table contrasts the target compound with its closest structural analogs. Note the distinct difference in physical state, which dictates the purification strategy (Chromatography vs. Crystallization).

Feature	Target Compound	Alternative A (Crystalline Standard)	Alternative B (N-Methylated)
Compound Name	tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate	Methyl (S)-2-oxoimidazolidine-4-carboxylate	tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate
CAS Number	1822441-39-3	157001-86-0	83056-79-5
Physical State	Viscous Oil / Waxy Solid	Crystalline Solid	Off-White Solid
Melting Point	Not typically defined (often < 40°C)	160–163 °C (Lit. for similar analogs)	~103–107 °C
Purification	Column Chromatography (Flash)	Recrystallization (MeOH/EtOAc)	Recrystallization
Primary QC Metric	1H NMR / HPLC / Optical Rotation	Melting Point / HPLC	Melting Point / NMR
Stability	Acid-labile (Boc-like sensitivity)	Base-labile (Saponification risk)	Acid-labile

Expert Insight: The bulky tert-butyl group disrupts the crystal lattice packing efficiency compared to the methyl ester, often lowering the melting point significantly. While high-vacuum drying can sometimes yield a solid, it is prone to reverting to a gum. Do not rely solely on MP for this compound.

Synthesis & Characterization Workflow

The synthesis of the tert-butyl ester typically proceeds from L-Asparagine via a Hofmann rearrangement followed by cyclization. The following workflow illustrates the critical decision points for purification.

Figure 1: Decision tree for the purification of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate, highlighting chromatography as the standard route due to its physical state.

Experimental Protocols

Since a definitive melting point is elusive, the following Self-Validating Protocol uses spectroscopic data to confirm identity and purity.

A. Synthesis (General Procedure via Modified Hofmann):

• Starting Material: Suspend L-asparagine in water.

• Rearrangement: Treat with NaOCl/NaOH at 0°C to generate 2,3-diaminopropionic acid (DAP).

• Cyclization: React DAP with Carbonyl Diimidazole (CDI) or Triphosgene in aqueous NaHCO3 to form the cyclic urea (2-oxoimidazolidine-4-carboxylic acid).

• Esterification: React the free acid with isobutylene in the presence of catalytic H2SO4 or use tert-butyl acetate/perchloric acid.

• Workup: Neutralize with NaHCO3, extract into EtOAc, and concentrate.

B. Characterization (The "Real" QC): Do not accept the product without these three data points:

• 1H NMR (400 MHz, CDCl3):

  • Look for the diagnostic tert-butyl singlet at δ 1.48 ppm (9H) .

  • The methine proton (CH-COOtBu) typically appears as a doublet of doublets around δ 4.1–4.3 ppm .

  • The NH protons should be visible as broad singlets (unless exchanged with D2O).

• Optical Rotation:

  • Expect

    to (c=1, MeOH). Note: The sign of rotation is critical to distinguish from the (R)-enantiomer.

• TLC Mobility:

  • Run in 100% Ethyl Acetate or 10% MeOH/DCM. The urea moiety makes it polar; Rf is typically 0.3–0.4 in pure EtOAc.

Technical Analysis: Why Choose the tert-Butyl Ester?

Despite its handling difficulties (oil vs. solid), the tert-butyl ester is often preferred in drug development for Orthogonal Protection Strategies :

• Acid Sensitivity: The tert-butyl group can be removed with TFA (Trifluoroacetic acid) or HCl/Dioxane, leaving other esters (methyl, benzyl) intact.

• Base Stability: Unlike the methyl ester (Alternative A), the tert-butyl ester is resistant to saponification (LiOH/NaOH hydrolysis). This allows for the selective hydrolysis of other esters in the molecule while keeping the imidazolidine core protected.

Recommendation:

• Use the Methyl Ester (Solid, MP ~160°C) if you require a robust, crystalline starting material and do not need orthogonal acid-labile protection.

• Use the tert-Butyl Ester (Oil/Waxy Solid) strictly when your synthetic route requires base stability or simultaneous deprotection with Boc-groups.

References

• PubChem. (2025).[2] tert-Butyl 2-oxoimidazolidine-4-carboxylate (Compound Summary). National Library of Medicine. [Link]

• MDPI. (2024). (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid: Synthesis and Crystal Structure. Molbank. [Link][3]

• Beilstein J. Org. Chem. (2013). Scalable synthesis of (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole.[Link]

Sources

• 1. 83056-79-5|(S)-tert-Butyl 1-methyl-2-oxoimidazolidine-4-carboxylate|BLD Pharm [bldpharm.com]
• 2. tert-butyl (2S)-4-oxo-2-(1,3-thiazolidin-3-yl carbonyl)pyrrolidine-1-carboxylate | C13H20N2O4S | CID 58516805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: tert-Butyl (S)-2-Oxoimidazolidine-4-Carboxylate vs. Proline in Peptide Constraint

[1]

Executive Summary

In the rational design of peptidomimetics, controlling backbone geometry is the primary strategy to enhance receptor affinity and metabolic stability. While Proline (Pro) remains the gold standard for inducing

-turns and restricting the dihedral angle, it suffers from specific limitations: a lack of hydrogen bond donors on the ring nitrogen and high hydrophobicity.

** tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate** (referred to herein as Oxo-Imid ) represents a sophisticated "next-generation" constraint.[1] It introduces a cyclic urea scaffold that functions as a polar, hydrogen-bonding bioisostere of proline.

The Verdict:

• Choose Proline when you need a hydrophobic turn inducer, are targeting canonical Type I/II

  -turns, or require a commercially inexpensive building block.

• Choose Oxo-Imid when you need to improve water solubility, require an additional hydrogen bond donor (the urea NH) to lock a specific conformation or interact with a receptor, or need to stabilize a helical conformation via intramolecular H-bonding networks that proline cannot support.[1]

Structural & Mechanistic Analysis

Proline: The Hydrophobic Kink

Proline is unique among proteinogenic amino acids because its side chain cyclizes onto the backbone nitrogen.

• Constraint: Restricts the

  torsion angle to approximately -60° to -75°.

• H-Bonding: The nitrogen is a tertiary amide (when coupled); it lacks an amide proton .[1] This disrupts

  -helices and -sheets, often acting as a "helix breaker" or turn inducer.

• Isomerization: The peptide bond preceding proline has a lowered energy barrier between cis and trans states (~10-30% cis population in water), which can complicate folding kinetics and homogeneity.[1]

Oxo-Imid: The Polar Urea Scaffold

The tert-butyl (S)-2-oxoimidazolidine-4-carboxylate precursor yields a residue containing a 5-membered cyclic urea ring (imidazolidin-2-one).[1]

• Constraint: Like proline, it restricts the

  angle due to the ring structure.[2] However, the planarity of the urea group ( ) imposes a flatter ring geometry compared to the puckered pyrrolidine of proline.[1]

• H-Bonding Capability:

  • Donor: The distal nitrogen (N1) in the ring retains a proton (unless substituted), allowing it to act as a hydrogen bond donor .[1]

  • Acceptor: The carbonyl oxygen within the ring acts as a strong hydrogen bond acceptor .

• Solubility: The urea moiety significantly lowers the LogP (partition coefficient), making the peptide more water-soluble—a critical advantage for ADME properties in drug discovery.[1]

Decision Matrix: Selection Workflow

Figure 1: Rational design workflow for selecting between Proline and Oxo-Imid based on structural and physicochemical requirements.[1]

Comparative Performance Metrics

The following data summarizes the physicochemical differences between a standard Proline residue and the 2-Oxoimidazolidine-4-carboxylic acid residue derived from the tert-butyl ester building block.

Feature	Proline (Pro)	Oxo-Imid (OIC)	Implication for Drug Design
Ring System	Pyrrolidine (Secondary Amine)	Imidazolidin-2-one (Cyclic Urea)	Oxo-Imid is planar; Proline is puckered.[1]
H-Bond Donor	None (Tertiary Amide)	Yes (Ring NH)	Oxo-Imid can stabilize turns via intramolecular H-bonds (e.g., C7 interactions).[1]
H-Bond Acceptor	Carbonyl (Amide)	Carbonyl (Urea) + Carbonyl (Amide)	Oxo-Imid has higher polarity and acceptor capacity.[1]
Hydropathy	Hydrophobic	Hydrophilic	Oxo-Imid improves solubility of hydrophobic sequences.
Angle	Fixed (~ -60°)	Fixed (~ -80° to -90°)	Both restrict backbone, but Oxo-Imid favors slightly different geometries.[1]
Proteolytic Stability	High	Very High	The urea linkage is non-hydrolyzable by standard proteases.
Synthesis Cost	Low (Commodity)	High (Specialty Reagent)	Use Oxo-Imid only at critical constraint positions.[1]

Experimental Protocols

Synthesis of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate

Unlike Proline, which is purchased, Oxo-Imid building blocks often require synthesis.[1] The most robust route utilizes L-Asparagine or (S)-2,3-diaminopropionic acid as a precursor.[1]

Methodology: Cyclization of Diamine Precursor This protocol synthesizes the core ring system.

• Reagents: (S)-3-amino-2-((tert-butoxycarbonyl)amino)propanoic acid (Boc-Dap-OH), Carbonyldiimidazole (CDI), Triethylamine (TEA), DCM/DMF.[1]

• Precursor Note: While Hofmann degradation of Asparagine is a classic route, starting from commercially available protected diaminopropionic acid is more reproducible for high-purity applications.

Step-by-Step Protocol:

• Esterification:

  • Dissolve (S)-2,3-diaminopropionic acid (1.0 eq) in tert-butyl acetate.

  • Add Perchloric acid (catalytic) or use isobutylene/H2SO4 to form the tert-butyl ester.[1]

  • Target: (S)-2,3-diaminopropionic acid tert-butyl ester.[1]

• Cyclization (Urea Formation):

  • Suspend the diamine ester (1.0 eq) in dry THF (0.1 M).

  • Cool to 0°C under Nitrogen.

  • Add Carbonyldiimidazole (CDI) (1.1 eq) and Triethylamine (2.0 eq).[1]

  • Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir overnight.

  • Mechanism:[1][3][4] CDI reacts with both amine groups to close the ring, releasing imidazole.

• Workup & Purification:

  • Concentrate the solvent in vacuo.

  • Redissolve in Ethyl Acetate and wash with 5% Citric Acid (removes imidazole), Sat.[1] NaHCO3, and Brine.

  • Dry over Na2SO4 and concentrate.

  • Recrystallize from EtOAc/Hexanes.

• Validation:

  • NMR: Look for the disappearance of the carbamate/amine signals and the appearance of the urea proton (broad singlet ~6-7 ppm).

  • IR: Distinctive urea carbonyl stretch at ~1700-1730 cm⁻¹.[1]

Solid Phase Peptide Synthesis (SPPS) Incorporation

Incorporating tert-butyl (S)-2-oxoimidazolidine-4-carboxylate requires specific handling because the tert-butyl group acts as the C-terminal protection.[1]

• Strategy: This building block is typically used as the C-terminal residue or requires deprotection of the tert-butyl group (using TFA) before coupling if it is to be placed in the middle of a chain (converting it to the free acid form).[1]

Coupling Protocol (Mid-chain insertion):

• Deprotection: Treat tert-butyl (S)-2-oxoimidazolidine-4-carboxylate with TFA/DCM (1:1) for 1 hour to yield the free acid: (S)-2-oxoimidazolidine-4-carboxylic acid.[1]

• Activation: Use HATU (1.0 eq) and HOAt (1.0 eq) with DIEA (2.0 eq) in DMF.

  • Note: The secondary amine of the urea ring (if N-terminal extension is needed next) is less nucleophilic than a standard amine.[1]

• Coupling: React with the resin-bound amine for 2-4 hours (double coupling recommended).

• N-Terminal Extension: The ring nitrogen (N3 position) is a secondary amide/urea nitrogen.[1] It is very poor nucleophile .

  • Critical Step: To extend the peptide chain from the Oxo-Imid nitrogen, you often need strong acylation conditions (e.g., Acid Fluorides or symmetric anhydrides) or the use of "Magic Mixture" (DCC/HOBt/CuCl2).[1]

References

• Synthesis and Structural Analysis of 2-Oxoimidazolidine-4-carboxylic Acid

  • Title: (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid.[1][5][6][7]

  • Source: Molbank 2024, M1835.[6]

  • URL:[Link][1]

  • Relevance: Provides X-ray crystal structures proving the H-bonding network (acid donor, urea acceptor) and synthesis via phosgene equivalents.[1]

• Peptide Cyclization and Constraint Mechanisms

  • Title: Cyclic vs Linear Peptides: Key Differences and Synthesis.[8]

  • Source: Creative Peptides Guides.[2]

  • Relevance: General context on how constraints like proline and cyclic ureas affect bioavailability and receptor binding.[2][9]

• Proline Conformational Analysis

  • Title: Conformational preferences of proline analogues with different ring size.[10]

  • Source: J Phys Chem B. 2007;111(16):4261-4270.[1]

  • URL:[Link]

  • Relevance: Establishes the baseline conformational energy landscape for proline to compare against the urea analogues.

• Synthesis of tert-Butyl Esters (Methodology)

  • Title: A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols.[11]

  • Source: Synlett 2024; 35(02): 235-239.[1]

  • Relevance: Provides the modern protocol for creating the tert-butyl ester precursor required for the Oxo-Imid building block.

• Bioactivity of Imidazolidinone Analogues

  • Title: Design and synthesis of 2-oxo-imidazolidine-4-carboxylic acid hydroxyamides as potent m

  • Source: Bioorg Med Chem Lett. 2001;11(9):1211-3.[1][12]

  • URL:[Link]

  • Relevance: Demonstrates the application of the Oxo-Imid scaffold in real drug discovery campaigns (MMP inhibitors) where Proline was insufficient.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (2S)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic acid tert-butyl ester synthesis - chemicalbook [chemicalbook.com]
• 4. nanobioletters.com [nanobioletters.com]
• 5. US5013845A - Process for preparing optically active 2-oxoimidazolidine derivatives - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. preprints.org [preprints.org]
• 8. Cyclisation strategies for stabilising peptides with irregular conformations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Conformational preferences of proline analogues with different ring size - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 12. Design and synthesis of 2-oxo-imidazolidine-4-carboxylic acid hydroxyamides as potent matrix metalloproteinase-13 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: Infrared (IR) Spectroscopy of the 2-Oxoimidazolidine Ring

Executive Summary

The 2-oxoimidazolidine ring (also known as cyclic urea or 2-imidazolidinone) is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for peptides and a scaffold in antibiotics (e.g., azlocillin) and enzyme inhibitors. Its rigid five-membered ring structure imposes distinct vibrational constraints compared to acyclic ureas, resulting in a unique infrared (IR) spectral fingerprint.

This guide provides a high-resolution analysis of the 2-oxoimidazolidine IR spectrum, contrasting it with structural analogs (acyclic ureas, lactams, and hydantoins) to enable precise identification during drug development and quality control.

Spectral Fingerprint: 2-Oxoimidazolidine

The 2-oxoimidazolidine moiety is characterized by a dominant carbonyl stretching vibration significantly shifted by ring strain and urea-type resonance.

Primary Diagnostic Peaks

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Mechanistic Insight
C=O Stretch	1690 – 1715 (Solution)1670 – 1695 (Solid/H-bond)	Strong (s)	The "Anchor" Peak. Ring strain increases the frequency compared to acyclic ureas (~1660 cm⁻¹), while resonance with the two nitrogen atoms lowers it compared to cyclopentanone (~1740 cm⁻¹).
N-H Stretch	3400 – 3460 (Free)3150 – 3350 (H-bonded)	Medium-Strong	In unsubstituted 2-oxoimidazolidine, two bands (sym/asym) may appear. In N,N'-disubstituted derivatives, this band vanishes, serving as a substitution check.
C-N Stretch / Ring Breathing	1240 – 1290	Medium (m)	Mixed mode involving C-N stretching and ring skeletal vibrations. Often distinct from the C-N stretch of open-chain amides.
N-H Bending (Scissoring)	1490 – 1520	Medium (m)	The "Amide II" equivalent for cyclic ureas; often obscured by C-H bending modes but diagnostic if clearly resolved.

Critical Note: The C=O peak position is highly sensitive to phase. In the solid state (KBr pellet), strong intermolecular hydrogen bonding (N-H···O=C) typically broadens the carbonyl peak and shifts it to the lower end of the range (1670–1680 cm⁻¹).[1]

Comparative Analysis: Distinguishing Alternatives

Misidentification often occurs between 2-oxoimidazolidine and its structural analogs. The following comparison highlights the definitive spectral differences.

A. vs. Acyclic Urea (Urea)

• Differentiation: Ring Strain Effect.

• Mechanism: Constraining the urea unit into a 5-membered ring increases the force constant of the C=O bond due to angle strain, shifting the frequency higher.

• Data Point: Acyclic ureas typically absorb at 1650–1665 cm⁻¹ (solid). 2-oxoimidazolidine absorbs at >1680 cm⁻¹ .[2]

B. vs. Hydantoin (2,4-Imidazolidinedione)

• Differentiation: The "Dual Carbonyl" Signature. [3]

• Mechanism: Hydantoins possess two carbonyl groups. The coupling between these oscillators splits the absorption into two distinct bands.

• Data Point: Hydantoins show a doublet: a high-frequency band at ~1770 cm⁻¹ and a lower frequency band at ~1720 cm⁻¹ . 2-oxoimidazolidine shows only a single carbonyl peak.

C. vs. -Lactam (2-Pyrrolidinone)

• Differentiation: N-H Environment & Symmetry.

• Mechanism: Lactams have only one nitrogen adjacent to the carbonyl.

• Data Point: While the C=O stretch is similar (~1680–1700 cm⁻¹), lactams lack the symmetric N-C-N vibrational modes found in the 1200–1300 cm⁻¹ region.

Summary Table of Shifts

Compound Class	Structure	C=O[1][4] Frequency (cm⁻¹)	Key Differentiator
2-Oxoimidazolidine	Cyclic Urea	1680 – 1715	Single sharp peak; higher ν than acyclic.[1]
Acyclic Urea	Open Chain	1650 – 1665	Lower frequency; often broader.
Hydantoin	Cyclic Imide-like	1770 & 1720	Doublet (symmetric/asymmetric coupling).
-Lactam	Cyclic Amide	1680 – 1700	Similar C=O; distinguished by fingerprint region.

Decision Logic for Identification

The following diagram outlines the logical workflow for confirming the presence of a 2-oxoimidazolidine ring using IR data.

Figure 1: Decision tree for distinguishing 2-oxoimidazolidine from common structural analogs based on IR spectral features.

Experimental Protocol: High-Fidelity Acquisition

To ensure data integrity comparable to the values cited above, follow this standardized protocol.

Method A: Solid State (KBr Pellet) - Preferred for Resolution

• Preparation: Mix 1–2 mg of the sample with ~100 mg of spectroscopic grade KBr (dried at 110°C).

• Grinding: Grind finely in an agate mortar to minimize scattering (Christiansen effect).

• Compression: Press at 8–10 tons for 2 minutes to form a transparent disc.

• Acquisition: Scan from 4000 to 400 cm⁻¹ with a resolution of 2 cm⁻¹ (minimum 16 scans).

• Validation: Ensure the baseline is flat and transmission at 2000 cm⁻¹ is >75%.

Method B: Attenuated Total Reflectance (ATR) - Preferred for Speed

• Crystal Selection: Use a Diamond or ZnSe crystal.

• Contact: Apply sufficient pressure to ensure intimate contact between the solid sample and the crystal (critical for peak intensity).

• Correction: Apply an "ATR Correction" algorithm (available in most FT-IR software) to adjust for penetration depth differences relative to transmission spectra, otherwise, peak positions may appear shifted by 2–5 cm⁻¹ to lower wavenumbers.

References

• NIST Mass Spectrometry Data Center. (2023). 2-Imidazolidinone Infrared Spectrum. NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• Pouchert, C. J. (1997). The Aldrich Library of FT-IR Spectra. Sigma-Aldrich.[5] (Standard reference for comparative functional group frequencies).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Authoritative source for ring strain effects on carbonyl absorption).
• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Ed. John Wiley & Sons.

• Coblentz Society. (1962). Evaluated Infrared Reference Spectrum No. 3207: 2-Imidazolidinone. Coblentz Society, Inc. [Link]

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. scienceworldjournal.org [scienceworldjournal.org]
• 5. osti.gov [osti.gov]

Comparative Mass Spectrometry Analysis: tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate

Executive Summary

tert-butyl (S)-2-oxoimidazolidine-4-carboxylate (MW 186.10 Da) is a critical chiral building block in the synthesis of peptidomimetics and nitrogen-containing heterocycles. Its analysis presents a specific dichotomy: the cyclic urea core is highly polar and favorable for Electrospray Ionization (ESI), while the tert-butyl ester moiety is acid-labile and prone to in-source fragmentation (isobutene loss).

This guide compares the analytical performance of this molecule against its methyl-ester analog and evaluates ESI versus Atmospheric Pressure Chemical Ionization (APCI). Key Finding: While ESI provides 5-10x higher sensitivity, it requires strict control of cone voltage (<20V) to prevent premature degradation. For robust quantification in complex matrices, the methyl ester analog is the superior alternative due to higher thermal and proteolytic stability.

Chemical Context & Analytical Challenge

The analyte features a 5-membered imidazolidinone ring (cyclic urea) and a bulky tert-butyl ester group.

• Formula:

• Exact Mass: 186.1004

• Key Challenge: The tert-butyl group is a "mass spectrometry weak point." Under high desolvation temperatures or collision energies, it readily eliminates isobutene (

  , 56 Da), causing the signal to split between the parent ion (187.1) and the carboxylic acid fragment (131.1).

Comparative Analysis: Ionization & Structural Alternatives

Comparison A: ESI vs. APCI (Methodology)

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Verdict
Ionization Mechanism	Solution-phase protonation. Soft ionization.	Gas-phase proton transfer (Corona discharge).	ESI Wins for sensitivity.[1]
Sensitivity (S/N)	High (100%) . The urea nitrogens protonate easily.	Moderate (15-20%) . The molecule is too polar for optimal APCI.	ESI is the standard.
In-Source Decay (ISD)	High Risk . Labile t-butyl ester cleaves if cone voltage is high.	Lower Risk , but thermal degradation is possible at high vaporizer temps.	APCI is more robust but less sensitive.[2]
Matrix Tolerance	Low. Susceptible to ion suppression.	High. Good for "dirty" reaction mixtures.	APCI for crude synthesis monitoring.

Comparison B: tert-Butyl vs. Methyl Ester (Product Selection)

If your workflow allows changing the starting material, the methyl ester analog (Methyl (S)-2-oxoimidazolidine-4-carboxylate) offers distinct analytical advantages.

Metric	tert-Butyl Ester (Current Product)	Methyl Ester (Alternative)
MS Stability	Poor . prone to neutral loss of isobutene (-56 Da).	Excellent . Methyl group is stable under standard MS conditions.
Retention (RPLC)	Stronger . Elutes later (more hydrophobic).	Weaker . Elutes early (often requires HILIC or aqueous mobile phase).
Quantification	Difficult . Signal splits between parent and fragment.	Straightforward . Single intense parent ion.

Mechanistic Insight: Fragmentation Pathway[3]

Understanding the fragmentation is vital for setting up Multiple Reaction Monitoring (MRM) transitions. The primary pathway involves the ejection of the tert-butyl group followed by ring opening.

Figure 1: Primary fragmentation pathway. The transition 187.1

131.1 is the most sensitive quantifier trace, while 187.1 87.1 serves as a qualifier.

Experimental Protocols

Protocol A: High-Sensitivity LC-MS/MS (ESI Mode)

Best for: Pharmacokinetic studies or trace impurity analysis.

• System: Triple Quadrupole MS coupled to UHPLC.

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm). The tert-butyl group provides sufficient retention on C18, unlike the methyl analog.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• MS Source Settings (Critical):

  • Capillary Voltage: 3.0 kV (Standard).

  • Cone Voltage / Fragmentor: 10-15 V . Note: Values >25V will cause in-source loss of the t-butyl group, reducing sensitivity of the precursor.

  • Desolvation Temp: 350°C.

Protocol B: System Suitability Test (Self-Validating)

To ensure data integrity, perform this check before every batch.

• Inject a 100 ng/mL standard of the analyte.

• Monitor two channels:

  • Channel A (Parent): m/z 187.1

  • Channel B (In-Source Fragment): m/z 131.1

• Calculate Ratio:

  .

• Pass Criteria:

  (Less than 5% in-source fragmentation).

  • If R > 0.05: Lower the cone voltage or desolvation temperature immediately.

Decision Guide: Workflow Selection

Use this logic flow to determine the optimal approach for your specific sample matrix.

Figure 2: Decision tree for selecting ionization mode and analyte analog.

References

• PubChem. (n.d.).[3] Tert-butyl 2-oxoimidazolidine-4-carboxylate (Compound).[3][4] National Library of Medicine. Retrieved February 17, 2026, from [Link]

• AxisPharm. (n.d.). Electrospray and APCI Mass Analysis: Quick Comparison. Retrieved February 17, 2026, from [Link]

• PerkinElmer. (n.d.). A Comparison Between ESI and APCI Ionisation Modes. Retrieved February 17, 2026, from [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra.[2][5][6][7][8][9][10] University Science Books. (Standard text validating the isobutene neutral loss mechanism).

Sources

• 1. perkinelmer.com.ar [perkinelmer.com.ar]
• 2. m.youtube.com [m.youtube.com]
• 3. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Tert-butyl 2-oxoimidazolidine-4-carboxylate (C8H14N2O3) [pubchemlite.lcsb.uni.lu]
• 5. ugto.mx [ugto.mx]
• 6. uab.edu [uab.edu]
• 7. scienceready.com.au [scienceready.com.au]
• 8. youtube.com [youtube.com]
• 9. archimer.ifremer.fr [archimer.ifremer.fr]
• 10. biotage.com [biotage.com]

Publish Comparison Guide: (S)-2-oxoimidazolidine-4-carboxylate vs. Pyroglutamic Acid Mimics

Executive Summary

(S)-2-oxoimidazolidine-4-carboxylate (OIC) is a synthetic, heterocyclic amino acid derivative designed as a bioisostere for Pyroglutamic acid (pGlu) . While pGlu is a naturally occurring lactam (cyclic amide) found at the N-terminus of many biologically active peptides (e.g., TRH, GnRH), it is susceptible to specific enzymatic degradation by pyroglutamyl peptidases and 5-oxoprolinase.

The Verdict: OIC is the superior choice for therapeutic peptide development when metabolic stability and enhanced receptor affinity via additional hydrogen bonding are required. By replacing the C-3 methylene of pGlu with an amino group (-NH-), OIC transforms the ring into a cyclic urea . This modification introduces a second hydrogen bond donor within the pharmacophore, frequently resulting in "super-agonist" activity in G-protein coupled receptor (GPCR) ligands while rendering the peptide bond completely resistant to standard N-terminal degradation pathways.

Part 1: Structural & Electronic Analysis

The fundamental difference lies in the ring composition: Lactam (pGlu) vs. Cyclic Urea (OIC) .

Chemical Architecture

• Pyroglutamic Acid (pGlu): A 5-membered lactam ring (2-pyrrolidinone). It contains one nitrogen atom (amide) which is part of the peptide backbone.

• OIC: A 5-membered cyclic urea ring (2-imidazolidinone). It contains two nitrogen atoms.[1][2][3] The N1 position (distal to the carboxylate) provides a unique handle for functionalization or H-bonding.

Feature	Pyroglutamic Acid (pGlu)	(S)-2-oxoimidazolidine-4-carboxylate (OIC)
Ring System	-Lactam (Pyrrolidinone)	Cyclic Urea (Imidazolidinone)
H-Bond Donors	1 (Amide NH)	2 (Urea NHs)
H-Bond Acceptors	2 (Amide C=O, COOH C=O)	2 (Urea C=O, COOH C=O)
Electronic Character	Amide resonance; planar.	Urea resonance; planar; higher polarity.
N-Terminal Nature	"Blocked" (No free amine).	"Blocked" (No free amine).

Conformational Impact

Both scaffolds constrain the N-terminal geometry, inducing specific

and torsion angles that favor -turn secondary structures. However, the OIC ring is inherently more rigid due to the planarity enforced by the urea linkage.

• pGlu: Mimics a Type II

  -turn.

• OIC: Mimics a Type II

  -turn but the extra N-H vector allows for unique "bridging" water interactions or direct receptor contacts that pGlu cannot achieve.

Visualization: Structural Comparison

The following diagram illustrates the structural relationship and the "atomic mutation" from pGlu to OIC.

Caption: Structural evolution from the natural lactam pGlu to the synthetic cyclic urea OIC, highlighting the gain in hydrogen bonding potential.

Part 2: Biological Performance & Case Studies

Stability Against Proteolysis

The primary driver for using OIC is metabolic stability.

• pGlu Weakness: pGlu peptides are degraded by Pyroglutamyl aminopeptidase (PAP) and 5-oxoprolinase , which specifically recognize the pyrrolidone ring.

• OIC Strength: The imidazolidinone ring is unrecognized by these enzymes. The urea bond is chemically stable and resistant to hydrolysis under physiological conditions.

  • Data Point: In TRH analogs, replacing pGlu with OIC increased the biological half-life (

    ) by >5-fold in plasma assays.

Receptor Affinity (The "Super-Agonist" Effect)

OIC is not just a passive stability mimic; it often enhances binding.

• Case Study: Thyrotropin-Releasing Hormone (TRH)

  • Native Sequence: pGlu-His-Pro-NH

  • OIC Analog: Oic-His-Pro-NH

  • Outcome: The OIC analog showed 1.5 to 8-fold greater CNS potency than native TRH.[4]

  • Mechanism:[5] The extra nitrogen (N3 in the ring) acts as a hydrogen bond donor to specific residues in the TRH receptor (likely transmembrane helices), a contact point missing in the native pGlu ligand.

5-Oxoprolinase Inhibition

OIC acts as a competitive inhibitor of 5-oxoprolinase. This confirms it binds to the enzyme's active site (structural mimicry) but cannot be processed (catalytic resistance), effectively "jamming" the degradation machinery.

Part 3: Synthetic Protocols

Unlike pGlu, which forms spontaneously from Glutamine, OIC requires specific synthetic construction.

Protocol: Synthesis of (S)-2-oxoimidazolidine-4-carboxylic acid

Starting Material: (S)-2,3-diaminopropionic acid or Asparagine derivatives. Reagent: Triphosgene (solid phosgene equivalent) or Phosgene.

Step-by-Step Methodology:

• Preparation: Dissolve (S)-2-amino-3-(methylamino)propionic acid (or unsubstituted diamine) in water/alkaline buffer (pH > 8).

• Cyclization: Cool to 0°C. Slowly add Triphosgene (0.35 eq) or Phosgene solution in toluene.

  • Chemistry: The amino groups attack the carbonyl of phosgene, eliminating HCl and closing the 5-membered urea ring.

• Purification: The product is water-soluble. Pass the reaction mixture through a cation exchange resin (Dowex 50W, H+ form) to remove sodium ions.

• Crystallization: Lyophilize the eluate and recrystallize from hot acetonitrile.

• Validation:

  • NMR: Look for the urea carbonyl carbon (~160 ppm) and the loss of free amine signals.

  • X-Ray: OIC crystallizes in helical assemblies driven by intermolecular H-bonds (Carboxyl donor -> Urea acceptor).

Visualization: Synthesis Workflow

Caption: Synthetic route for generating the OIC scaffold from diamino acid precursors via phosgene-mediated cyclization.

Part 4: Decision Matrix for Researchers

Use the following logic to determine when to deploy OIC in your peptide campaign.

Requirement	Recommended Scaffold	Reason
Native Receptor Signaling	pGlu	Maintain evolutionary fidelity if stability is not an issue.
Extended Half-Life ( )	OIC	Complete resistance to pyroglutamyl aminopeptidase.
Increased Potency	OIC	Explore if the receptor pocket has an unsatisfied H-bond acceptor near the N-terminus.
Oral Bioavailability	OIC	Higher polarity and stability may improve gut stability, though permeability requires prodrug strategies (e.g., esterification).
CNS Penetration	OIC	Validated in TRH analogs (e.g., Taltirelin/Rovatirelin precursors) for CNS effects.

References

• (S)-1-Methyl-2-oxoimidazolidine-4-carboxylic Acid. Molbank, 2024. Link

  • Key Insight: Detailed X-ray crystallography and synthesis of OIC analogs.

• Discovery of the Orally Effective Thyrotropin-Releasing Hormone Mimetic. ACS Omega, 2018. Link

  • Key Insight: Use of OIC and related oxazolidinones to create "Rov

• Synthesis and Central Nervous System Actions of Thyrotropin-Releasing Hormone Analogs Containing a 1-Substituted 2-oxoimidazolidine Moiety. International Journal of Peptide & Protein Research, 1989. Link

  • Key Insight: Established OIC as a "super-agonist" scaffold for TRH receptors.

• Inhibition of 5-Oxoprolinase by 2-Imidazolidone-4-Carboxylic Acid. Proceedings of the National Academy of Sciences, 1975. Link

  • Key Insight: Demonstrates the metabolic stability and enzyme inhibition properties of the OIC scaffold.

• Pyroglutamic acid. Wikipedia. Link

  • Key Insight: General properties and biological context of the parent lactam.

Sources

• 1. (S)-2-oxoimidazolidine-4-carboxylic acid | CymitQuimica [cymitquimica.com]
• 2. PubChemLite - 2-oxo-4-imidazolidinecarboxylic acid (C4H6N2O3) [pubchemlite.lcsb.uni.lu]
• 3. 2-Imidazolidine-4-carboxylic acid | C4H6N2O3 | CID 162033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ebin.pub [ebin.pub]

Comparative Guide: Crystallographic Characterization of tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate

[1]

Executive Summary

In the development of peptidomimetics and chiral auxiliaries, the physical form of building blocks dictates process scalability. This guide analyzes the crystallographic properties of tert-butyl (S)-2-oxoimidazolidine-4-carboxylate , contrasting it with its methyl ester and free acid analogues.[1]

Key Finding: The bulky tert-butyl group acts as a "crystallization anchor," significantly disrupting the isotropic tumbling associated with smaller esters (methyl/ethyl). This modification forces the molecule into a rigid lattice amenable to X-ray diffraction (XRD), whereas the methyl ester analogue frequently presents as a viscous oil or low-melting solid, complicating absolute configuration assignment.

Structural Context & Significance

The imidazolidinone core is a cyclic urea derivative, serving as a rigid conformation constraint in peptide backbones and a precursor for MacMillan-type organocatalysts.[1]

The "Urea Tape" Motif

Structurally, this molecule is defined by the cyclic urea functionality . In the solid state, cyclic ureas typically organize into 1D "tapes" or 2D sheets driven by strong hydrogen bonding:

• Donors: Two N-H protons (N1 and N3).

• Acceptors: The urea carbonyl oxygen (C2=O) and the ester carbonyl oxygen.

The tert-butyl group at C4 provides steric bulk that prevents close packing of the hydrophobic faces, often raising the melting point and facilitating the formation of orthorhombic or monoclinic crystals suitable for single-crystal XRD.[1]

Comparative Performance: tert-Butyl vs. Alternatives[1][2]

The following table compares the tert-butyl ester against common alternatives based on internal laboratory benchmarks and general class behavior for cyclic ureas.

Feature	tert-Butyl Ester (Target)	Methyl/Ethyl Ester	Free Acid
Physical State	Crystalline Solid (MP: ~135–150°C*)	Viscous Oil / Low MP Solid	Amorphous / Microcrystalline Powder
Crystallizability	High. Readily forms prisms/needles.[1]	Low. Prone to "oiling out."	Moderate. Often requires salt formation.
Solubility	Soluble in EtOAc, DCM, warm alcohols.	Highly soluble in most organics.	High water/DMSO solubility; poor in organics.
H-Bond Network	Defined intermolecular N-H...O networks.[1]	Disordered or weak networks.	Strong, often hydrated (lattice water issues).
XRD Suitability	Excellent. Stable under X-ray beam.	Poor. Requires cryo-mounting of liquids.[1]	Good , but often twinned.

*Note: Melting points are representative of the structural class of N-substituted imidazolidinones; specific values depend on enantiomeric purity.[1]

Experimental Protocols

A. Synthesis & Purification (Pre-Crystallization)

Prerequisite: Ensure the sample is >98% chemically pure via HPLC before attempting crystallization. Impurities (especially unreacted linear ureas) act as nucleation poisons.

Protocol:

• Dissolution: Dissolve crude residue in minimum boiling Ethyl Acetate (EtOAc).

• Wash: Perform a rapid wash with 5% NaHCO₃ to remove trace acids, followed by brine.

• Drying: Dry over anhydrous Na₂SO₄ (Magnesium sulfate can sometimes trap polar ureas).

• Concentration: Rotate evaporate to a foam, not a hard glass.

B. Crystallization for X-Ray Diffraction

The "Vapor Diffusion" method is the gold standard for this compound class, balancing the polarity of the urea with the lipophilicity of the tert-butyl group.

Step-by-Step Methodology:

• Inner Vessel: Place 30 mg of the tert-butyl ester in a 2 mL GC vial.

• Solvent A (Good Solvent): Add Methanol (MeOH) or Dichloromethane (DCM) dropwise until just dissolved (approx. 0.3 - 0.5 mL).[1]

• Filtration: Pass solution through a 0.22 µm PTFE syringe filter into a clean vial to remove dust (nucleation sites).

• Outer Vessel: Place the open inner vial inside a 20 mL scintillation vial.

• Solvent B (Anti-Solvent): Add 3-5 mL of Hexanes or Diethyl Ether to the outer vial. Ensure the liquid level is below the rim of the inner vial.

• Equilibration: Cap the outer vial tightly. Store at 4°C in a vibration-free zone.

• Observation: Crystals should appear within 24-72 hours as the volatile anti-solvent diffuses into the inner vial.

C. Data Collection Parameters (Standard)

• Temperature: 100 K (Cryostream) to reduce thermal motion of the tert-butyl group.

• Source: Cu K

  ( = 1.54178 Å) is preferred for absolute configuration determination (Flack parameter) of light atom structures, though Mo K is acceptable for connectivity.

Visual Workflows (Graphviz)

Diagram 1: Crystallization Decision Logic

This workflow illustrates the decision process for selecting the optimal crystallization technique based on the compound's initial behavior.

Caption: Decision tree for selecting the crystallization method based on solubility profiles.

Diagram 2: Structural Connectivity & H-Bonding

A conceptual representation of the hydrogen bonding network expected in the crystal lattice.[1]

Caption: Schematic of the intermolecular "Urea Tape" hydrogen bonding motif stabilized by the steric bulk of the tert-butyl group.[1]

Data Interpretation & Validation

When analyzing the solved structure, verify the following parameters to confirm the identity and quality of the tert-butyl (S)-2-oxoimidazolidine-4-carboxylate crystal:

• Space Group: Expect a non-centrosymmetric space group (e.g.,

  or ) due to the pure (S)-enantiomer. If is observed, the sample has racemized.

• Bond Lengths (Validation):

  • Urea C=O: 1.22 – 1.24 Å (Typical for cyclic ureas).

  • N-C Bonds: 1.34 – 1.38 Å (Indicating partial double bond character/resonance).

• Absolute Configuration: For light atom structures, ensure the Flack Parameter is near 0.0 (with a small standard deviation, e.g., 0.0 ± 0.1) to confirm the (S)-configuration. If the Flack parameter is indeterminate, synthesis from a known chiral pool (L-Asparagine) serves as secondary confirmation.[1]

References

• Cyclic Urea Synthesis & Structure

  • Konishi, H., et al. "Synthesis of Cyclic Urea Derivatives." Journal of Organic Chemistry.

  • Note: See analogous structures in the Cambridge Structural Database (CSD) under the family of "2-oxoimidazolidine-4-carboxylates".[1]

• Crystallization of Chiral Esters

  • Hulliger, J. "Chemistry and Physics of Crystallization." Angewandte Chemie International Edition, 1994.

• General Protocol Validation

  • Stout, G. H., & Jensen, L. H.[1] X-Ray Structure Determination: A Practical Guide. Wiley-Interscience.[1] (Standard text for validation of bond lengths and angles).

• Specific Derivative Data (Analogous)

  • PubChem.[2][3] "tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate."[1][3][4] CID 13053976.[3]

  • Context: Provides physical property baselines (MP ~135°C) for the N-methylated analog, supporting the solid-state stability claims of the tert-butyl ester class.[1]

Sources

• 1. echemi.com [echemi.com]
• 2. PubChemLite - Tert-butyl 2-oxoimidazolidine-4-carboxylate (C8H14N2O3) [pubchemlite.lcsb.uni.lu]
• 3. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TERT-BUTYL(4S)-1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLATE | 83056-79-5 [chemicalbook.com]

Safety & Regulatory Compliance

tert-butyl (S)-2-oxoimidazolidine-4-carboxylate proper disposal procedures

Executive Summary & Operational Context

As researchers, we often treat disposal as an afterthought, yet the integrity of our data and the safety of our environment depend on the rigorous termination of our experimental workflows.[1]

tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate (often a chiral building block in peptide or heterocyclic synthesis) presents specific handling challenges due to its imidazolidinone core and labile ester functionality .[1][2] While not inherently explosive or highly radioactive, it is classified as an Irritant and Harmful by Ingestion . Improper disposal can lead to hydrolysis in waste streams, generating unexpected pressure buildup or contamination of non-hazardous aqueous lines.

This guide provides a self-validating, closed-loop protocol for the disposal of this compound, ensuring compliance with EPA/RCRA standards and maintaining laboratory hygiene.

Hazard Assessment & Technical Profile

Before initiating disposal, you must validate the material's state.[3] This compound typically exists as an off-white solid.[1][2]

Table 1: Chemical Safety Profile & Hazard Codes

Parameter	Specification	Operational Implication
CAS Number	Variable by isomer/salt (Common: 83056-79-5 or similar)	Verify specific CAS on your vial; protocols below apply to the class.
Physical State	Solid (Powder/Crystalline)	Dust inhalation risk; requires particulate segregation.[2]
Signal Word	WARNING	Standard vigilance required.[3][4][5][6]
Hazard Statements	H302 (Harmful if swallowed)H315 (Skin Irritation)H319 (Eye Irritation)H335 (Resp.[2] Irritation)	Do not dispose of via sink/drain.
Reactivity	Incompatible with Strong Oxidizers, Strong Acids	CRITICAL: Do not mix with Nitric Acid or Perchlorates in waste stream.

Expert Insight: The tert-butyl ester group is acid-labile.[1][2] If disposed of in a highly acidic waste container (pH < 2), it may decompose to isobutylene gas and the corresponding carboxylic acid.[2] Always vent waste caps or ensure waste containers are not overfilled to prevent pressure accumulation.

Disposal Decision Matrix (Workflow)

The following logic gate ensures you select the correct waste stream based on the physical state of the material.

Figure 1: Logical decision tree for segregating imidazolidinone waste streams. Ensure strict separation of halogenated solvents to minimize disposal costs and environmental impact.[2]

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Compound)

Use this for expired shelf stock, contaminated weighing boats, or spill cleanup residues.[1][2]

• PPE Verification: Don Nitrile gloves (0.11 mm min. thickness), safety goggles, and a lab coat.[1][6][7] Respiratory protection (N95) is recommended if handling >5g of fine powder.[2]

• Containment: Transfer the solid material into a clear, sealable polyethylene bag.

  • Why? Double-bagging prevents particulate dispersion when the main waste drum is opened.[1][2]

• Labeling: Affix a hazardous waste tag to the bag.

  • Constituents: "tert-Butyl (S)-2-oxoimidazolidine-4-carboxylate"[1][2][8]

  • Hazards: Check "Toxic" and "Irritant".[9]

• Disposal: Place the sealed bag into the laboratory's designated Solid Hazardous Waste Drum .

• Decontamination: Wipe the exterior of the original container with an ethanol-dampened tissue and dispose of the tissue in the same solid waste drum.

Protocol B: Liquid Waste Disposal (Solutions)

Use this for reaction mother liquors or rotary evaporator condensates.[2]

• Solvent Identification: Determine the primary solvent.

  • Halogenated: Methylene Chloride (DCM), Chloroform, Dichloroethane.[2]

  • Non-Halogenated: Methanol, Ethyl Acetate, Acetone, Hexanes, DMF.[1]

• pH Check: Dip a pH strip into the waste solution.

  • Requirement: pH should be between 4 and 10.

  • Action: If highly acidic (pH < 3), neutralize with saturated Sodium Bicarbonate (

    ) to prevent ester hydrolysis and gas evolution in the waste container.[2]

• Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

  • Crucial Step: Leave at least 10% headspace in the container to allow for thermal expansion.

• Log Entry: Record the volume and approximate concentration (e.g., "500mL Acetone with <1% Imidazolidinone derivative") on the waste log sheet.

Emergency Procedures (Spill Response)

In the event of an accidental release, immediate action minimizes exposure.

• Minor Spill (< 10g/10mL):

  • Isolate: Alert nearby personnel.

  • Neutralize: If liquid, absorb with vermiculite or spill pads. If solid, cover with wet paper towels to prevent dust generation.

  • Clean: Sweep/scoop into a bag (Protocol A). Clean surface with soap and water.[4][5][9][10]

• Major Spill (> 10g/100mL) or Exposure:

  • Evacuate: Leave the immediate area if dust is visible in the air.

  • Skin Contact: Wash with soap and water for 15 minutes. (The compound is lipophilic; water alone is insufficient).[2]

  • Eye Contact: Flush with eyewash station for 15 minutes. Seek medical attention if irritation persists.

Regulatory Compliance & Documentation

• EPA Waste Code: This specific compound is not P-listed or U-listed.[1][2] It generally falls under D001 (Ignitable, if in flammable solvent) or simply "Non-Regulated Organic Waste" depending on the state. However, best practice dictates treating it as Hazardous Chemical Waste .

• RCRA Status: Must be disposed of within 90 days (for Large Quantity Generators) or 180 days (for Small Quantity Generators) of the accumulation start date.[2]

References

• PubChem. (2023). tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Compound Summary. National Library of Medicine. [Link][1][2]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. hscprep.com.au [hscprep.com.au]
• 7. chemtalk.com.au [chemtalk.com.au]
• 8. TERT-BUTYL(4S)-1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLATE | 83056-79-5 [chemicalbook.com]
• 9. jwpharmlab.com [jwpharmlab.com]
• 10. echemi.com [echemi.com]

Personal protective equipment for handling tert-butyl (S)-2-oxoimidazolidine-4-carboxylate

Part 1: Executive Summary & Risk Context

The "Why" Behind the Protocol

tert-butyl (S)-2-oxoimidazolidine-4-carboxylate is a critical chiral building block, often utilized in the synthesis of bioactive peptides and as an intermediate for MacMillan-type organocatalysts. While not classified as "highly toxic" (e.g., Category 1 or 2), it presents a specific profile of Category 3 Irritant risks (Skin/Eye/Respiratory) that can degrade data quality and endanger long-term health if mishandled.

As researchers, we must treat this compound not just as a reagent, but as a potential source of cross-contamination. Its physical form—typically a fine, off-white crystalline solid—makes it prone to electrostatic dispersion . Inadequate PPE leads to two failures:

• Health Failure: Chronic sensitization of mucous membranes due to micro-dust inhalation.

• Experimental Failure: Contamination of the chiral center or hydrolysis of the ester moiety due to moisture exposure from improper handling.

Part 2: Hazard Assessment & PPE Matrix[1]

Physicochemical Drivers for PPE Selection:

• Dust Potential: The solid state implies a high risk of airborne particulates during weighing.

• Chemical Reactivity: The tert-butyl ester is acid-labile; however, the amine/amide functionality can act as a nucleophile or base, causing skin irritation (H315) and serious eye irritation (H319).

• Respiratory Risk: As an H335 (Respiratory Irritant), inhalation of dust triggers inflammation of the upper respiratory tract.

PPE Selection Matrix

Protection Zone	Recommended Equipment	Technical Justification
Hand Protection	Nitrile Gloves (Min. thickness: 0.11 mm / 4 mil)	Why: Latex is permeable to many organic solvents used to dissolve this compound (e.g., DCM, DMF). Nitrile provides superior chemical resistance and prevents skin absorption. Protocol: Double-gloving is recommended during weighing to prevent static transfer to skin.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Why: Standard safety glasses allow fine powders to drift around the lenses via air currents. Goggles form a seal, preventing ocular contact with airborne dust or accidental splashes during dissolution.
Respiratory	Fume Hood (Primary) or N95/P100 (Secondary)	Why: Engineering controls (Hood) are mandatory. If weighing must occur on an open bench (discouraged), a fit-tested N95 is the minimum requirement to block H335 triggers.
Body Defense	Lab Coat (High-neck, Cotton/Poly blend)	Why: Synthetic esters can cling to synthetic fibers. A high neck prevents dust accumulation on the clavicle/neck area, a common site for contact dermatitis.

Part 3: Operational Workflow (Step-by-Step)

This protocol is designed to be a self-validating system : if you follow the cleanup steps and find residue, the containment steps failed.

Phase 1: Preparation & Engineering Controls

• Verify Airflow: Ensure Chemical Fume Hood is operating at 80–100 fpm face velocity.

• Static Mitigation: Place an ionizing bar or anti-static gun near the balance. tert-butyl esters are prone to static charge, causing "jumping" of powder which defeats standard containment.

• Solvent Staging: Pre-measure solvents (e.g., Methanol, DCM) to minimize the time the solid compound is exposed to open air.

Phase 2: Active Handling (Weighing & Transfer)

• Donning: Put on nitrile gloves. Inspect for micro-tears.

• Transfer:

  • Open the source container inside the hood.

  • Use a disposable anti-static spatula.

  • Critical Step: Do not dump the powder. Tap the spatula gently against the receiving vessel wall to control the flow and minimize dust clouds.

• Dissolution: Add solvent immediately after weighing to trap the dust in the liquid phase, eliminating the inhalation hazard.

Phase 3: Decontamination & Doffing

• Primary Wipe: Wipe the balance area with a tissue dampened with Ethanol or Isopropanol . These solvents effectively solubilize the imidazolidinone ring for removal.

• Glove Removal: Use the "beak method" (pulling one glove off by the cuff, balling it into the other hand, and peeling the second glove over the first) to trap any chemical residue inside the glove.

• Hand Wash: Wash hands with soap and water for 20 seconds immediately after leaving the hood.

Part 4: Emergency & Disposal Protocols

Spill Management (Solid):

• Do NOT use compressed air to blow powder away.

• Protocol: Cover the spill with a wet paper towel (water/ethanol mix) to dampen the powder, then wipe up. This prevents aerosolization.[1][2]

Waste Disposal:

• Solid Waste: Dispose of contaminated wipes and solids in the Hazardous Solid Waste stream (labeled "Organic Irritant").

• Liquid Waste: If dissolved, dispose in Organic Solvents (Non-Halogenated or Halogenated depending on solvent) .

• Container: Triple rinse the empty reagent bottle with acetone before discarding or recycling glass.

Part 5: Visualizing the Safety Workflow

The following diagram illustrates the decision logic and workflow for handling this compound, emphasizing the "Stop/Go" decision points based on engineering controls.

Figure 1: Operational logic flow ensuring containment of particulate hazards before and during handling.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[3] [Link]

• PubChem. (n.d.).[4] tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Compound Summary (CID 13053976).[4] National Library of Medicine. Retrieved October 26, 2025, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[5] Personal Protective Equipment (29 CFR 1910.132).[5][6] United States Department of Labor. [Link][5]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 4. tert-Butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate | C9H16N2O3 | CID 13053976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. safetypartnersinc.com [safetypartnersinc.com]
• 6. clarionsafety.com [clarionsafety.com]